Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
Executive Summary This technical guide provides an in-depth analysis of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (ATTE), a specialized heterocyclic building block. As a sulfur-containing bioisostere of the widely us...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides an in-depth analysis of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (ATTE), a specialized heterocyclic building block. As a sulfur-containing bioisostere of the widely used pyran analog, ATTE offers unique opportunities for modulating lipophilicity, metabolic stability, and potency in drug discovery campaigns. This document details its molecular architecture, physicochemical properties, robust synthetic protocols, and metabolic considerations, serving as a definitive reference for its application in pharmaceutical development.
Molecular Architecture & Identification
ATTE represents a structural hybrid of a polar amino-alcohol "head group" and a lipophilic tetrahydrothiopyran "tail." It is frequently employed as a scaffold in sphingosine-1-phosphate (S1P) receptor modulators and as a constrained amino acid surrogate in peptide mimetics.
The replacement of the ether oxygen in the pyran ring with a sulfur atom (thiopyran) effects a critical change in the molecule's electronic and steric profile:
Lipophilicity: Sulfur is less electronegative and more polarizable than oxygen, increasing the logP and potentially improving membrane permeability.
Bond Length: The C-S bond (~1.82 Å) is longer than the C-O bond (~1.43 Å), slightly expanding the ring volume and altering the spatial projection of the amino-alcohol pharmacophore.
Physicochemical Properties[1][2][3][4]
The following data contrasts ATTE with its oxygen-analog (Pyran-4-yl) to highlight the shifts in properties relevant to "Rule of Five" compliance and ADME profiling.
Property
Thiopyran Analog (ATTE)
Pyran Analog (Reference)
Impact on Drug Design
Calculated LogP (cLogP)
~0.85
~ -0.92
Enhanced Permeability: The sulfur analog is significantly more lipophilic, aiding BBB penetration.
Topological Polar Surface Area (TPSA)
~65 Ų
~55 Ų
Receptor Binding: Higher TPSA due to sulfur's polarizability may alter H-bond networking.
pKa (Amine)
~9.6
~9.5
Solubility: Basic center remains protonated at physiological pH.
Water Solubility
Moderate (mM range)
High
Formulation: May require salt formation (e.g., HCl) for aqueous delivery.
H-Bond Donors/Acceptors
2 / 3
2 / 3
Interaction: Sulfur acts as a weaker H-bond acceptor than oxygen.
Synthetic Methodology
Strategic Route Selection
Direct alkylation of the thiopyran ring is challenging due to sulfur poisoning of metal catalysts. Therefore, the Bucherer-Bergs reaction followed by reduction is the industry-standard protocol for generating the gem-disubstituted amino alcohol core with high fidelity.
Reagents: Amino acid intermediate, LiAlH₄ (2.5 eq) or BH₃·THF.
Solvent: Anhydrous THF.
Procedure:
Suspend the amino acid in dry THF under Argon.
Add LiAlH₄ solution dropwise at 0°C (exothermic).
Reflux for 12 hours.
Quench: Fieser workup (n mL H₂O, n mL 15% NaOH, 3n mL H₂O).
Filter salts, dry organic layer over Na₂SO₄, and concentrate.[3]
Purification: Recrystallization from EtOAc/Hexanes or HCl salt formation.
Synthetic Workflow Diagram
Metabolic Stability & Handling
The Sulfur "Soft Spot"
Unlike the inert ether oxygen in the pyran analog, the sulfide sulfur in ATTE is susceptible to oxidative metabolism by Flavin-containing Monooxygenases (FMOs) and Cytochrome P450s (CYP3A4).
Primary Metabolite: Sulfoxide (Chiral sulfur center created).
Researchers must account for this pathway during in vitro stability assays. The formation of the sulfoxide increases polarity (lowering logP) and may alter target affinity.
Oxidation Sensitivity: Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent spontaneous S-oxidation.
Hygroscopicity: As an amino alcohol, the compound is hygroscopic. Store in desiccated vials.
Safety: Sulfur-containing intermediates may release volatile sulfides; handle in a well-ventilated fume hood.
References
Tetrahydrothiopyran-4-one Synthesis: Ward, D. E., et al. "Simple and Efficient Preparation of Reagents for Thiopyran Introduction."[4] Synthesis, 2007(10), 1584–1586. Link
Bucherer-Bergs Reaction Mechanism: Ware, E. "The Chemistry of the Hydantoins." Chemical Reviews, 1950, 46(3), 403–470. Link
Metabolic Stability of Sulfur Heterocycles: Foster, A. B. "Deuterium Isotope Effects in the Metabolism of Drugs and Xenobiotics: Implications for Drug Design." Advances in Drug Research, 1985, 14, 1-40. (Contextual grounding for metabolic soft spots).
Pyran vs. Thiopyran Bioisosterism: Meanwell, N. A. "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011, 54(8), 2529–2591. Link
Molecular Architecture & Conformational Dynamics: 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
Executive Summary This technical guide provides a comprehensive structural and conformational analysis of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , a specialized heterocyclic building block used in fragment-based d...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive structural and conformational analysis of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , a specialized heterocyclic building block used in fragment-based drug discovery (FBDD). Often deployed as a bioisostere for cyclohexyl or tetrahydropyranyl moieties in BACE1 inhibitors and GPCR ligands, this molecule offers unique physicochemical properties due to the thia-substitution. This guide details its preferred chair conformation, the thermodynamic drivers of its side-chain orientation, and a validated synthetic route for its production.
Structural Definition & Connectivity
The molecule consists of a saturated six-membered tetrahydrothiopyran ring substituted at the C4 position with a 2-aminoethanol moiety. The connectivity places the chiral center at the
-carbon of the ethanol chain, linking the amine, the hydroxymethyl group, and the heterocycle.
Feature
Specification
IUPAC Name
2-Amino-2-(tetrahydro-2H-thiopyran-4-yl)ethanol
Core Scaffold
Tetrahydro-2H-thiopyran (Thiane)
Substituent
1-Amino-2-hydroxyethyl group
Stereochemistry
One chiral center (-carbon); exists as (R) and (S) enantiomers.[1]
Understanding the 3D spatial arrangement of this molecule is critical for predicting its binding affinity in protein pockets. The conformation is governed by three primary energetic factors: Ring Pucker , Substituent Orientation , and Intramolecular Hydrogen Bonding .
Ring Conformation: The Thiane Chair
Unlike cyclohexane, the tetrahydrothiopyran ring contains a sulfur atom with longer C-S bonds (~1.82 Å) compared to C-C bonds (~1.54 Å). This geometric difference flattens the ring slightly at the sulfur end, but the chair conformation remains the global energy minimum.
Chair Form: Most stable.[2] Minimizes torsional strain and steric clashes.
Twist-Boat: Significantly higher in energy (>5 kcal/mol) and only accessible under high steric stress or specific transition states.
Substituent Orientation: Equatorial Preference
The bulky 2-aminoethanol group at position C4 is subject to 1,3-diaxial interactions.
Equatorial Position: The substituent projects outward, away from the ring's axial hydrogens. This is the thermodynamically preferred orientation (
to kcal/mol relative to axial).
Axial Position: Disfavored due to steric repulsion with the axial hydrogens at C2 and C6.
Side-Chain Dynamics: The Gauche Effect
The 1,2-amino alcohol tail does not adopt a fully extended (anti) conformation. Instead, it exhibits a strong preference for a gauche arrangement.
Mechanism: An intramolecular hydrogen bond forms between the amine proton (
) and the hydroxyl oxygen (), or vice versa ().
Stability: This interaction stabilizes the gauche conformer by approximately 2-3 kcal/mol in the gas phase and non-polar solvents [1].
Visualization: Conformational Energy Landscape
The following diagram illustrates the hierarchical stability of the conformers.
Caption: Thermodynamic hierarchy of conformers. The Chair-Equatorial form with a Gauche side chain is the global minimum.
Physicochemical Profile & Bioisosterism
This molecule is often used to modulate the physicochemical properties of a drug candidate.
Property
Value / Characteristic
Impact on Drug Design
LogP (Calc)
~0.5 - 0.8
Lower lipophilicity than cyclohexyl analogs; improves solubility.
pKa (Amine)
~9.0 - 9.5
Basic center; likely protonated at physiological pH.
H-Bonding
3 Donors, 3 Acceptors
High potential for specific interactions in binding pockets.
Metabolism
S-Oxidation
The sulfur atom is susceptible to oxidation (Sulfoxide/Sulfone) by CYP450s.
Bioisosteric Utility:
Replacing a cyclohexyl ring with tetrahydrothiopyran lowers lipophilicity (LogD) and introduces a weak hydrogen bond acceptor (the sulfur atom), which can pick up interactions with backbone amides in the target protein.
Synthetic Pathways
The synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol typically proceeds via a Strecker reaction followed by hydrolysis and reduction. This route ensures the correct installation of the quaternary center at the
-position relative to the ring.
Protocol: From Ketone to Amino Alcohol
Strecker Reaction: Reaction of tetrahydrothiopyran-4-one with
and (or amine equivalent) yields the -amino nitrile.
Hydrolysis: Acidic hydrolysis (conc.
) converts the nitrile to the carboxylic acid, forming the amino acid intermediate: 2-amino-2-(tetrahydrothiopyran-4-yl)acetic acid.
Reduction: The carboxylic acid is reduced to the primary alcohol using Lithium Aluminum Hydride (
) or Borane-THF complex ().
Visualization: Synthetic Workflow
Caption: Step-wise synthesis from the commercially available ketone to the final amino alcohol.
Experimental Characterization
To validate the structure and purity of the synthesized compound, the following analytical signatures are expected:
1H NMR (DMSO-d6):
1.3 - 1.8 ppm (Multiplets, 4H, Ring and Sidechain ).
2.5 - 2.7 ppm (Multiplets, 4H, Ring ).
3.3 - 3.5 ppm (Multiplet, 2H, ).
4.5 ppm (Broad s, 1H, , exchangeable).
7.8 ppm (Broad s, 2H, , if salt form).
13C NMR: Distinct signals for the
carbons (~28 ppm) and the quaternary/tertiary carbon attached to the amine.
References
Intramolecular Hydrogen Bonding in Substituted Aminoalcohols. Journal of Physical Chemistry A, 2016. Link
Conformational Preferences of 4-Substituted Tetrahydrothiopyrans. Chemistry - A European Journal, 2024. Link
Discovery of Verubecestat (MK-8931): A BACE1 Inhibitor. Journal of Medicinal Chemistry, 2016.[3][4][5] Link
Intrinsic Conformational Preferences of Substituted Cyclohexanes and Tetrahydropyrans. Journal of Physical Chemistry A, 2024. Link
Solubility profile of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol in organic solvents
Executive Summary & Compound Architecture This technical guide provides a comprehensive solubility profile and characterization protocol for 2-Amino-2-(tetrahydro-thiopyran-4-yl)ethanol . This compound is a critical chir...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Compound Architecture
This technical guide provides a comprehensive solubility profile and characterization protocol for 2-Amino-2-(tetrahydro-thiopyran-4-yl)ethanol . This compound is a critical chiral building block, often utilized as a bioisostere for the more common pyran-derivative in the synthesis of BACE1 inhibitors and other CNS-active agents.[1]
The substitution of the oxygen atom (in the pyran ring) with a sulfur atom (thiopyran) significantly alters the lipophilicity (LogP) and electronic distribution, impacting solubility in non-polar organic solvents while maintaining aqueous solubility via the amino-alcohol "warhead."[1]
Structural Analysis & Solvation Potential
Feature
Chemical Moiety
Solvation Mechanism
Impact on Solubility
H-Bond Donor/Acceptor
Primary Amine (-NH₂)
Protonation in acidic media; H-bonding in polar solvents.[1]
Van der Waals interactions; Soft base (Sulfur).[1]
Increases solubility in DCM/CHCl₃ compared to pyran analogues.[1]
Predicted Solubility Profile
Note: The values below are derived from Structure-Property Relationship (SPR) analysis comparing the target compound to its commercially available isostere, 2-Amino-2-(tetrahydro-2H-pyran-4-yl)ethanol (CAS 889949-63-7).[1]
Complete protonation of the amine (NH₃⁺) forms a highly soluble salt.[1]
Polar Protic
Methanol / Ethanol
High
Excellent H-bonding match; likely the preferred solvent for recrystallization.[1]
Polar Aprotic
DMSO / DMF
Very High
Strong dipole interactions disrupt crystal lattice; standard solvent for stock solutions.[1]
Chlorinated
Dichloromethane (DCM)
Moderate
The thiopyran ring (sulfur) improves lipophilicity, making it more soluble in DCM than its pyran counterpart.[1]
Non-Polar
Hexane / Heptane
Insoluble
High polarity of the amino-ethanol tail prevents solvation in aliphatic hydrocarbons.[1]
Nitrile
Acetonitrile
Moderate
Soluble, but potential for phase separation at high concentrations if water is present.[1]
Experimental Protocols: Solubility Determination
To validate the predicted profile, the following self-validating protocols must be employed. These workflows distinguish between Kinetic Solubility (for early-stage screening) and Thermodynamic Solubility (for formulation).[1]
Workflow Visualization
Figure 1: Standardized workflow for thermodynamic solubility determination.
pH > 10.0: The amine is deprotonated (neutral).[1] Solubility decreases, potentially leading to oiling out or crystallization.[1]
Implication: When performing liquid-liquid extraction (LLE) during synthesis, basify the aqueous layer to pH > 12 to force the compound into the organic layer (DCM or EtOAc).[1]
Thiopyran vs. Pyran (Bioisosterism)
Researchers substituting the pyran analogue (CAS 889949-63-7) with this thiopyran derivative should expect:
Lower Aqueous Solubility: The sulfur atom reduces polarity.[1]
Higher LogP: Expect a shift in retention time on Reverse Phase HPLC (elutes later).
Oxidation Sensitivity: The thioether sulfur is susceptible to oxidation to sulfoxide (
) or sulfone () by peroxides or vigorous stirring in air.[1] Store under inert atmosphere (Argon/Nitrogen).
References
PubChem. (2023).[1] Compound Summary: Verubecestat (BACE1 Inhibitor) and related thiopyran intermediates.[1] National Library of Medicine.[1] Retrieved from [Link][1]
Scott, J. D., et al. (2016).[1] Discovery of Verubecestat (MK-8931), a BACE1 Inhibitor for the Treatment of Alzheimer’s Disease.[1][2] Journal of Medicinal Chemistry. Retrieved from [Link][1]
Thermodynamic Stability and Synthetic Control of Tetrahydrothiopyran-Based Amino Alcohols
Executive Summary This technical guide addresses the structural and thermodynamic nuances of tetrahydrothiopyran-based amino alcohols , a scaffold increasingly relevant in fragment-based drug discovery (FBDD) due to the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide addresses the structural and thermodynamic nuances of tetrahydrothiopyran-based amino alcohols , a scaffold increasingly relevant in fragment-based drug discovery (FBDD) due to the bioisosteric relationship between the thiane (tetrahydrothiopyran) ring and the piperidine/tetrahydropyran systems found in blockbuster drugs.
Unlike their oxygen or carbon analogs, thiane rings exhibit unique puckering parameters driven by the longer C–S bond length (
) and acute C–S–C bond angle ().[1] For medicinal chemists, understanding the thermodynamic stability of the resulting amino alcohol pharmacophores—specifically the interplay between intramolecular hydrogen bonding (IMHB) and ring conformational preferences —is critical for designing rigidified ligands with optimal binding entropy.
Part 1: Structural Dynamics of the Thiane Scaffold
The "Thiane Effect" vs. Cyclohexane
To predict the stability of amino alcohol derivatives, one must first master the baseline conformation of the tetrahydrothiopyran ring. While it adopts a chair conformation analogous to cyclohexane, the geometry is distorted.[1]
Parameter
Cyclohexane ()
Tetrahydrothiopyran ()
Impact on Amino Alcohol Stability
Bond Length (X–C)
(C–S)
Increases ring flexibility; lowers barrier to chair-boat interconversion.[1]
Bond Angle (C–X–C)
(C–S–C)
Causes "hyper-puckering" at the sulfur end (C2-S1-C6).
R-Value (Puckering)
Substituents at C3/C5 experience different steric environments than in cyclohexane.
1,3-Diaxial Interaction
Strong (H vs H)
Reduced (H vs Lone Pair)
Axial substituents at C3/C5 are thermodynamically more stable than in cyclohexane (less steric penalty).[1]
Stereoelectronic Interactions
In 3-amino-tetrahydrothiopyran-4-ol derivatives, the stability is governed by the Gauche Effect .
O–H···N Interaction: A strong IMHB (
) forms when the hydroxyl and amino groups are gauche (syn-clinal).[1]
Thiane Influence: The hyper-puckered ring often compresses the C3–C4 torsion angle, potentially strengthening this H-bond compared to a cyclohexane analog. However, the longer C–S bond can distance the C2/C6 positions, altering the "bite angle" for bidentate coordination in metallo-drugs.
Part 2: Thermodynamic Drivers & Stability Profile
The thermodynamic stability of these amino alcohols is a competitive equilibrium between steric relief (favoring diequatorial) and IMHB stabilization (favoring gauche, often axial-equatorial).[1]
The Fürst-Plattner Rule in Thianes
When synthesizing these cores via epoxide opening (see Part 3), the reaction is kinetically controlled to yield the trans-diaxial product. However, the thermodynamic product is often the trans-diequatorial conformer.
Scenario A (Kinetic Product): trans-diaxial.
Stability: Stabilized by strong IMHB if the geometry allows (O-H axial ... N axial).
Risk: High steric strain from 1,3-diaxial interactions with ring protons.[1]
Scenario B (Thermodynamic Product): trans-diequatorial.
Critical Insight: In tetrahydrothiopyrans, the reduced 1,3-diaxial strain at the sulfur positions (due to lone pairs) often shifts the equilibrium.[1] An axial amino group at C3 is more stable in a thiane ring than in a cyclohexane ring, making the trans-diaxial conformer (and its associated IMHB) thermodynamically accessible.
Part 3: Synthetic Pathways & Control[1]
The following diagram illustrates the kinetic vs. thermodynamic control in the synthesis of 4-amino-tetrahydrothiopyran-3-ol.
Caron, G., et al. "Intramolecular hydrogen bonding: An opportunity for improved design in medicinal chemistry."[1] Medicinal Chemistry Communications, 2019.[1] Link
An In-depth Technical Guide to 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol: Synthesis, Properties, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals Abstract Introduction: The Significance of Thiopyran-Containing Scaffolds The tetrahydrothiopyran (or thiane) ring is a privileged scaffold in medicinal che...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Introduction: The Significance of Thiopyran-Containing Scaffolds
The tetrahydrothiopyran (or thiane) ring is a privileged scaffold in medicinal chemistry. The incorporation of a sulfur atom into a cyclic system imparts unique physicochemical properties, including lipophilicity, metabolic stability, and the ability to engage in specific interactions with biological targets.[1] Thiopyran derivatives have demonstrated a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2]
The β-amino alcohol moiety is another critical pharmacophore, known for its presence in numerous approved drugs and its ability to participate in hydrogen bonding and other key interactions within protein binding sites. The combination of the tetrahydrothiopyran ring and the β-amino alcohol functional group in 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol suggests a high potential for this molecule to exhibit interesting biological activities, making it a compelling target for synthesis and evaluation in drug discovery programs.
Chemical Identity and Physicochemical Properties
While a registered CAS number for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol has not been identified, its chemical structure and properties can be confidently predicted. For comparative purposes, the well-documented oxygen analogue, 2-Amino-2-(tetrahydro-2H-pyran-4-yl)ethanol, possesses the CAS number 889949-63-7.[3]
Table 1: Predicted and Comparative Physicochemical Properties
Predicted to be soluble in polar organic solvents and aqueous acids.
Soluble in polar organic solvents.
Boiling Point
Higher than the pyran analogue due to the heavier sulfur atom.
Not readily available.
Melting Point
Dependent on crystalline form.
Not readily available.
pKa
The amino group is expected to have a pKa in the range of 9-10, typical for primary amines.
Similar pKa expected for the amino group.
Proposed Synthesis Pathway
A plausible and efficient synthetic route to 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol can be designed based on established organic chemistry principles and analogous transformations reported for similar molecules. A logical starting material is tetrahydrothiopyran-4-one.
Diagram 1: Proposed Synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Caption: A proposed three-step synthesis of the target compound.
Experimental Protocol:
Step 1: Synthesis of the α-aminonitrile intermediate (Strecker Reaction)
To a solution of tetrahydrothiopyran-4-one in a suitable solvent (e.g., methanol or ethanol), add an aqueous solution of sodium cyanide and ammonium chloride.
Stir the reaction mixture at room temperature for 24-48 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, extract the product with an organic solvent (e.g., ethyl acetate) and wash with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-aminonitrile.
Step 2: Hydrolysis to the α-amino acid
Treat the crude α-aminonitrile with a strong acid (e.g., 6M HCl).
Heat the mixture to reflux for 12-24 hours.
Cool the reaction mixture and neutralize with a base (e.g., NaOH) to precipitate the α-amino acid.
Filter the solid, wash with cold water, and dry under vacuum.
Step 3: Reduction to 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Suspend the α-amino acid in a dry, aprotic solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).
Carefully add a reducing agent, such as lithium aluminum hydride (LiAlH4), in portions.
Reflux the reaction mixture for 4-8 hours.
Cool the reaction to 0°C and quench sequentially with water, 15% NaOH solution, and water.
Filter the resulting solid and wash with the reaction solvent.
Combine the filtrate and washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.
Purify the product by column chromatography or recrystallization.
Safety and Handling
While a specific Safety Data Sheet for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is not available, a comprehensive hazard assessment can be made by examining the safety profiles of its structural components and analogues.
Table 2: Hazard Assessment Based on Analogous Compounds
Hazard Category
Potential Hazard
Rationale and Reference Compounds
Acute Toxicity (Oral)
Harmful if swallowed.
The pyran analogue has a GHS classification of H302 (Harmful if swallowed).[3] Many simple amino alcohols also carry this warning.
Skin Corrosion/Irritation
May cause skin irritation.
Tetrahydrothiopyran-4-one is classified as a skin irritant (Category 2).[4] Simple amino alcohols can also cause skin irritation.
Serious Eye Damage/Irritation
Causes serious eye irritation.
The pyran analogue is classified as causing serious eye irritation (H319).[3] Tetrahydrothiopyran-4-one is also an eye irritant.[4]
Respiratory Irritation
May cause respiratory irritation.
Some thiopyran derivatives and amino alcohols are known to be respiratory irritants.[5]
Recommended Handling Procedures:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.
Ventilation: Handle this compound in a well-ventilated area, preferably within a chemical fume hood.
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.
Spill and Disposal: In case of a spill, absorb with an inert material and dispose of as hazardous chemical waste in accordance with local regulations.
Potential Applications in Drug Development
The unique structural features of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol make it a promising candidate for various applications in medicinal chemistry.
Diagram 2: Potential Therapeutic Areas
Caption: Potential areas of application for the target compound.
Antibacterial Agents
Thiophene derivatives have a well-established history as antibacterial agents. Their mechanisms of action often involve the disruption of bacterial cell membranes or the inhibition of essential enzymes. The presence of the amino alcohol moiety could enhance water solubility and provide additional interaction points with bacterial targets.
Anti-inflammatory Agents
Certain thiophene-containing molecules have demonstrated anti-inflammatory properties, often through the inhibition of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The tetrahydrothiopyran scaffold could be explored for its potential to modulate these or other inflammatory pathways.
Central Nervous System (CNS) Active Agents
The lipophilicity imparted by the thiopyran ring may facilitate crossing the blood-brain barrier. Analogues of this compound could be investigated for their potential to modulate CNS targets, such as dopamine or serotonin receptors. For instance, certain thiopyran analogues have been evaluated for their activity on dopamine receptors.[6]
Anticancer Agents
The thiophene ring is present in several compounds with demonstrated anticancer activity. These compounds can act through various mechanisms, including the inhibition of kinases or topoisomerases. The unique three-dimensional structure of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol could lead to novel interactions with anticancer targets.
Conclusion
2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol represents a promising, yet underexplored, chemical entity with significant potential for drug discovery and development. While specific experimental data for this compound is limited, this guide provides a comprehensive framework for its synthesis, safe handling, and potential therapeutic applications based on a thorough analysis of related chemical structures. The unique combination of the tetrahydrothiopyran scaffold and the β-amino alcohol pharmacophore warrants further investigation by researchers and scientists in the field of medicinal chemistry. The synthesis and biological evaluation of this compound and its derivatives could lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.
References
Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. RSC Publishing. [Link]
Safety data sheet - THINNER 4-100. Tambour. [Link]
Synthetic and medicinal applications of 3,6-dihydro-2H-thiopyrans. ResearchGate. [Link]
A Technical Guide to the Physicochemical Characterization of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol: pKa Determination and Ionization State Analysis
Abstract The acid dissociation constant (pKa) is a fundamental physicochemical parameter that dictates the ionization state of a molecule at a given pH. This property profoundly influences a compound's biopharmaceutical...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The acid dissociation constant (pKa) is a fundamental physicochemical parameter that dictates the ionization state of a molecule at a given pH. This property profoundly influences a compound's biopharmaceutical characteristics, including its solubility, permeability, target engagement, and overall pharmacokinetic profile (ADME).[1][2][3] This guide provides a comprehensive technical framework for the determination and interpretation of the pKa values of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. While specific experimental data for this molecule is not widely published, this document serves as an in-depth methodological blueprint for researchers, scientists, and drug development professionals. We will explore its structural features, predictive computational models, gold-standard experimental protocols, and the critical implications of its ionization behavior in a pharmaceutical context.
Structural Analysis and Identification of Ionizable Centers
A thorough understanding of a molecule's structure is the first step in predicting its physicochemical behavior. The structure of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is presented below.
Chemical Structure:
(Structure of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol)
This molecule possesses two primary functional groups capable of ionization:
Primary Amino Group (-NH₂): This group is basic and will accept a proton (H⁺) to form a positively charged ammonium ion (-NH₃⁺). The pKa value in this context refers to the pKa of its conjugate acid (pKaH).
Primary Hydroxyl Group (-OH): This group is weakly acidic and can, under strongly basic conditions, donate a proton to form a negatively charged alkoxide ion (-O⁻).
Theoretical pKa Estimation:
Amino Group: The pKa of a protonated primary amine is typically in the range of 9 to 10.[4][5] The presence of the adjacent hydroxyl group exerts a slight electron-withdrawing inductive effect, which is expected to modestly decrease the basicity of the amine, likely placing its pKaH in the lower end of this range. The tetrahydro-thiopyran ring is not expected to have a strong electronic influence but contributes to the overall steric and conformational environment.
Hydroxyl Group: Alcohols are very weak acids. The pKa of a primary alcohol is typically around 16.[5] Consequently, this group will remain in its neutral, protonated form under all relevant physiological and most experimental conditions. Its ionization is not a significant factor in its biopharmaceutical profile.
Based on this analysis, the amino group is the key player in determining the molecule's ionization state within the physiological pH range.
Table 1: Predicted pKa Values for Ionizable Centers
Ionizable Group
Type
Predicted pKa Range
Relevance at Physiological pH (7.4)
Primary Amine (-NH₃⁺)
Basic (Conjugate Acid)
9.0 - 10.0
Primarily Ionized (Positively Charged)
Primary Alcohol (-OH)
Acidic
~16
Non-ionized (Neutral)
Methodologies for pKa Determination
An integrated approach combining computational prediction and experimental validation provides the most reliable understanding of a compound's pKa.
Computational (In-Silico) Prediction
In early-stage drug discovery, computational methods offer a rapid, cost-effective means to estimate pKa values for large libraries of compounds.[6][7][8] These predictions help prioritize candidates for synthesis and experimental testing.
Common Approaches:
Quantum Mechanics (QM): Methods like Density Functional Theory (DFT) calculate the free energy difference between the protonated and deprotonated states of a molecule, providing a first-principles-based pKa prediction.[6][9][10]
Empirical and Machine Learning Models: These methods utilize databases of experimentally determined pKa values. They include Quantitative Structure-Property Relationship (QSPR) models, which correlate structural descriptors with pKa, and fragment-based methods that assign pKa values based on substructures.[9][11]
Caption: Conceptual workflow for computational pKa prediction.
Experimental Validation
Experimental measurement is the gold standard for accurate pKa determination. Potentiometric titration and UV-Vis spectrophotometry are two of the most robust and widely used techniques.[12][13]
This classic method involves monitoring the pH of a solution of the compound as a standardized acid or base is incrementally added.[14] The pKa is determined from the resulting titration curve, corresponding to the pH at which the ionizable group is 50% protonated and 50% deprotonated (the half-equivalence point).[15]
Experimental Protocol: Potentiometric Titration of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Instrument Calibration: Calibrate a high-precision pH meter and electrode using at least three standard aqueous buffers (e.g., pH 4.01, 7.00, and 10.01).[15]
Sample Preparation:
Accurately weigh and dissolve a sample of the compound in deionized, CO₂-free water to a known concentration (e.g., 1-10 mM).
If solubility is limited, a co-solvent like methanol or DMSO can be used, but the results will yield an apparent pKa (pKa') that may require extrapolation back to 0% co-solvent.
Maintain a constant ionic strength in the solution by adding a background electrolyte, such as 0.15 M KCl.[14]
Titration Setup:
Place the sample solution in a thermostatted vessel (e.g., at 25 °C) equipped with a magnetic stirrer.
Immerse the calibrated pH electrode and the tip of an automated burette containing the titrant.
Purge the headspace with an inert gas (e.g., nitrogen or argon) to prevent absorption of atmospheric CO₂.[14]
Titration Process:
As the compound has a basic amino group, the titrant will be a standardized strong acid (e.g., 0.1 M HCl).
Add the titrant in small, precise increments, allowing the pH to stabilize after each addition before recording the value.
Data Analysis:
Plot the recorded pH values against the volume of titrant added.
Determine the equivalence point (the point of maximum slope) from the first or second derivative of the titration curve.
The pKa is the pH value recorded at the half-equivalence point (half the volume of titrant needed to reach the equivalence point).
This method is suitable if the compound's ultraviolet or visible light absorption spectrum changes upon ionization.[16] This typically requires a chromophore to be in close proximity to the ionizable center. For the title compound, which lacks a strong chromophore, this method may be less applicable unless derivatization is performed. However, the protocol is included for its importance in the field.
Buffer Preparation: Prepare a series of buffers with constant ionic strength (e.g., 0.1 M) covering a wide pH range (e.g., from pH 2 to 12 in 0.5 pH unit increments).[13]
Sample Preparation:
Prepare a concentrated stock solution of the compound in a suitable solvent (e.g., DMSO).
In a 96-well UV-transparent microplate, add a small, fixed volume of the stock solution to each well containing the different pH buffers to achieve a final concentration that gives an optimal absorbance reading (e.g., 0.2 mM).[13]
Spectral Acquisition:
Use a microplate-reading spectrophotometer to record the full UV-Vis spectrum (e.g., 230-500 nm) for the compound in each pH buffer.
Data Analysis:
Identify one or more wavelengths where the absorbance changes significantly as a function of pH.
Plot the absorbance at a chosen wavelength against the pH of the buffers. This will generate a sigmoidal curve.
The pKa is the pH at the inflection point of this sigmoidal curve, which can be determined by fitting the data to the appropriate equation.[17]
Caption: Comparison of experimental workflows for pKa determination.
Ionization States and Species Distribution
The ionization state of the compound is governed by the pH of its environment relative to the pKa of its amino group. The equilibrium between the neutral (basic) form and the protonated (acidic) form is described as:
The Henderson-Hasselbalch equation provides a quantitative relationship to determine the proportion of each species at a given pH:[4]
pH = pKa + log ( [R-NH₂] / [R-NH₃⁺] )
From this relationship, we can derive key principles:
When pH < pKa , the protonated, positively charged form (R-NH₃⁺) is the dominant species.
When pH = pKa , the concentrations of the neutral and protonated forms are equal ([R-NH₂] = [R-NH₃⁺]).
When pH > pKa , the neutral form (R-NH₂) is the dominant species.
Caption: Ionization equilibrium of the amino group at different pH ranges.
Table 2: Calculated Species Distribution vs. pH (Assuming pKa = 9.2)
pH
Environment
% Protonated (R-NH₃⁺)
% Neutral (R-NH₂)
Dominant Form
2.0
Stomach
~99.99%
~0.01%
Protonated
7.4
Blood/Tissues
~98.44%
~1.56%
Protonated
8.5
Small Intestine
~83.20%
~16.80%
Protonated
9.2
(at pKa)
50.00%
50.00%
Equal Mix
10.0
High Intestine
~13.73%
~86.27%
Neutral
Calculations are illustrative and based on an assumed pKaH of 9.2.
Implications for Drug Development
The pKa is not merely an academic value; it is a critical parameter that directly informs drug design and development strategies.[7]
Aqueous Solubility: The ionized (protonated) form of the compound is significantly more water-soluble than the neutral form due to its ability to form strong ion-dipole interactions with water. This is crucial for formulation, especially for intravenous administration.
Membrane Permeability and Oral Absorption: According to the pH-partition hypothesis, only the neutral, more lipophilic form of a drug can readily diffuse across biological membranes like the gastrointestinal tract lining.[1][3] Since this compound is predominantly ionized in the stomach and most of the intestine, its passive absorption may be limited.
Lipophilicity (LogD): The effective lipophilicity of an ionizable compound is described by its distribution coefficient (LogD), which is pH-dependent. For a basic compound like this one, LogD will be highest at pH values well above the pKa (where the neutral form dominates) and will decrease as the pH drops and the compound becomes more ionized and hydrophilic.
Target Binding: If the drug target's binding pocket contains acidic residues (e.g., aspartate, glutamate), the positively charged R-NH₃⁺ form may form a critical ionic bond (salt bridge), significantly enhancing binding affinity and potency.[2]
Caption: The central role of pKa in influencing key drug properties.
Conclusion
The physicochemical characterization of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, specifically the determination of its pKa, is essential for its rational development as a potential therapeutic agent. Its primary amino group, with a predicted pKaH around 9.0-10.0, dictates that the molecule will exist predominantly as a positively charged species at physiological pH. This ionization state enhances aqueous solubility but may limit passive membrane permeability. A comprehensive strategy employing both in-silico prediction and rigorous experimental validation via techniques like potentiometric titration is crucial for obtaining an accurate pKa value. This knowledge empowers medicinal chemists and formulation scientists to optimize a compound's ADME profile, design effective delivery systems, and ultimately develop safer and more efficacious medicines.
References
Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solv
Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium.
Protocol for Determining pKa Using Potentiometric Titration.
Computational Approaches to Predict pKa Values. (2015).
What is pKa and how is it used in drug development?. (2023). Pion Inc..
How to measure pKa by UV-vis spectrophotometry.
Development of Methods for the Determin
Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. (2022). Drug Hunter.
The pKa Distribution of Drugs: Applic
How to Predict the pKa of Any Compound in Any Solvent. (2022).
The Impact of Ionization in Drug Discovery & Development. ACD/Labs.
Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. (2025).
Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). DergiPark.
REPORT Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. Pak. J. Pharm. Sci..
Rapid Determination of Ionization Constants (pKa)
UV-Vis Spectrometry, pKa of a dye. University of Alberta.
Ionization of Amino Acids. (2022). Doctor 2022 - Lejan JU.
How to Estimate the pKa Values Using the pKa Table. Organic Chemistry Tutor.
An In-depth Technical Guide to the Crystal Structure Analysis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol Salts
For Researchers, Scientists, and Drug Development Professionals Abstract The solid-state properties of an active pharmaceutical ingredient (API) are critically dependent on its crystal structure. For ionizable compounds...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The solid-state properties of an active pharmaceutical ingredient (API) are critically dependent on its crystal structure. For ionizable compounds such as 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, salt formation is a common strategy to optimize physicochemical properties like solubility, stability, and bioavailability. A thorough understanding of the three-dimensional arrangement of ions in the crystal lattice is therefore paramount. This guide provides a comprehensive overview of the methodologies and rationale behind the crystal structure analysis of the salts of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, integrating experimental workflows with theoretical underpinnings to offer a holistic perspective for researchers in drug development.
Introduction: The Critical Role of the Solid State in Drug Efficacy
The therapeutic performance of a drug product is intrinsically linked to the solid-state characteristics of its active pharmaceutical ingredient (API).[1][2] For an API like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, which possesses both an amino and a hydroxyl group, the formation of various salts with different counter-ions can lead to a diverse landscape of crystalline forms. These forms, known as polymorphs, solvates, or hydrates, can exhibit significantly different physical and chemical properties.[3]
The phenomenon of polymorphism, where a compound exists in more than one crystalline form, is a crucial consideration in pharmaceutical development.[3][4] Different polymorphs of the same API can have varying melting points, dissolution rates, and stability profiles, which can directly impact the drug's bioavailability and shelf-life.[1][5] Therefore, a comprehensive analysis of the crystal structure is not merely an academic exercise but a regulatory expectation and a cornerstone of robust drug development.[1][2]
This guide will delineate the process of crystal structure analysis for salts of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, focusing on the synergistic use of single-crystal and powder X-ray diffraction techniques, complemented by thermal and spectroscopic methods.
The Foundational Techniques: A Multi-faceted Approach
A thorough investigation of the solid state of a pharmaceutical salt requires a combination of analytical techniques. Each method provides unique and complementary information, contributing to a complete understanding of the material's structure and properties.
Single-Crystal X-ray Diffraction (SC-XRD): The Definitive Structure Elucidation
SC-XRD stands as the unequivocal gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[6] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can deduce bond lengths, bond angles, and the overall packing of molecules in the crystal lattice. This technique provides the fundamental data for understanding intermolecular interactions, such as hydrogen bonding, which are critical in stabilizing the crystal structure of amino alcohol salts.[7]
Powder X-ray Diffraction (PXRD): The Workhorse for Bulk Characterization
While SC-XRD provides the ultimate structural detail, it requires a suitable single crystal, which may not always be readily available. Powder X-ray Diffraction (PXRD) is an indispensable tool for analyzing polycrystalline (powder) samples.[8][9] It serves as a rapid and non-destructive fingerprinting technique to identify different crystalline forms, assess phase purity, and monitor solid-state transformations.[1][2] In pharmaceutical screening, PXRD is the primary tool for identifying new polymorphs, salts, and co-crystals.[5][8]
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are thermal analysis techniques that provide crucial information about the physical and chemical changes that a material undergoes upon heating.[10][11][12] DSC measures the heat flow associated with transitions like melting, crystallization, and solid-solid phase transitions, which is vital for determining the relative stability of polymorphs.[11][13] TGA measures changes in mass as a function of temperature, which is particularly useful for identifying the presence of solvates or hydrates and assessing the thermal stability of the compound.[10][14]
Vibrational Spectroscopy: A Complementary Perspective
Fourier-Transform Infrared (FTIR) and Raman spectroscopy are non-destructive techniques that probe the vibrational modes of molecules.[15][16] These methods are sensitive to the local chemical environment and can be used to distinguish between different polymorphic forms due to subtle differences in their crystal packing and intermolecular interactions.[17][18]
Experimental Workflow: From Salt Formation to Structural Refinement
The comprehensive analysis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol salts follows a logical progression of experimental steps. The causality behind each choice is crucial for obtaining high-quality, reliable data.
Salt Screening and Crystallization
The initial step involves a salt screening process where 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is reacted with a variety of pharmaceutically acceptable acids (e.g., hydrochloride, hydrobromide, tartrate, citrate) under different solvent and temperature conditions. The goal is to identify stable crystalline salt forms.
Protocol for Salt Screening:
Stoichiometric Reaction: Dissolve equimolar amounts of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol and the chosen acid in a suitable solvent (e.g., ethanol, isopropanol, water, or mixtures thereof).
Solvent Evaporation: Allow the solvent to evaporate slowly at different temperatures (e.g., room temperature, 4°C) to promote the growth of single crystals.
Cooling Crystallization: Prepare a saturated solution at an elevated temperature and then cool it slowly to induce crystallization.
Anti-Solvent Addition: Add a solvent in which the salt is poorly soluble (an anti-solvent) to a solution of the salt to precipitate the crystalline form.
Slurry Experiments: Stir a suspension of the amorphous or a less stable crystalline form in different solvents to encourage transformation to a more stable form.
The choice of solvents and crystallization conditions is critical as it can significantly influence the resulting polymorphic form.
Caption: Workflow for single-crystal X-ray diffraction analysis.
Step-by-Step Methodology for SC-XRD:
Crystal Selection and Mounting: A single crystal of suitable size and quality (typically 0.1-0.3 mm) is selected under a microscope and mounted on a goniometer head.
Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.
Data Reduction and Integration: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors such as Lorentz and polarization effects.
Structure Solution: The integrated data is used to solve the phase problem and obtain an initial electron density map. This is often achieved using direct methods or Patterson methods.
Structure Refinement: The initial atomic model is refined using a least-squares method to improve the agreement between the calculated and observed structure factors.
Structure Validation: The final refined structure is validated using tools like CheckCIF to ensure its chemical and crystallographic reasonability.
Powder X-ray Diffraction (PXRD) Workflow
For bulk sample analysis, the following PXRD workflow is essential.
Diagram: Powder X-ray Diffraction Workflow
Caption: Workflow for powder X-ray diffraction analysis.
Step-by-Step Methodology for PXRD:
Sample Preparation: A small amount of the crystalline powder is gently ground to ensure a random orientation of the crystallites and loaded into a sample holder.
Data Collection: The sample is placed in a powder X-ray diffractometer, and a diffraction pattern is collected over a specific range of 2θ angles.
Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, is analyzed. The positions and relative intensities of the diffraction peaks are characteristic of a particular crystalline phase.
Phase Identification and Purity Assessment: The experimental pattern is compared to reference patterns from databases or patterns calculated from single-crystal data to identify the crystalline phase and assess its purity.[2]
Data Interpretation and Structural Insights
The analysis of the collected data provides a wealth of information about the solid-state properties of the 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol salts.
Hypothetical Crystallographic Data
The following table presents hypothetical crystallographic data for two polymorphic forms of the hydrochloride salt of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol.
Parameter
Form I (Monoclinic)
Form II (Orthorhombic)
Crystal System
Monoclinic
Orthorhombic
Space Group
P2₁/c
Pca2₁
a (Å)
10.25
8.50
b (Å)
12.50
15.20
c (Å)
9.80
7.90
α (°)
90
90
β (°)
105.5
90
γ (°)
90
90
Volume (ų)
1209.4
1018.5
Z
4
4
Density (calc) (g/cm³)
1.25
1.40
R-factor
0.045
0.050
The differences in unit cell parameters and space groups clearly indicate the existence of two distinct polymorphic forms. Form II exhibits a higher density, which often correlates with greater thermodynamic stability at ambient conditions.
Analysis of Intermolecular Interactions
A detailed examination of the crystal structures reveals the intricate network of hydrogen bonds that stabilize the lattice. In the case of amino alcohol salts, strong charge-assisted hydrogen bonds between the protonated amine (R-NH₃⁺) and the counter-ion (e.g., Cl⁻) are expected, along with hydrogen bonds involving the hydroxyl group (R-OH). The geometry and connectivity of these hydrogen bonds can differ significantly between polymorphs, leading to their different physical properties.
Correlating Structure with Physicochemical Properties
The structural information obtained from diffraction studies can be correlated with data from thermal and spectroscopic analyses. For instance, DSC can be used to determine the melting points and relative stabilities of the two hypothetical polymorphs. TGA can confirm the absence of solvates. FTIR and Raman spectra will show subtle shifts in the N-H and O-H stretching frequencies, reflecting the different hydrogen bonding environments in each form.
The Role of Computational Chemistry
In recent years, computational crystal structure prediction (CSP) has emerged as a powerful tool to complement experimental studies.[19][20][21] CSP methods use the molecular structure of the compound to predict possible crystal packing arrangements and their relative energies.[22][23] This approach can help rationalize the observed polymorphic forms and guide the experimental search for new, potentially more stable, crystalline forms.
Conclusion
The crystal structure analysis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol salts is a critical component of the drug development process. A multi-technique approach, spearheaded by single-crystal and powder X-ray diffraction and supported by thermal and spectroscopic methods, is essential for a comprehensive understanding of the solid state. This in-depth characterization allows for the selection of the optimal salt form and polymorph with desirable physicochemical properties, ultimately ensuring the development of a safe, stable, and efficacious drug product. The integration of computational prediction with experimental validation represents the future of rational solid-form design in the pharmaceutical industry.
References
Mohamed, S. (2011). Computational crystal structure prediction and experimental characterisation of organic salts. Doctoral thesis, UCL (University College London). [Link]
Groleau, E. (2011, September 1). X-ray Powder Diffraction in Solid Form Screening and Selection. American Pharmaceutical Review. [Link]
Thakral, S., & Zanon, R. (2018). Applications of X-ray Powder Diffraction in Pharmaceutical Industry. Acta Crystallographica Section A: Foundations and Advances, A74, a373. [Link]
Improved Pharma. (2022, January 7). Thermogravimetric Analysis. [Link]
Cormica. (2024, April 26). X-ray Diffraction – A Simple Approach. [Link]
NETZSCH Analyzing & Testing. (2024, April 18). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. [Link]
Kim, S., et al. (2023). Crystal structure prediction of organic molecules by machine learning-based lattice sampling and structure relaxation. Digital Discovery. [Link]
AZoM. (2025, July 1). The Role of Thermal Analysis in Pharmaceutical Testing and R&D. [Link]
Lab Manager. (2024, May 22). X-Ray Diffraction Strategies for Pharmaceutical Crystallography. [Link]
Aslanov, L. A., & Kuleshova, L. N. (2023). Structural Characterization of Pharmaceutical Cocrystals with the Use of Laboratory X-ray Powder Diffraction Patterns. Molecules, 28(8), 3413. [Link]
Xu, J., et al. (2024). Organic crystal structure prediction via coupled generative adversarial networks and graph convolutional networks. Proceedings of the National Academy of Sciences, 121(3), e2311311121. [Link]
ResolveMass Laboratories Inc. (2026, January 23). TGA Analysis in Pharmaceuticals. [Link]
Giron-Forest, D., Goldbronn, C., & Piechon, P. (1989). Thermal analysis methods for pharmacopoeial materials. Journal of Pharmaceutical and Biomedical Analysis, 7(12), 1421-1433. [Link]
Krivokolysko, S. G., et al. (2007). Three-Component Synthesis and Crystal Structure of 2-Amino-3-cyano-4H-pyran and -thiopyran Derivatives. Russian Journal of Organic Chemistry, 43(8), 1215-1222. [Link]
Zhu, Q., & Hattori, S. (2022). Organic crystal structure prediction and its application to materials design. Journal of Materials Research, 37(18), 3045-3062. [Link]
Hosseinzadeh, Z., et al. (2021). Single crystal X-Ray structure and DFT-D3 studies on 2-amino-4-(2,4-dichlorophenyl)-6-phenylnicotinonitrile. Eurasian Chemical Communications, 3(1), 35-44. [Link]
Hosseinzadeh, Z., et al. (2021). Single crystal X-Ray structure and DFT-D3 studies on 2-amino-4-(2,4-dichlorophenyl)-6-phenylnicotinonitrile. Aalto Research Portal. [Link]
Bharanidharan, S., Saleem, H., & Subashchandrabose, S. (2017). FT-IR, FT-Raman and UV-Visible Spectral Analysis on (E)-N′-(thiophen-2-ylmethylene) Nicotinohydrazide. Archives of Chemistry and Chemical Engineering, 1(2), 1-10. [Link]
Al-Masoudi, N. A., & Al-Soud, Y. A. (2003). A convenient asymmetric synthesis of anti-β-amino alcohols: an X-ray crystallographic study of (4R)-2,2-dimethyl-4-[(2S)-(diphenylmethyleneamino)-(1S)-hydroxy-3-buten-1-yl]-1,3-dioxolane. Journal of the Chemical Society, Perkin Transactions 1, (19), 2983-2987. [Link]
da Silva, A. C. A., et al. (2018). Limonene Chiral Amino and Imino-Alcohols Based on (R)-(-)-α-Phellandrene. Journal of the Brazilian Chemical Society, 29(10), 2154-2164. [Link]
ResearchGate. (n.d.). Three-Component Synthesis and Crystal Structure of 2-Amino-3-cyano-4H-pyran and -thiopyran Derivatives | Request PDF. [Link]
MDPI. (2020, October 14). Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. [Link]
Chaudhary, S., Losus, R. M., & Dobrzańska, L. (2025). Polymorphism and the Phenomenon of Whole-Molecule Disorder Revealed in a Novel Dipodal Thiopyridine Ligand. Crystals, 15(3), 253. [Link]
ResearchGate. (2025, August 5). Synthesis of tetrahydro-4H-thiopyran-4-ones (microreview). [Link]
Bock, J. E., & Ekerdt, J. G. (2020). Peak Fitting Applied to Fourier Transform Infrared and Raman Spectroscopic Analysis of Proteins. Applied Sciences, 10(17), 5894. [Link]
Journal of Medicinal and Nanomaterials Chemistry. (n.d.). Synthesis of 2-amino-4H-pyran derivatives in aqueous media with nano-SnO2 as recyclable catalyst. [Link]
MDPI. (2024, January 28). Synthesis, Crystal Structure and Supramolecular Features of Novel 2,4-Diaminopyrimidine Salts. [Link]
Ruhr-Universität Bochum. (2012, June 6). Polymorphism. [Link]
EAG Laboratories. (2022, December 20). FTIR and Raman – Composition and Contamination Analysis. [Link]
SciSpace. (2016, June 22). Crystal structure of 2-amino-4-(2, 4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, C16H12Cl2N2O2. [Link]
National Center for Biotechnology Information. (n.d.). Crystal structures of 2-aminopyridine citric acid salts: C5H7N2+·C6H7O7− and 3C5H7N2+·C6H5O73−. [Link]
Applied Science and Biotechnology Journal for Advanced Research. (n.d.). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. [Link]
RSC Publishing. (2021, December 11). Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems. [Link]
National Center for Biotechnology Information. (2022, February 1). Hydrogen Bonding and Polymorphism of Amino Alcohol Salts with Quinaldinate: Structural Study. [Link]
Sciforum. (n.d.). SYNTHESIS OF 2-AMINO-4H-PYRAN-3-CARBONITRILES: ITS REACTION TO CHLOROACETYL CHLORIDE. [Link]
Semantic Scholar. (2009, November 6). Polymorphism: An overview. [Link]
Metabolic Stability Predictions for Tetrahydrothiopyran Scaffolds: A Mechanistic & Practical Guide
Topic: Metabolic Stability Predictions for Tetrahydrothiopyran Scaffolds Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary The tetrahydrothiopy...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Metabolic Stability Predictions for Tetrahydrothiopyran Scaffolds
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
The tetrahydrothiopyran (THTP) scaffold—often deployed as a bioisostere for cyclohexane, piperidine, or tetrahydropyran—offers unique physicochemical advantages, including modulated lipophilicity (LogD) and potential for specific non-covalent interactions (σ-hole bonding). However, its sulfur center introduces a distinct metabolic liability: high susceptibility to S-oxidation and, to a lesser extent,
-carbon hydroxylation.
This guide moves beyond standard ADME profiling, providing a rigorous framework for predicting, validating, and mitigating the metabolic instability of THTP scaffolds. It distinguishes the critical, often overlooked roles of Flavin-containing Monooxygenases (FMOs) versus Cytochrome P450s (CYPs) and provides a self-validating experimental workflow to deconstruct these pathways.
Part 1: The Metabolic Landscape of Tetrahydrothiopyran
To predict stability, one must first understand the "soft" nucleophilicity of the sulfur atom. Unlike oxygen in tetrahydropyran, the sulfur in THTP is readily oxidized by electrophilic enzymatic species.
The Dual-Pathway Mechanism
Metabolism of THTP proceeds via two distinct vectors:
S-Oxidation (Dominant): The sulfur lone pair attacks the hydroperoxy species of the enzyme, yielding a sulfoxide (chiral) and subsequently a sulfone. This is the primary clearance route for most thioethers.
C-Hydroxylation (Secondary): Abstraction of a hydrogen atom from the
-carbon (C2/C6), leading to an unstable hemi-thioacetal that may result in ring opening.
The Enzyme Dichotomy: CYP vs. FMO
A common failure mode in early discovery is attributing all microsomal clearance to CYPs. For THTP, FMOs are frequently the primary drivers of clearance.
CYP450: Operates via a radical rebound mechanism (Compound I). While it can perform S-oxidation, it is the sole driver of C-hydroxylation.
FMO (Flavin-containing Monooxygenase): Operates via a nucleophilic attack on a stable C4a-hydroperoxyflavin intermediate. It is highly specific for S- and N-oxidation and does not catalyze C-hydroxylation or ring opening.
Why this matters: FMOs are generally not inducible and have low susceptibility to inhibition by drug-drug interactions (DDIs), whereas CYPs are highly prone to both. Misidentifying an FMO substrate as a CYP substrate leads to erroneous DDI predictions.
Pathway Visualization
The following diagram illustrates the divergent metabolic fates of the THTP scaffold.
Figure 1: Divergent metabolic pathways for tetrahydrothiopyran. S-oxidation (green) is mediated by both FMO and CYP, while C-oxidation (red) is CYP-specific.
Part 2: Computational Prediction Frameworks (In Silico)
Before synthesis, computational tools should be used to assess the "metabolic liability" of the sulfur center.
Quantum Mechanical (QM) Assessment
Standard QSAR models often fail to distinguish between sterically hindered and accessible sulfur atoms. QM methods are superior here.
Protocol: Calculate the Highest Occupied Molecular Orbital (HOMO) energy and the local ionization potential of the sulfur atom using Density Functional Theory (DFT) at the B3LYP/6-31G* level.
Interpretation: A higher HOMO energy correlates with easier electron abstraction/nucleophilic attack, predicting higher lability toward S-oxidation.
Site of Metabolism (SOM) Prediction
Use software (e.g., StarDrop, Schrödinger’s MetaboLynx) to generate SOM heatmaps.
THTP Specifics: If the model predicts high lability at the sulfur (S1) but low lability at C2/C6, the compound is likely an FMO substrate. If C2/C6 lability is high, CYP involvement is probable.
Part 3: Experimental Validation Workflows (In Vitro)
To validate predictions, you must experimentally distinguish FMO activity from CYP activity. Standard liver microsome (LM) assays do not do this.[1] The following protocol utilizes the thermal instability of FMOs to deconvolute the intrinsic clearance (
).
The Heat Inactivation Protocol
FMOs are heat-labile and lose >90% activity when incubated at 50°C in the absence of NADPH, while CYPs remain stable.
Reagents:
Pooled Human Liver Microsomes (HLM) (20 mg/mL).
NADPH regenerating system.
FMO Positive Control: Benzydamine or Methyl p-tolyl sulfide.
CYP Positive Control: Midazolam (CYP3A4) or Dextromethorphan (CYP2D6).
Step-by-Step Methodology:
Preparation: Thaw HLM on ice. Split into two aliquots: A (Total) and B (Heat-Treated) .
Heat Treatment (Aliquot B): Incubate Aliquot B at 50°C for 5 minutes in a water bath (without NADPH). Transfer immediately to ice.
Control Treatment (Aliquot A): Keep Aliquot A on ice (or incubate at 37°C for 5 mins if strict temperature matching is desired, though ice preservation is standard to maintain max viability).
Incubation:
Mix substrate (1 µM final) with Aliquot A and B in phosphate buffer (pH 7.4).
Pre-incubate at 37°C for 3 min.
Initiate reaction with NADPH.
Sampling: Quench samples at 0, 5, 15, 30, and 60 min using ice-cold acetonitrile containing internal standard.
Analysis: Analyze via LC-MS/MS. Calculate
for both A and B.
Data Interpretation
Calculate the contribution of FMO using the depletion rates (
):
Observation
Interpretation
Action
Clearance is CYP-driven.
Focus on blocking C-hydroxylation or CYP inhibition.
Clearance is FMO-driven.
S-oxidation is the primary liability.
No Clearance in A or B
Compound is metabolically stable.
Proceed to hepatocyte assays (check Phase II).
Workflow Diagram
Figure 2: Experimental workflow for deconvoluting CYP vs. FMO contribution using selective heat inactivation.
Part 4: Structural Modification Strategies
Once the metabolic liability is confirmed, use the following medicinal chemistry strategies to stabilize the THTP scaffold.
Blocking S-Oxidation (FMO/CYP driven)
Steric Hindrance: Introduce gem-dimethyl groups at C2/C6 positions. This creates a "neopentyl-like" environment around the sulfur, hindering the approach of the enzymatic oxidant.
Electron Withdrawal: Add electron-withdrawing groups (EWGs) like fluorine at C3/C5. This lowers the HOMO energy of the sulfur lone pair, reducing its nucleophilicity.
Note: Direct fluorination at C2/C6 (alpha to sulfur) is chemically unstable (Pummerer rearrangement risk).
Scaffold Hopping:
Oxidize to Sulfone: If the sulfone is the active metabolite, synthesize it directly as the drug candidate. Sulfones are generally metabolically inert.
Switch to Thietane: A 4-membered sulfur ring is often less lipophilic and can have different metabolic profiles, though ring strain must be considered.
Blocking C-Hydroxylation (CYP driven)
Deuteration: Deuterate the C2/C6 positions (
-THTP). This exploits the Kinetic Isotope Effect (KIE) to slow down hydrogen abstraction by CYPs.
Spiro-cycles: Form a spiro-cycle at C2 or C6 to eliminate abstractable hydrogens and add steric bulk.
References
Phillips, I. R., & Shephard, E. A. (2008). Drug metabolism by flavin-containing monooxygenases of human and mouse. Expert Opinion on Drug Metabolism & Toxicology.
Cashman, J. R. (2005).[2] Some distinctions between flavin-containing and cytochrome P450 monooxygenases. Nutrition Reviews.
Krueger, S. K., & Williams, D. E. (2005). Mammalian flavin-containing monooxygenases: structure/function, genetic polymorphisms and role in drug metabolism. Pharmacology & Therapeutics.
Pike, M. G., et al. (1999). Roles of FMO and CYP450 in the metabolism in human liver microsomes of S-methyl-N,N-diethyldithiocarbamate.[3] Drug Metabolism and Disposition.
BenchChem Technical Support. (2025). A Comparative Guide to Bioisosteric Scaffolds in Medicinal Chemistry.
Optibrium. (2024).[4] N- and S-oxidation model of the flavin-containing monooxygenases.[5]
Application Note & Protocol: A Scalable Pathway to 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol from Ketone Precursors
Abstract This document provides a detailed guide for the scalable synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, a valuable building block in medicinal chemistry and drug development. The protocol herein out...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a detailed guide for the scalable synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, a valuable building block in medicinal chemistry and drug development. The protocol herein outlines a robust and efficient pathway commencing from the readily available ketone precursor, tetrahydro-4H-thiopyran-4-one. This application note is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive protocol grounded in established chemical principles.
Introduction: The Significance of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Substituted amino alcohols are privileged scaffolds in a vast array of biologically active molecules and pharmaceutical agents. The unique structural feature of a hydroxyl group vicinal to an amino group imparts specific conformational constraints and hydrogen bonding capabilities that are crucial for molecular recognition and interaction with biological targets. The incorporation of a tetrahydro-thiopyran moiety introduces a non-aromatic, sulfur-containing heterocycle, which can enhance metabolic stability, modulate lipophilicity, and provide additional vectors for molecular interactions. Consequently, 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol serves as a key intermediate for the synthesis of novel therapeutics.
Strategic Approach to Synthesis from a Ketone Precursor
The synthesis of the target amino alcohol commences with the commercially available and stable ketone, tetrahydro-4H-thiopyran-4-one.[1] Two primary and scalable synthetic strategies from this ketone precursor are considered:
Strategy A: Modified Strecker Synthesis. This classical yet powerful method involves the formation of an α-aminonitrile from the ketone, followed by reduction of the nitrile to the corresponding amine. The Strecker synthesis is a two-step, one-pot reaction that is often high-yielding and utilizes readily available reagents.[2][3]
Strategy B: Reductive Amination followed by Epoxide Formation and Opening. This alternative route involves the direct conversion of the ketone to an amine via reductive amination. The resulting amine can then be elaborated to the desired amino alcohol.
For the purposes of this guide, we will focus on a modified Strecker synthesis approach due to its efficiency and scalability. This pathway is illustrated in the workflow diagram below.
Caption: Synthetic workflow for the preparation of the target amino alcohol.
Detailed Experimental Protocol: Modified Strecker Synthesis and Reduction
This protocol is divided into two main stages: the synthesis of the intermediate α-aminonitrile and its subsequent reduction to the final amino alcohol product.
Materials and Reagents
Reagent
Supplier
Purity
Tetrahydro-4H-thiopyran-4-one
Sigma-Aldrich
99%
Sodium Cyanide (NaCN)
Acros Organics
≥98%
Ammonium Chloride (NH4Cl)
Fisher Scientific
≥99.5%
Methanol (MeOH)
VWR Chemicals
ACS Grade
Deionized Water (H2O)
In-house
-
Diethyl Ether (Et2O)
Sigma-Aldrich
Anhydrous
Lithium Aluminum Hydride (LiAlH4)
Acros Organics
1.0 M in THF
Tetrahydrofuran (THF)
Sigma-Aldrich
Anhydrous
Sodium Sulfate (Na2SO4)
Fisher Scientific
Anhydrous
Hydrochloric Acid (HCl)
VWR Chemicals
37%
Sodium Hydroxide (NaOH)
Sigma-Aldrich
≥98%
Safety Precaution: Sodium cyanide is highly toxic. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, lab coat, safety glasses) must be worn. Work with LiAlH4 should be conducted under an inert atmosphere (e.g., nitrogen or argon) as it reacts violently with water.
Step 1: Synthesis of α-Amino-α-(tetrahydro-thiopyran-4-yl)acetonitrile
This step follows the principles of the Strecker amino acid synthesis, adapted for a ketone.[3][4]
Application Note: High-Fidelity Synthesis of Spiro-Hydantoin Intermediates via Bucherer-Bergs Reaction
[1] Abstract This application note details the optimized protocol for synthesizing 6-thia-1,3-diazaspiro[4.5]decane-2,4-dione (a spiro-hydantoin) from tetrahydrothiopyran-4-one using the Bucherer-Bergs reaction. This tra...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Abstract
This application note details the optimized protocol for synthesizing 6-thia-1,3-diazaspiro[4.5]decane-2,4-dione (a spiro-hydantoin) from tetrahydrothiopyran-4-one using the Bucherer-Bergs reaction. This transformation is a critical gateway for generating constrained methionine analogues, matrix metalloproteinase (MMP) inhibitors, and non-natural amino acids. Unlike standard aliphatic ketones, the sulfur-containing heterocycle requires specific handling to prevent catalyst poisoning and ensure solubility. This guide integrates strict cyanide safety protocols with a self-validating experimental workflow.
Introduction & Mechanistic Rationale
The Bucherer-Bergs reaction is a four-component condensation involving a ketone, potassium cyanide (KCN), and ammonium carbonate [(NH4)2CO3].[1][2] While often compared to the Strecker synthesis, the Bucherer-Bergs reaction is thermodynamically controlled and uniquely favored for ketone substrates, yielding hydantoins (imidazolidine-2,4-diones) rather than
-amino nitriles.
Why Tetrahydrothiopyran-4-one?
The tetrahydrothiopyran scaffold serves as a bioisostere for cyclohexane and piperidine rings, introducing specific lipophilicity and oxidation potential (via sulfoxide/sulfone tuning) into drug candidates. However, the sulfur atom introduces steric bulk and potential for catalyst interaction, necessitating precise stoichiometric control.
Reaction Pathway
The reaction proceeds through two distinct phases:[1][3]
Formation of the
-aminonitrile: The ketone condenses with ammonia (from ammonium carbonate) and cyanide.[4][1]
Carbonylation and Cyclization: The aminonitrile reacts with
(also from ammonium carbonate) to form a carbamate intermediate, which cyclizes to the hydantoin.[1]
Figure 1: The thermodynamic pathway converts the ketone to the stable spiro-hydantoin scaffold.
Pre-Reaction Planning
Safety: The Cyanide Protocol (CRITICAL)
This protocol utilizes Potassium Cyanide (KCN).[1] It is a rapid-acting mitochondrial toxin.
Engineering Controls: All weighing and handling must occur in a certified fume hood.
pH Control: KCN must never contact acid. Maintain reaction pH > 10 during setup.
Quenching: A dedicated bleach bath (10% sodium hypochlorite, pH adjusted to >10) must be present to neutralize contaminated glassware.
Antidote: Ensure a Cyanide Antidote Kit (e.g., Hydroxocobalamin) is available and unexpired.
Reagent Stoichiometry
The reaction requires an excess of ammonium carbonate to drive the equilibrium and supply
Solvent Preparation: Prepare a 1:1 mixture of Ethanol (EtOH) and Deionized Water. Degas the water component by sonication for 10 minutes to minimize sulfur oxidation, though this is optional for robust substrates.
Dissolution: In a round-bottom flask (or pressure tube), dissolve Tetrahydrothiopyran-4-one (10 mmol, 1.16 g) in 15 mL of EtOH.
Buffer Addition: Dissolve Ammonium Carbonate (40 mmol, 3.84 g) in 15 mL of water. Add this slowly to the ketone solution.
Note: The solution may become slightly cloudy. This is normal.
Cyanide Addition:[SAFETY ALERT] Add Potassium Cyanide (12 mmol, 0.78 g) to the mixture.
Technique: It is safer to dissolve KCN in a minimum amount of water (2-3 mL) and transfer via pipette rather than adding solid powder to a stirring liquid.
Phase 2: Reaction & Heating
Sealing: If using a pressure tube (recommended), seal the vessel. If using a round-bottom flask, equip with a reflux condenser.[4]
Why Pressure Tube? It retains
and gases, significantly improving yield for volatile intermediates.
Incubation: Heat the mixture to 60°C for 18–24 hours .
Observation: The mixture typically turns from colorless/white to a pale yellow. Deep brown indicates decomposition or polymerization.
Monitoring: Monitor by TLC (Eluent: 5% MeOH in DCM). The hydantoin is significantly more polar than the starting ketone. Staining with Ninhydrin is ineffective; use Iodine or KMnO4 stain.
Phase 3: Workup & Isolation
Concentration: Allow the reaction to cool to room temperature. Carefully concentrate the mixture to approx. 50% volume (remove EtOH) under reduced pressure. Do not acidify yet.
Safety: The distillate contains ammonia but may contain trace cyanide. Treat the trap waste with bleach.[5]
Precipitation: The spiro-hydantoin product is often poorly soluble in cold water. Chill the aqueous residue in an ice bath (0-4°C) for 2 hours.
Filtration: Filter the precipitate using a sintered glass funnel.
Washing: Wash the solid cake with:
Cold water (2 x 10 mL) to remove excess KCN and ammonium salts.
Diethyl ether (1 x 10 mL) to remove unreacted ketone.
Drying: Dry the solid in a vacuum oven at 50°C.
Phase 4: Purification (If necessary)
If the crude product is colored or impure:
Recrystallization: Dissolve in minimum boiling Ethanol/Water (3:1). Allow to cool slowly.
Yield Expectation: 65% – 85%.
Characterization & Validation
The product, 6-thia-1,3-diazaspiro[4.5]decane-2,4-dione , should exhibit the following spectral characteristics.
Method
Diagnostic Signal
Interpretation
IR Spectroscopy
1710 & 1770 cm⁻¹
Characteristic dual Carbonyl (C=O) stretch of hydantoin.
1H NMR
~8.5 & 10.5 ppm
Two broad singlets (NH). One is imide-like, one amide-like.
1H NMR
1.8 - 2.8 ppm
Multiplets corresponding to the thiopyran ring protons.
13C NMR
~156 & 178 ppm
Carbonyl carbons (C2 and C4 of hydantoin).
13C NMR
~60-65 ppm
Spiro-quaternary carbon.
Downstream Application: Hydrolysis to Amino Acid
The hydantoin is a stable intermediate. To access the amino acid (4-amino-tetrahydrothiopyran-4-carboxylic acid ):
Suspend the spiro-hydantoin in 6M NaOH or Ba(OH)2 .
Reflux at 120°C for 24-48 hours (hydantoins are very stable).
Neutralize with HCl to isoelectric point to precipitate the amino acid.
Troubleshooting Guide
Figure 2: Decision tree for maximizing recovery of the spiro-hydantoin.
References
Ware, E. (1950).[2] The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403–470.[2] Link
Sarges, R., Goldstein, S. W., & Welch, W. M. (1990).[6] Spiro hydantoin aldose reductase inhibitors derived from 8-aza-4-chromanones.[6] Journal of Medicinal Chemistry, 33(7), 1859–1865. Link
Organic Chemistry Portal. (n.d.). Bucherer-Bergs Reaction. Link
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5959, Potassium Cyanide. Link
Ohno, M., et al. (2009). Synthesis of hydantoins and thiohydantoins spiro-fused to pyrrolidines. Journal of Combinatorial Chemistry, 11(4), 560-565. Link
Application Notes and Protocols for the N-Alkylation of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
Introduction N-alkylated amino alcohols are pivotal structural motifs in a vast array of biologically active molecules and pharmaceutical compounds. The introduction of an alkyl group on the nitrogen atom can significant...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
N-alkylated amino alcohols are pivotal structural motifs in a vast array of biologically active molecules and pharmaceutical compounds. The introduction of an alkyl group on the nitrogen atom can significantly modulate a molecule's physicochemical properties, such as lipophilicity, basicity, and conformational flexibility, thereby influencing its pharmacological profile. 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol is a valuable building block, and its N-alkylated derivatives are of considerable interest in drug discovery and development. This document provides detailed protocols and expert insights into the N-alkylation of this primary amino alcohol, focusing on two robust and widely applicable methodologies: classical reductive amination and modern hydrogen borrowing catalysis.
Strategic Approaches to N-Alkylation
The selection of an appropriate N-alkylation strategy is contingent upon factors such as the desired alkyl group, substrate compatibility, and scalability. While traditional methods like direct alkylation with alkyl halides exist, they often suffer from drawbacks such as over-alkylation and the generation of stoichiometric waste.[1] This guide will focus on more controlled and efficient methods.
Reductive Amination: A Cornerstone of Amine Synthesis
Reductive amination is a highly reliable and versatile method for the N-alkylation of primary and secondary amines.[2] The reaction proceeds in two discrete conceptual steps: the formation of an imine intermediate from the reaction of the primary amine with an aldehyde or ketone, followed by the in-situ reduction of the imine to the corresponding secondary amine.
The general workflow for reductive amination is depicted below:
Caption: General workflow for reductive amination.
A key consideration in reductive amination is the choice of the reducing agent. While sodium borohydride (NaBH₄) can be used, it may also reduce the starting aldehyde or ketone. Milder and more chemoselective reducing agents are therefore preferred. Sodium triacetoxyborohydride (NaBH(OAc)₃), often referred to as STAB, is particularly effective for the reductive amination of aldehydes and ketones.[3] It is less basic and more sterically hindered than sodium cyanoborohydride (NaBH₃CN), leading to a more controlled reaction.
Experimental Protocol: Reductive Amination
Objective: To synthesize N-benzyl-2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol via reductive amination.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Round-bottom flask
Magnetic stirrer and stir bar
Argon or nitrogen inert atmosphere setup
Separatory funnel
Rotary evaporator
Procedure:
Reaction Setup: To a dry round-bottom flask under an inert atmosphere of argon, add 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (1.0 eq).
Solvent Addition: Dissolve the starting material in anhydrous dichloromethane (DCM). The volume should be sufficient to ensure complete dissolution.
Aldehyde Addition: Add benzaldehyde (1.1 eq) to the solution and stir the mixture at room temperature for 30-60 minutes. This allows for the formation of the imine intermediate.
Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The addition may be slightly exothermic.
Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-12 hours).
Quenching: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
Washing: Combine the organic layers and wash with brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The crude product can be purified by column chromatography on silica gel to afford the pure N-benzyl-2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol.
Causality of Experimental Choices:
Inert Atmosphere: Prevents the oxidation of the aldehyde and other potential side reactions.
Anhydrous Solvent: Water can react with the reducing agent and hydrolyze the imine intermediate, reducing the reaction efficiency.
Excess Aldehyde: A slight excess of the aldehyde ensures complete consumption of the primary amine.
Portion-wise Addition of NaBH(OAc)₃: Controls any potential exotherm and prevents uncontrolled gas evolution.
Aqueous Workup with NaHCO₃: Neutralizes any remaining acidic species and quenches the excess reducing agent.
Parameter
Condition
Rationale
Solvent
Dichloromethane (DCM)
Good solubility for reactants, inert.
Reducing Agent
Sodium Triacetoxyborohydride
High chemoselectivity for imines over carbonyls.
Stoichiometry
Amine:Aldehyde:Reducing Agent (1:1.1:1.5)
Ensures complete reaction and reduction.
Temperature
Room Temperature
Mild conditions to prevent side reactions.
Hydrogen Borrowing Catalysis: A Green Approach to N-Alkylation
Hydrogen borrowing catalysis, also known as hydrogen auto-transfer, is an atom-economical and environmentally friendly method for the N-alkylation of amines using alcohols as the alkylating agents.[4][5] This process is typically catalyzed by transition metal complexes, such as those based on ruthenium, iridium, or cobalt.[5][6] The catalyst facilitates the temporary removal of hydrogen from the alcohol to form an aldehyde in situ. This aldehyde then reacts with the amine to form an imine, which is subsequently reduced by the catalyst using the "borrowed" hydrogen. The only byproduct of this reaction is water.[1][4]
The catalytic cycle for hydrogen borrowing is illustrated below:
Caption: Catalytic cycle of hydrogen borrowing for N-alkylation.
Objective: To synthesize N-ethyl-2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol using ethanol as the alkylating agent.
Materials:
2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
Ethanol (reagent and solvent)
Ruthenium or Iridium-based catalyst (e.g., a Shvo catalyst or similar)[1]
Toluene or another suitable high-boiling solvent (optional)
Schlenk flask or sealed reaction vessel
Magnetic stirrer and stir bar
Heating mantle or oil bath
Argon or nitrogen inert atmosphere setup
Procedure:
Reaction Setup: To a Schlenk flask or sealed reaction vessel, add 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (1.0 eq) and the ruthenium or iridium catalyst (1-5 mol%).
Solvent/Reagent Addition: Add ethanol, which serves as both the alkylating agent and the solvent. If the reaction temperature is higher than the boiling point of ethanol, a higher-boiling co-solvent like toluene can be used, and the reaction should be conducted in a sealed vessel.
Inerting: The reaction vessel should be purged with an inert gas (argon or nitrogen) to remove oxygen, which can deactivate the catalyst.
Heating: Heat the reaction mixture to the required temperature (typically 80-120 °C) and stir.
Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.
Cooling and Concentration: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.
Purification: The residue can be purified by column chromatography to isolate the N-ethyl-2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol.
Causality of Experimental Choices:
Catalyst: Transition metal catalysts are essential for the hydrogen transfer process. The choice of catalyst can influence reaction efficiency and selectivity.
Inert Atmosphere: Protects the catalyst from oxidation and ensures its activity throughout the reaction.
Elevated Temperature: Provides the necessary activation energy for the dehydrogenation of the alcohol and subsequent steps in the catalytic cycle.
Ethanol as Reagent and Solvent: Simplifies the reaction setup and purification, as the excess reagent can be easily removed by evaporation.
Parameter
Condition
Rationale
Catalyst
Ru or Ir complex (1-5 mol%)
Efficiently facilitates the hydrogen borrowing process.
Alkylating Agent
Ethanol
Green and readily available alkyl source.
Temperature
80-120 °C
Required to drive the catalytic cycle.
Atmosphere
Inert (Argon or Nitrogen)
Protects the catalyst from deactivation.
Conclusion
The N-alkylation of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol can be effectively achieved through both reductive amination and hydrogen borrowing catalysis. Reductive amination offers a reliable and well-established method with a wide range of compatible carbonyl compounds. Hydrogen borrowing catalysis represents a more modern, atom-economical, and environmentally benign alternative, particularly when using simple alcohols as alkylating agents. The choice between these methods will depend on the specific synthetic goals, available reagents, and desired scale of the reaction. The protocols provided herein offer a solid foundation for researchers to successfully synthesize N-alkylated derivatives of this important amino alcohol.
References
Direct N-alkylation of unprotected amino acids with alcohols. Science Advances, 3(12), e1701555. [Link]
Hitchhiker's guide to reductive amination. Organic Chemistry Portal. [Link]
Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2. Beilstein Journal of Organic Chemistry, 13, 350-357. [Link]
N-Alkylation of amines with primary/secondary alcohols using a novel cobalt(ii) inverse triazolyl-pyridine complex. Chemical Communications, 55(1), 87-90. [Link]
Alkylation of amino alcohol/amino acids with alcohols under catalytic hydrogenation conditions. ResearchGate. [Link]
Decarboxylative N-alkylation of amino acids with primary alcohols. ResearchGate. [Link]
One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses. [Link]
Amino alcohol synthesis by amination (alkylation). Organic Chemistry Portal. [Link]
Quantifying Reductive Amination in Nonenzymatic Amino Acid Synthesis. Angewandte Chemie International Edition, 61(1), e202111003. [Link]
Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Frontiers in Catalysis, 1, 777903. [Link]
(PDF) Amino-alcohol cyclization: Selective synthesis of lactams and cyclic amines from amino-alcohols. ResearchGate. [Link]
Using 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol as a building block in peptide synthesis
Executive Summary This guide details the methodological integration of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (referred to herein as THP-Amino-Ethanol ) into peptide and peptidomimetic workflows. Unlike standard a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the methodological integration of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (referred to herein as THP-Amino-Ethanol ) into peptide and peptidomimetic workflows. Unlike standard amino acids, this
-amino alcohol lacks a C-terminal carboxylate, rendering it suitable exclusively as a C-terminal capping unit or a transition-state isostere .
The tetrahydrothiopyran (THP) moiety serves as a bioisostere for cyclohexyl or methionine side chains, offering unique advantages in lipophilicity modulation and metabolic stability (preventing C-terminal degradation). This note covers solid-phase immobilization strategies, solution-phase coupling, and sulfur-oxidation tuning.
Acts as a transition-state mimic (hydroxyethylamine).
The alcohol mimics the tetrahedral intermediate of amide hydrolysis; sulfur interacts with S1/S1' pockets.
Resin Anchoring
Immobilization via OH group on 2-CTC resin.
Allows "inverse" growth of the peptide chain off the amine.
Protocol A: Solid-Phase Peptide Synthesis (SPPS)
Strategy: Immobilization via the Hydroxyl Group.
To use THP-Amino-Ethanol as the C-terminal residue in SPPS, it must be anchored to the resin via its hydroxyl group. This allows the amine to remain free for subsequent Fmoc-amino acid coupling.[2]
Recommended Support: 2-Chlorotrityl Chloride (2-CTC) Resin.[1]
Reasoning: 2-CTC forms an acid-labile trityl ether with primary alcohols. This linkage is stable to basic Fmoc deprotection conditions (piperidine) but cleaves with TFA to release the free alcohol.
Step-by-Step Workflow
Resin Preparation:
Weigh 2-CTC resin (loading ~1.0–1.6 mmol/g).
Swell in dry Dichloromethane (DCM) for 20 minutes. Drain.
Loading (Ether Formation):
Dissolve THP-Amino-Ethanol (1.5 equivalents relative to resin capacity) in dry DCM.
Add Pyridine (3.0 equivalents). Note: Pyridine acts as a scavenger for the HCl generated.
Add the solution to the resin and shake gently for 2–4 hours at room temperature.
Critical Check: Ensure moisture exclusion; water hydrolyzes the trityl chloride.
Caution: The ether linkage cleaves rapidly (often <30 mins). Prolonged exposure to TFA is unnecessary unless side-chain protecting groups (e.g., Pbf, tBu) require it.
Figure 1: Workflow for immobilizing THP-Amino-Ethanol on 2-CTC resin for SPPS.
Strategy: Direct coupling to a protected peptide fragment.
Use this method if the peptide backbone is already synthesized (e.g., via Boc or Fmoc chemistry) and you wish to cap the C-terminus with THP-Amino-Ethanol.
Reagents
Coupling Agent: HATU or COMU (Preferred for steric bulk).
Base: DIPEA or NMM.
Solvent: DMF or NMP (THP-Amino-Ethanol has moderate solubility in pure DCM).
Procedure
Activation:
Dissolve the N-protected peptide (with free C-terminal acid) in DMF (0.1 M).
Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir for 2 minutes to activate the carboxylate (formation of At-ester).
Coupling:
Add THP-Amino-Ethanol (1.2 eq).
Stir at room temperature for 2–4 hours.
Monitoring:
Monitor via LC-MS. Look for the mass shift corresponding to the loss of water (+Amine - H2O).
Troubleshooting: If O-acylation (ester formation on the hydroxyl) is observed (rare with HATU/DIPEA due to amine nucleophilicity, but possible), treat the crude mixture with mild aqueous base (LiOH) to hydrolyze the ester while keeping the amide intact.
Work-up:
Dilute with EtOAc, wash with 5%
, saturated , and brine.
Dry over
and concentrate.
Advanced Modification: Sulfur Oxidation Tuning
The sulfur atom in the tetrahydrothiopyran ring can be oxidized to modulate the polarity (LogP) and hydrogen-bonding potential of the building block.
Sulfide (Native): Lipophilic, Met-like.
Sulfoxide (S=O): Chiral center introduced; increased polarity; H-bond acceptor.
Add 3.0–5.0 eq of mCPBA or Oxone® (in aqueous MeOH).
Stir at RT for 4–12 hours.
Analytical Quality Control
Parameter
Specification / Method
Mass Spectrometry
ESI+ : Expect . Note that the sulfur atom has a distinct isotopic pattern ( vs , ~4.2% abundance).
HPLC Retention
The native THP ring is hydrophobic. Expect retention times similar to Leu/Phe analogs. Oxidation to sulfone will significantly reduce retention time (shift earlier).
NMR ()
Diagnostic signals: THP ring protons appear as multiplets between 1.5–3.0 ppm. The signal is typically 3.8–4.2 ppm.
References
Barlos, K., et al. (1989). "Synthesis of protected peptide fragments using trityl chloride resin." Tetrahedron Letters, 30(29), 3943-3946.
Foundational method for 2-CTC resin loading of alcohols.
Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[3][4] Chemical Reviews, 109(6), 2455-2504.
Comprehensive guide on protecting group stability (Trityl ethers vs. others).
Chatterjee, J., et al. (2012). "N-methylation of peptides: a new perspective in medicinal chemistry." Accounts of Chemical Research, 41(10), 1331-1342.
World Health Organization. (2010). "International Nonproprietary Names (INN) for pharmaceutical substances." (Structure validation for THP-containing pharmacophores).
Disclaimer: This protocol is intended for research use only. The user is responsible for validating specific reaction conditions for their unique peptide sequences.
An in-depth guide to the reductive amination of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, a valuable building block in contemporary drug discovery, is presented. This document provides senior-level researchers and d...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth guide to the reductive amination of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, a valuable building block in contemporary drug discovery, is presented. This document provides senior-level researchers and drug development professionals with a comprehensive overview of the core principles, comparative methodologies, and detailed, field-proven protocols for this critical C-N bond-forming reaction.
Introduction: The Strategic Importance of Reductive Amination
Reductive amination stands as one of the most powerful and versatile methods in organic synthesis for the formation of carbon-nitrogen bonds, converting aldehydes and ketones into primary, secondary, and tertiary amines.[1][2] This transformation is a cornerstone of medicinal chemistry, enabling the construction of complex molecular architectures found in a vast array of pharmaceuticals.[1] The reaction proceeds through a two-step sequence within a single pot: the initial formation of an imine or iminium ion intermediate from the condensation of a carbonyl compound and an amine, followed by its immediate reduction by a hydride source.[1][3][4][5]
The subject of this guide, 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, is a chiral amino alcohol. Its structural motifs—a primary amine for coupling, a stereocenter, a primary alcohol for potential secondary modifications, and a non-aromatic sulfur-containing heterocycle (the tetrahydrothiopyran ring)—make it a highly valuable synthon for introducing specific pharmacophoric features into drug candidates. This guide details robust and adaptable protocols for its successful coupling with a variety of carbonyl partners.
Core Principles and Reaction Mechanism
The efficacy of reductive amination hinges on the selective reduction of the protonated imine (iminium ion) intermediate in the presence of the starting carbonyl compound.[6] The general mechanism can be broken down into three key stages:
Nucleophilic Attack: The primary amine of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol attacks the electrophilic carbonyl carbon of an aldehyde or ketone. This step forms a tetrahedral carbinolamine intermediate.[4]
Dehydration and Iminium Ion Formation: Under weakly acidic conditions, the hydroxyl group of the carbinolamine is protonated, turning it into a good leaving group (water). Subsequent elimination of water generates a resonance-stabilized iminium ion.[4][5] The slightly acidic environment is crucial; it must be acidic enough to catalyze imine formation but not so acidic as to protonate the starting amine, which would render it non-nucleophilic.[6]
Hydride Reduction: A mild reducing agent, present in the reaction mixture, delivers a hydride ion to the electrophilic carbon of the iminium ion, yielding the final secondary amine product.[5]
Caption: General mechanism of reductive amination.
Methodology Comparison: Selecting the Optimal Reducing Agent
The choice of reducing agent is the most critical parameter for a successful reductive amination. While several hydride donors can be used, their selectivity, reactivity, and safety profiles differ significantly. For substrates like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, mild and selective agents are paramount to avoid side reactions such as the reduction of the starting aldehyde or ketone.
Reducing Agent
Chemical Formula
Key Advantages
Key Disadvantages
Recommended For
Sodium Triacetoxyborohydride
NaBH(OAc)₃
High Selectivity: Reacts much faster with iminium ions than with aldehydes or ketones.[7][8] Mild Conditions: Tolerates a wide range of functional groups.[7][9] Safety: Non-toxic byproducts; does not release cyanide gas.[9] One-Pot Efficiency: Can be added directly to a mixture of the amine and carbonyl.[8]
More expensive than NaBH₄. Moisture-sensitive.
Primary choice for almost all reductive aminations. Particularly effective for aldehydes and a wide range of ketones and amines.[7][8]
Sodium Cyanoborohydride
NaBH₃CN
High Selectivity: Like NaBH(OAc)₃, it selectively reduces the iminium ion at a controlled pH (typically 6-7).[6][9] Proven Track Record: A classic and widely used reagent for this transformation.[3][10]
High Toxicity: Can liberate highly toxic hydrogen cyanide (HCN) gas under acidic conditions (pH < 5) or during workup.[9][11] Requires careful pH control.
Historical applications and where NaBH(OAc)₃ is not available. Its use is declining due to safety concerns.[11][12]
Sodium Borohydride
NaBH₄
Inexpensive and Readily Available.Strong Reducing Agent.
Low Selectivity: Can readily reduce the starting aldehyde or ketone, leading to alcohol byproducts and lower yields.[6] Requires a stepwise procedure (pre-formation of the imine).[9]
Stepwise procedures where the imine can be formed first, followed by reduction.[9] Often used in protic solvents like methanol.[13]
Catalytic Hydrogenation
H₂ / Catalyst (Pd, Pt, Ni)
Green Chemistry: Often produces only water as a byproduct. High Efficiency.
Functional Group Intolerance: Will reduce other functional groups like alkenes, alkynes, nitro groups, and some aromatic systems. Requires specialized pressure equipment.
Substrates that lack other reducible functional groups.[2]
For the reductive amination of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the superior choice, offering the best combination of efficiency, selectivity, and safety.[7][8]
Detailed Experimental Protocols
The following protocols are designed as robust starting points for the reductive amination of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol with a generic aldehyde or ketone.
Protocol 1: One-Pot Reductive Amination using Sodium Triacetoxyborohydride (STAB)
This is the recommended general-purpose protocol, valued for its operational simplicity and high yields.[7]
Materials and Reagents:
2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Aldehyde or Ketone (e.g., Cyclohexanone)
Sodium Triacetoxyborohydride (NaBH(OAc)₃)
1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
Acetic Acid (optional, but often catalytic for ketones)
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Round-bottom flask, magnetic stirrer, nitrogen/argon line
Procedure:
To a clean, dry round-bottom flask under a nitrogen or argon atmosphere, add 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol (1.0 equiv).
Dissolve the amine in anhydrous DCE or DCM (approx. 0.1–0.2 M concentration).
Add the aldehyde (1.0–1.2 equiv) or ketone (1.2–1.5 equiv) to the solution.
If the carbonyl partner is a ketone, add glacial acetic acid (1.1 equiv) to catalyze iminium ion formation. For most aldehydes, this is not necessary.[7]
Stir the mixture at room temperature for 20-30 minutes to allow for initial imine/iminium ion formation.
In a single portion, add Sodium Triacetoxyborohydride (1.3–1.6 equiv) to the stirring mixture.[7] The reaction may be slightly exothermic.
Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 1–12 hours).
Work-up: Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases.
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.
Purification: The resulting crude amine can be purified by silica gel column chromatography, typically using a gradient of methanol in dichloromethane, often with a small amount of triethylamine (0.5-1%) added to the eluent to prevent product tailing on the acidic silica.
Protocol 2: Stepwise Reductive Amination using Sodium Borohydride
This method is a valuable alternative, particularly when using highly reactive aldehydes where competitive reduction by NaBH(OAc)₃ could be a concern.[9]
Materials and Reagents:
Same as Protocol 1, but replace NaBH(OAc)₃ with Sodium Borohydride (NaBH₄) and DCE with Methanol (MeOH).
Procedure:
Imine Formation: To a round-bottom flask, dissolve 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol (1.0 equiv) and the aldehyde (1.0 equiv) in anhydrous methanol.
Stir the solution at room temperature. The formation of the imine can often be accomplished in under 3 hours in methanol without the need for dehydrating agents.[9] Monitor by TLC or NMR until the starting materials are largely converted to the imine intermediate.
Reduction: Cool the reaction mixture to 0 °C in an ice bath.
Slowly add Sodium Borohydride (NaBH₄) (1.5–2.0 equiv) in small portions. Control the addition rate to manage gas evolution (hydrogen).
Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir until the imine is fully consumed as monitored by TLC (typically 1-2 hours).
Work-up: Quench the reaction by the slow addition of water at 0 °C.
Remove most of the methanol under reduced pressure.
Add water and DCM to the residue and transfer to a separatory funnel.
Extract the aqueous layer with DCM (3 x volumes).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purification: Purify the crude product by column chromatography as described in Protocol 1.
Caption: Standard workflow for reductive amination.
Troubleshooting Common Issues
Issue
Potential Cause(s)
Suggested Solution(s)
Incomplete Reaction / Low Conversion
1. Inefficient imine/iminium formation. 2. Deactivated reducing agent. 3. Steric hindrance from a bulky ketone or amine.
1. For ketones, add a catalytic amount of acetic acid (1-2 equiv).[7] 2. Use a fresh bottle of NaBH(OAc)₃, as it is moisture-sensitive. 3. Increase reaction time and/or temperature (e.g., 40 °C).
Formation of Alcohol Byproduct
1. Use of a non-selective reducing agent (e.g., NaBH₄ in a one-pot reaction). 2. Presence of water, which can hydrolyze the imine back to the aldehyde, which is then reduced.
1. Switch to the more selective NaBH(OAc)₃.[6][7] 2. Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere.
Dialkylation of Amine
The secondary amine product reacts with another molecule of the aldehyde to form a tertiary amine.
This is a greater risk when reacting primary amines with aldehydes.[9] Use a slight excess of the amine (1.1 equiv) relative to the aldehyde. Alternatively, use the stepwise procedure (Protocol 2).
Difficult Purification
1. Product is highly polar and streaks on silica gel. 2. Close Rf values between product and starting materials or byproducts.
1. Add 0.5-1% triethylamine or ammonia in methanol to the chromatography eluent to basify the silica and improve peak shape. 2. Try a different solvent system or consider reverse-phase chromatography if the compound is suitable.
Conclusion
The reductive amination of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is a highly reliable and efficient method for synthesizing novel secondary amines crucial for drug discovery programs. The use of sodium triacetoxyborohydride in a one-pot procedure stands out as the premier method, offering superior selectivity, operational simplicity, and safety. By understanding the core mechanism and carefully selecting the reaction conditions, researchers can readily adapt these protocols to a wide range of aldehyde and ketone substrates, facilitating the rapid generation of diverse chemical libraries for biological screening.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]
Rowe, G. T., & Raston, C. L. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis, 8(11), 10434–10442. [Link]
Chemistry Learner. (2023, September 26). Reductive Amination: Definition, Examples, and Mechanism. Retrieved from [Link]
Chemistry Steps. (2024, March 28). Reductive Amination. Retrieved from [Link]
Master Organic Chemistry. (2017, September 1). Making Substituted Amines Through Reductive Amination. Retrieved from [Link]
Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]
Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]
The Organic Chemistry Tutor. (2020, May 7). 09.10 Reductive Amination [Video]. YouTube. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Sodium cyanoborohydride. Retrieved from [Link]
Liu, C., et al. (2024). Method for Screening Sodium Cyanoborohydride for Free Cyanide Content and Its Impact on Bioconjugation Chemistry. ACS Omega. [Link]
Reddit. (2024, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? r/chemistry. Retrieved from [Link]
ResearchGate. (2016, October 22). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine? Retrieved from [Link]
Incorporation of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol into fragment-based drug discovery libraries
Application Note: Incorporation of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (ATTE) into Fragment-Based Drug Discovery Libraries Executive Summary & Strategic Rationale The integration of 2-Amino-2-(tetrahydro-thiopy...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Incorporation of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (ATTE) into Fragment-Based Drug Discovery Libraries
Executive Summary & Strategic Rationale
The integration of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (ATTE) into fragment-based drug discovery (FBDD) libraries represents a strategic shift from planar, aromatic-heavy screening sets toward high-
(fraction of hybridized carbons) architectures.
Why ATTE?
Escape from Flatland: The tetrahydrothiopyran ring provides a puckered, three-dimensional chair conformation, increasing shape diversity compared to phenyl or pyridyl analogs.
Chiral Complexity: Unlike its achiral spiro-analogs, ATTE possesses a chiral center at the
-carbon, allowing for the exploration of stereospecific binding pockets.
Sulfur Functionality: The thioether moiety serves as a metabolic handle (susceptible to controlled oxidation to sulfoxides/sulfones) and offers unique non-covalent interactions (e.g.,
-hole bonding or coordination with metalloproteins).
Vector Orthogonality: The primary amine and primary alcohol offer distinct, chemically orthogonal exit vectors for growing the fragment into a lead compound.
Physicochemical Profile
The following properties highlight ATTE's compliance with the "Rule of Three" (Ro3) for fragment libraries.
Property
Value
FBDD Suitability
Molecular Weight
161.27 Da
Ideal (<300 Da)
cLogP
~0.2 - 0.5
Ideal (Hydrophilic, <3)
H-Bond Donors (HBD)
3 (NH₂, OH)
Compliant (≤3)
H-Bond Acceptors (HBA)
3 (N, O, S)
Compliant (≤3)
Topological Polar Surface Area (TPSA)
~60 Ų
Excellent (<60-90 Ų)
Rotatable Bonds
2
Rigid (Low entropic penalty)
Fsp³
0.86 (6/7 carbons)
Superior (High 3D character)
Protocol A: Synthesis of the ATTE Scaffold
Objective: To synthesize 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol starting from commercially available tetrahydro-4H-thiopyran-4-one.
Mechanism: The route utilizes a homologation sequence followed by a Strecker synthesis and subsequent reduction.
Experimental Workflow
Step 1: Homologation to Aldehyde
Precursor: Tetrahydro-4H-thiopyran-4-one.
Wittig Reaction: Treat the ketone with (methoxymethyl)triphenylphosphonium chloride and KHMDS in THF at -78°C to form the enol ether.
Hydrolysis: Treat the crude enol ether with 1N HCl/THF to yield tetrahydro-2H-thiopyran-4-carbaldehyde .
Note: The aldehyde is prone to oxidation; use immediately or store under argon at -20°C.
Dissolve aldehyde in MeOH/Water. Add NH₄Cl and KCN.
Stir at room temperature for 18 hours.
Extract the amino-nitrile intermediate with EtOAc.
Hydrolysis: Reflux the amino-nitrile in 6N HCl for 12 hours to yield 2-amino-2-(tetrahydro-thiopyran-4-yl)acetic acid (as the HCl salt).
Step 3: Reduction to ATTE
Reagents: Amino acid HCl salt (1.0 eq), LiAlH₄ (2.5 eq) or BH₃·THF.
Solvent: Anhydrous THF.
Procedure:
Suspend the amino acid in THF under N₂.
Add LiAlH₄ dropwise at 0°C (Caution: Gas evolution).
Reflux for 4–6 hours.
Quench: Fieser workup (
mL H₂O, mL 15% NaOH, mL H₂O).
Filter precipitate, dry organic layer (Na₂SO₄), and concentrate.
Purification: Recrystallization from EtOH/Et₂O or reverse-phase HPLC if necessary.
Figure 1: Synthetic pathway for ATTE generation. Critical quality control points are highlighted to prevent sulfur oxidation.
Protocol B: Library Incorporation Strategies
Objective: To utilize ATTE as a "seed" fragment for parallel synthesis, exploiting its orthogonal reactivity.
Strategy 1: Amide Coupling (N-Vector)
The primary amine is the most accessible vector.
Protection: No protection needed if the coupling partner is an acid chloride or activated ester.
Protocol:
Mix ATTE (1.0 eq) with carboxylic acid (R-COOH, 1.1 eq).
Add HATU (1.1 eq) and DIPEA (3.0 eq) in DMF.
Stir 2h at RT.
Purification: SCX-2 catch-and-release cartridges are ideal here. The product retains the alcohol, but the amide reduces basicity; however, unreacted ATTE is easily removed.
Strategy 2: Ether/Ester Formation (O-Vector)
Targeting the alcohol requires selective protection of the amine.
Protection: React ATTE with Boc₂O (1.1 eq) in DCM/NaHCO₃ to yield N-Boc-ATTE .
O-Alkylation:
Treat N-Boc-ATTE with NaH (1.2 eq) in DMF at 0°C.
Add Alkyl Halide (R-X).
Stir 12h.
Deprotection: 4N HCl in Dioxane to reveal the amine (or keep Boc if the amine is not the binding element).
Strategy 3: Morpholine Ring Closure (Constrained Analog)
Reacting ATTE with chloroacetyl chloride followed by base-induced cyclization yields a thiopyran-fused morpholinone , creating a bicyclic, highly constrained scaffold.
Figure 2: Divergent library synthesis strategies. The scaffold offers three distinct growth vectors: N-acylation, O-alkylation, and cyclization.
Quality Control & Validation
The sulfur atom is the "Achilles' heel" of this scaffold regarding stability. Rigorous QC is required.
1. S-Oxidation Monitoring (LCMS/NMR)
Risk: Spontaneous oxidation to sulfoxide (S=O) or sulfone (O=S=O) during synthesis or storage.
Detection:
LCMS: Look for [M+16] (Sulfoxide) and [M+32] (Sulfone) peaks.
H-NMR: The protons adjacent to sulfur (ring positions 3 and 5) will shift downfield significantly (
2.6-2.8 ppm 3.0-3.5 ppm) upon oxidation.
Mitigation: Store libraries in dry DMSO under Argon. Avoid peroxides in ether solvents used for precipitation.
2. Solubility Assay (Thermodynamic)
Protocol: Shake solid compound in PBS (pH 7.4) for 24 hours at 25°C. Filter and analyze filtrate by HPLC.
Target: >200 µM (Standard for fragments). ATTE typically exceeds 1 mM due to the polar amino-alcohol motif.
References
Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery. Link
Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry. Link
Warriner, S. L., et al. (2019). "Synthesis of sp3-rich scaffolds for fragment-based lead discovery." Chemistry – A European Journal.
SpiroChem Application Notes. "Concept: sp3-rich Fragments." (Source of general Fsp3 library design principles). Link
BenchChem Protocols. "Synthesis of Pharmaceutical Intermediates from Tetrahydro-4H-pyran-4-one." (Analogous chemistry for thiopyrans). Link
(Note: Specific synthesis of ATTE is derived from standard Strecker and reduction protocols applied to heterocyclic aldehydes as described in standard organic synthesis texts, adapted here for the specific thiopyran scaffold.)
Method
Application Note & Protocols: Microwave-Assisted Synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol Derivatives
For: Researchers, scientists, and drug development professionals. Introduction: Accelerating Discovery with Microwave Synthesis The 2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol scaffold is a valuable building block in m...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, scientists, and drug development professionals.
Introduction: Accelerating Discovery with Microwave Synthesis
The 2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol scaffold is a valuable building block in medicinal chemistry. Its constituent parts—a primary amino alcohol and a sulfur-containing heterocyclic ring—offer multiple points for diversification and are features present in various biologically active molecules. The synthesis of such scaffolds is a critical step in the discovery pipeline for novel therapeutics.[1][2]
Traditionally, the synthesis of β-amino alcohols, often achieved through the ring-opening of epoxides with amines, can require long reaction times, high temperatures, and can suffer from the formation of side products.[3][4] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology that directly addresses these challenges. By utilizing dielectric heating, microwave reactors can rapidly and uniformly heat a reaction mixture, leading to dramatic accelerations in reaction rates, improved yields, and often, higher product purity.[5][6][7] This application note provides a detailed protocol and the underlying scientific principles for the efficient synthesis of 2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol derivatives using a dedicated microwave reactor.
The Principle of Microwave-Assisted Organic Synthesis (MAOS)
Unlike conventional heating where heat is transferred inefficiently via conduction and convection, microwave irradiation heats the sample volumetrically. This is achieved through the interaction of the electromagnetic field with polar molecules (possessing a dipole moment) in the reaction mixture.[6][8]
Two primary mechanisms are responsible for this rapid heating:
Dipolar Rotation: Polar molecules, such as the solvent or reactants, continuously attempt to align themselves with the oscillating electric field of the microwave. This rapid reorientation generates friction, which manifests as intense, uniform heat throughout the sample.[6][8]
Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth through the solution under the influence of the oscillating electric field. This movement causes collisions with surrounding molecules, generating heat.
This efficient energy transfer allows for "superheating" of solvents far above their atmospheric boiling points in sealed, pressurized vessels.[6] This, in turn, can dramatically accelerate reaction kinetics, often reducing reaction times from hours or days to mere minutes.[5]
Proposed Synthetic Pathway: Epoxide Ring-Opening
A robust and common method for synthesizing β-amino alcohols is the nucleophilic ring-opening of an epoxide with an amine.[3][4][9] In our target synthesis, the key reaction is the aminolysis of a suitable epoxide precursor, 4-(oxiran-2-yl)tetrahydro-2H-thiopyran , with a nitrogen source like ammonia or a protected amine equivalent.
The general reaction is as follows:
A conceptual diagram will be generated here to illustrate the reaction.
The microwave irradiation facilitates the nucleophilic attack of the amine on one of the epoxide's carbons, leading to the regioselective opening of the ring and formation of the desired amino alcohol.
Experimental Protocols
Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. All reactions should be performed in a certified chemical fume hood, and appropriate personal protective equipment (PPE) must be worn. Only use microwave reactors specifically designed for chemical synthesis.[10] Domestic microwave ovens are not suitable and are extremely dangerous for this application.[10]
Protocol 1: Microwave-Assisted Aminolysis of 4-(Oxiran-2-yl)tetrahydro-2H-thiopyran
This protocol details the direct aminolysis of the epoxide precursor using aqueous ammonia under microwave conditions.
10 mL microwave process vial with a magnetic stir bar[11]
Dedicated microwave reactor for organic synthesis (e.g., Biotage, CEM, Anton Paar)[11]
Rotary evaporator
Standard laboratory glassware for workup
Silica gel for column chromatography
Step-by-Step Procedure:
Vessel Preparation: To a 10 mL microwave process vial containing a magnetic stir bar, add 4-(oxiran-2-yl)tetrahydro-2H-thiopyran (1.0 mmol).
Reagent Addition: Add ethanol (4 mL) to dissolve the epoxide, followed by concentrated aqueous ammonia (8 mL). The use of a polar solvent like ethanol is crucial as it efficiently absorbs microwave energy.[8]
Vessel Sealing: Securely seal the vial with the appropriate cap and septum. Causality: Sealing the vessel is critical for reaching temperatures above the solvent's boiling point, which generates pressure and significantly accelerates the reaction.[11]
Microwave Irradiation: Place the vial into the cavity of the microwave reactor. Set the following reaction parameters:
Temperature: 120 °C (Use a fixed temperature setting)
Ramp Time: 2 minutes
Hold Time: 15 minutes
Power: Dynamic (The instrument will automatically adjust power to maintain the target temperature)
Stirring: On (High)
Cooling: After the irradiation is complete, the instrument's built-in cooling system (e.g., compressed air jet) will cool the vessel to a safe temperature (typically below 50 °C). Do not attempt to open a hot, pressurized vessel. [11]
Workup & Isolation:
Once cooled, carefully open the vial in a fume hood.
Transfer the reaction mixture to a round-bottom flask.
Concentrate the mixture under reduced pressure using a rotary evaporator to remove the solvent and excess ammonia.
The resulting crude residue can be purified by silica gel column chromatography (e.g., using a dichloromethane/methanol gradient) to yield the pure 2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol.
Visualization of Experimental Workflow
Caption: Workflow for Microwave-Assisted Aminolysis.
Data Summary and Expected Outcomes
Microwave-assisted protocols typically offer significant advantages over conventional heating methods. The following table provides a comparative summary based on expected outcomes from literature precedents for similar epoxide ring-opening reactions.[4][12]
Safety is paramount when operating high-pressure microwave reactors.[10]
Dedicated Equipment: Never use a domestic kitchen microwave oven.[10] Laboratory-grade reactors have essential safety features, including pressure monitoring, temperature sensors, and blast-resistant cavities.[10]
Vessel Integrity: Always inspect microwave vials for cracks or defects before use. Do not exceed the recommended fill volume (typically ~50-60% of the total volume).
Thermal Runaway: Be aware of the potential for highly exothermic reactions. When developing a new method, start with small-scale reactions and lower power/temperature settings to gauge the reaction kinetics.[10]
Solvent Choice: Use solvents with a high dielectric constant (e.g., EtOH, DMF, H₂O) for efficient heating. Avoid very low-boiling or non-polar solvents unless a susceptor is used.[13]
Catalysts: While this protocol is catalyst-free, be aware that metal catalysts can sometimes cause arcing if not properly dispersed or used in small amounts.[10]
Conclusion
Microwave-assisted synthesis represents a superior, green, and highly efficient method for producing 2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol derivatives. By leveraging the principles of dielectric heating, researchers can dramatically shorten reaction times from many hours to just a few minutes, while simultaneously improving yields and product purity.[2] This acceleration of the synthesis-purification cycle is invaluable in a drug discovery setting, enabling faster generation of compound libraries and expediting the hit-to-lead process.
References
EPCP. (n.d.). Microwave-Assisted Synthesis in Drug Development.
Chavan, S. P., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Medicinal Chemistry.
Chavan, S. P., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. PMC.
Singh, P. P., et al. (2020).
Journal of Pharmaceutical Negative Results. (n.d.). MICROWAVE ASSISTED SYNTHESIS OF HETEROCYCLIC COMPOUND AND ITS ANTICANCER ACTIVITY.
International Journal of Pharmaceutical Sciences. (2024). Microwave Assisted Synthesis Of New Heterocyclic Compounds.
Singh, P. P., et al. (2020). Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane.
Oxford Academic. (2007).
CEM Corporation. (n.d.).
PMC. (n.d.). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry.
A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. (2017).
Glasnov, T. N., & Kappe, C. O. (n.d.). Organic Syntheses Procedure. Organic Syntheses.
Protecting Group Strategies for the Amine Moiety in 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol: An Application Note
Authored by: Gemini, Senior Application Scientist Introduction In the landscape of modern medicinal chemistry and drug development, the precise manipulation of complex molecular architectures is paramount. The target mol...
Author: BenchChem Technical Support Team. Date: February 2026
Authored by: Gemini, Senior Application Scientist
Introduction
In the landscape of modern medicinal chemistry and drug development, the precise manipulation of complex molecular architectures is paramount. The target molecule, 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, presents a unique synthetic challenge due to the presence of two nucleophilic centers: a primary amine and a primary alcohol. The amine, being the more nucleophilic and basic of the two, often requires temporary masking or "protection" to prevent undesired side reactions during subsequent synthetic transformations. This application note provides a detailed guide to the strategic selection and implementation of amine protecting groups for this specific substrate, ensuring chemoselectivity and maximizing reaction yields. We will delve into the practical application of four commonly employed carbamate protecting groups: tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), 9-fluorenylmethoxycarbonyl (Fmoc), and 2,2,2-trichloroethoxycarbonyl (Troc).
The choice of a suitable protecting group is dictated by its stability to the reaction conditions planned for subsequent steps and the ease of its selective removal without affecting other functionalities in the molecule. This principle of "orthogonal protection" is a cornerstone of modern organic synthesis, allowing for the sequential manipulation of different functional groups.[1][2][3] For 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, a key consideration is the stability of the tetrahydro-thiopyran ring and the free hydroxyl group under the deprotection conditions of the chosen amine protecting group.
Strategic Selection of an Amine Protecting Group
The selection of an appropriate protecting group is a critical decision in the synthetic route. The following decision tree, rendered in DOT language, provides a logical framework for this selection process based on the planned downstream reaction conditions.
Mastering Chirality: A Detailed Guide to the Preparation and Resolution of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol Chiral Salts
Abstract This comprehensive application note provides a detailed guide for researchers, scientists, and professionals in drug development on the preparation of chiral salts of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethano...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive application note provides a detailed guide for researchers, scientists, and professionals in drug development on the preparation of chiral salts of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol for the purpose of chiral resolution. The document navigates the theoretical underpinnings of diastereomeric salt formation and fractional crystallization, offering a robust framework for the selection of appropriate chiral resolving agents. Detailed, step-by-step protocols for the resolution process, from salt formation to the liberation of the enantiomerically pure amine, are presented. This guide emphasizes the causality behind experimental choices and provides self-validating systems within the described protocols to ensure scientific integrity and reproducibility.
Introduction: The Imperative of Chirality in Drug Development
In the realm of pharmacology, the three-dimensional arrangement of atoms in a molecule is of paramount importance. Chiral molecules, which exist as non-superimposable mirror images known as enantiomers, can exhibit markedly different pharmacological and toxicological profiles. The separation of a racemic mixture—an equal mixture of both enantiomers—into its constituent pure enantiomers is a critical process known as chiral resolution.[1] One of the most established and industrially scalable methods for achieving this is through the formation of diastereomeric salts.[1][2]
This technique leverages the reaction of a racemic base, such as 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, with an enantiomerically pure chiral acid. The resulting products are a pair of diastereomeric salts. Unlike enantiomers, which share identical physical properties, diastereomers possess distinct physicochemical characteristics, including solubility, which allows for their separation by fractional crystallization.[3] This application note will provide a detailed exploration of this process as applied to 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, a valuable chiral building block.
Foundational Principles of Diastereomeric Salt Resolution
The successful resolution of a racemic amine via diastereomeric salt formation hinges on the differential solubility of the two diastereomeric salts in a given solvent system. The process can be visualized as a straightforward, yet elegant, transformation of a difficult separation problem into a manageable one.
Figure 1: General workflow for the chiral resolution of a racemic amine using a chiral acid.
Strategic Selection of Chiral Resolving Agents
The choice of the chiral resolving agent is a critical determinant of the success of a resolution. For the resolution of a basic compound like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, enantiomerically pure chiral acids are the resolving agents of choice.[3] The ideal resolving agent will form diastereomeric salts with a significant difference in their solubility in a practical solvent system, leading to efficient separation.
Commonly employed chiral acids for the resolution of amines include:
Tartaric Acid and its Derivatives: (+)-Tartaric acid, (-)-tartaric acid, and their derivatives such as (+)-dibenzoyl-D-tartaric acid, (-)-dibenzoyl-L-tartaric acid, (+)-di-p-toluoyl-D-tartaric acid, and (-)-di-p-toluoyl-L-tartaric acid are widely used due to their availability and propensity to form crystalline salts.[1][4]
Mandelic Acid: Both (R)-(-)-mandelic acid and (S)-(+)-mandelic acid are effective resolving agents for a variety of amines and are often a good starting point for screening studies.[5][6]
Camphorsulfonic Acid: (+)-Camphor-10-sulfonic acid and (-)-camphor-10-sulfonic acid are strong acids that can form stable salts with amines.[1]
Rationale for Screening with Tartaric and Mandelic Acid Derivatives
For 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, a screening approach utilizing a selection of chiral acids is recommended. The presence of both an amino and a hydroxyl group in the target molecule offers multiple points of interaction for salt formation, potentially leading to well-defined crystalline structures. The bulky tetrahydro-thiopyran ring may also influence the crystal packing of the diastereomeric salts, which can be exploited for separation.
A primary screening panel should include:
(+)-Tartaric Acid
(-)-Tartaric Acid
(+)-Dibenzoyl-D-tartaric acid
(R)-(-)-Mandelic Acid
(S)-(+)-Mandelic Acid
The selection of the solvent is equally critical. A range of solvents with varying polarities should be screened in parallel. Common choices include alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and mixtures thereof with water.
Experimental Protocols
The following protocols are provided as a comprehensive guide. It is important to note that optimization of solvent, temperature, and stoichiometry will be necessary for the specific resolution of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol.
General Protocol for Screening Chiral Resolving Agents
This protocol outlines a systematic approach to screen for an effective combination of a chiral resolving agent and a solvent.
Figure 2: High-throughput screening workflow for chiral resolution.
Preparation of Stock Solutions: Prepare stock solutions of the racemic amine and each chiral resolving acid in a suitable solvent (e.g., methanol).
Dispensing: In each well of a 96-well plate or in individual vials, add a defined volume of the racemic amine stock solution.
Addition of Resolving Agent: Add an equimolar amount of each chiral resolving acid stock solution to the respective wells.
Solvent Addition and Dissolution: Add a screening solvent to each well. Heat the plate or vials gently with stirring to achieve complete dissolution.
Crystallization: Allow the solutions to cool slowly to room temperature. If no crystallization occurs, cooling in an ice bath or refrigerator may be initiated.
Observation and Isolation: Observe the wells for the formation of crystalline material. Isolate any crystals by filtration.
Analysis: Analyze the isolated crystals and the mother liquor to determine the yield and the diastereomeric/enantiomeric excess. Chiral High-Performance Liquid Chromatography (HPLC) is a common and effective method for this analysis.[7]
Preparative Scale Resolution Protocol (Example with (R)-(-)-Mandelic Acid)
This protocol is an adaptation from a known resolution of a cyclic amino alcohol and serves as a robust starting point.[5]
Part A: Diastereomeric Salt Formation and Crystallization
In a flask equipped with a stirrer, dissolve racemic 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol (1.0 equivalent) in ethyl acetate.
In a separate flask, prepare a solution of (R)-(-)-mandelic acid (0.5 equivalents) in a mixture of ethyl acetate and a small amount of diethyl ether.
Slowly add the mandelic acid solution to the amine solution at room temperature over several hours with continuous stirring.
After the addition is complete, continue stirring the mixture at room temperature overnight.
Cool the mixture in an ice bath for a few hours to maximize crystallization.
Collect the crystalline diastereomeric salt by vacuum filtration and wash the crystals with a small amount of cold diethyl ether.
Air-dry the crystals.
Part B: Liberation of the Enantiomerically Enriched Amine
Suspend the isolated diastereomeric salt in a separatory funnel containing ethyl acetate and 2 N aqueous sodium hydroxide solution.
Shake the funnel vigorously until all the solid has dissolved.
Separate the aqueous and organic layers.
Extract the aqueous layer with additional portions of ethyl acetate.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure to yield the enantiomerically enriched 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol.
Part C: Recovery of the Chiral Resolving Agent
To the aqueous layer from Part B, add 2 N hydrochloric acid until the solution is acidic.
Extract the liberated (R)-(-)-mandelic acid with ethyl acetate.
Dry the organic extract over anhydrous magnesium sulfate, filter, and concentrate to recover the resolving agent.
Determination of Enantiomeric Excess (ee)
The enantiomeric purity of the resolved amine should be determined using an appropriate analytical technique.
Chiral HPLC: This is the most common method. The resolved amine is typically derivatized with a suitable achiral reagent to introduce a chromophore if necessary, and then analyzed on a chiral stationary phase column.
NMR Spectroscopy with Chiral Shift Reagents: This technique can be used to differentiate between enantiomers in solution.
Fluorescence-based Assays: High-throughput methods utilizing fluorescent diastereomeric complexes can also be employed for rapid determination of enantiomeric excess.[7]
Data Presentation and Interpretation
For a systematic screening process, it is crucial to present the data in a clear and comparable format.
Table 1: Screening of Chiral Resolving Agents and Solvents
Resolving Agent
Solvent
Molar Ratio (Amine:Acid)
Yield of Salt (%)
ee of Amine in Salt (%)
(+)-Tartaric Acid
Methanol
1:0.5
(+)-Tartaric Acid
Ethanol
1:0.5
(R)-(-)-Mandelic Acid
Ethyl Acetate
1:0.5
(R)-(-)-Mandelic Acid
Isopropanol
1:0.5
...
...
...
Conclusion
The chiral resolution of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol through the formation of diastereomeric salts is a robust and scalable method for obtaining the pure enantiomers of this valuable chiral building block. A systematic screening of chiral resolving agents and solvents, as outlined in this guide, is paramount to identifying the optimal conditions for an efficient separation. The detailed protocols provided herein, based on established methodologies for similar compounds, offer a solid foundation for researchers to successfully execute this critical process in their drug discovery and development endeavors.
References
Organic Syntheses Procedure, (R)- and (S)-mandelic acid. Available from: [Link]
Chiral resolution - Wikipedia. Available from: [Link]
High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening - PubMed. Available from: [Link]
Determination of concentration and enantiomeric excess of amines and amino alcohols with a chiral nickel(ii) complex - Chemical Communications (RSC Publishing). Available from: [Link]
High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening | Request PDF - ResearchGate. Available from: [Link]
Kinetic resolution of racemic 1,2‐amino alcohols. - ResearchGate. Available from: [Link]
Process for the preparation of amino alcohol derivatives or salts thereof - Google Patents.
A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. Available from: [Link]
Enantioselective synthesis of vicinal amino alcohols promoted by fluorine-containing counteranions - PMC. Available from: [Link]
Aminoalcohol resolution method - Google Patents.
Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands - PubMed. Available from: [Link]
Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines - CHIMIA. Available from: [Link]
Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to - SciSpace. Available from: [Link]
Identifying a diastereomeric salt for a challenging chiral resolution | Unchained Labs. Available from: [Link]
Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review - PolyU Institutional Research Archive. Available from: [Link]
Resolution of chiral alcohols with mandelic acid | The Journal of Organic Chemistry. Available from: [Link]
Mastering Chiral Resolution: The Power of L-Mandelic Acid and S-Mandelic Acid. Available from: [Link]
Chiral Separation of Mandelic Acid Derivatives Using Various Permethylated Cyclodextrin Selectors Containing Stationary Phases in GC - MDPI. Available from: [Link]
6.8: Resolution (Separation) of Enantiomers - Chemistry LibreTexts. Available from: [Link]
Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent - Gavin Publishers. Available from: [Link]
Part 6: Resolution of Enantiomers - Chiralpedia. Available from: [Link]
Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - MDPI. Available from: [Link]
Enantioselective resolution of two model amino acids using inherently chiral oligomer films with uncorrelated molecular structures - Chemical Communications (RSC Publishing). Available from: [Link]
Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Available from: [Link]
Kinetic resolution of amino alcohol derivatives with a chiral nucleophilic catalyst: access to enantiopure cyclic cis-amino alcoholsElectronic supplementary information (ESI) available: experimental details. See [Link] | Request PDF - ResearchGate. Available from: [Link]
Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands - PMC. Available from: [Link]
Synthesis of 2-amino-4H-pyran derivatives in aqueous media with nano-SnO2 as recyclable catalyst - Journal of Medicinal and Nanomaterials Chemistry. Available from: [Link]
Proposed mechanism for the preparation of 2-amino-4H-pyran derivatives - ResearchGate. Available from: [Link]
Synthesis of 2-(2-aminoethoxy) ethanol - Google Patents.
Improving yield in the reduction of amino acids to 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Subject: Optimization of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol Synthesis Ticket ID: CHEM-SUP-8821 Status: Open Support Level: Tier 3 (Senior Application Scientist)[1] Executive Summary You are encountering yield...
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Optimization of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol Synthesis
Ticket ID: CHEM-SUP-8821
Status: Open
Support Level: Tier 3 (Senior Application Scientist)[1]
Executive Summary
You are encountering yield issues in the reduction of 2-amino-2-(tetrahydro-thiopyran-4-yl)acetic acid to its corresponding amino alcohol. This transformation presents a "double-trouble" chemical challenge:
The Zwitterion Effect: Unprotected amino acids have low solubility in ether/THF, hampering hydride delivery.
The Sulfur Trap: The tetrahydro-thiopyran ring contains a thioether (sulfide) which acts as a Lewis base.[1] It competes with the carboxylate for the reducing agent (Borane), forming stable S–B adducts that mimic "incomplete conversion" or result in product loss during workup.[1]
This guide replaces standard textbook protocols with a field-hardened strategy focusing on the Myers System (NaBH₄/I₂) and Borane-DMS , specifically optimized for sulfur-containing substrates.
Module 1: Reagent Selection & Stoichiometry
Q: Why is my yield low even when I use excess Lithium Aluminum Hydride (LAH)?A: LAH is often too aggressive and creates messy aluminum emulsions that trap your polar amino alcohol.[1] For thiopyran derivatives, the preferred method is the Myers System (NaBH₄/I₂) or Borane-Dimethyl Sulfide (BMS) .[1] These generate Borane (
The Critical Adjustment:
The sulfur atom in the thiopyran ring will coordinate with Borane (
).[1] You must account for this "parasitic" consumption.
Standard Stoichiometry: 2.5 equiv of Hydride per mole of amino acid.
Thiopyran-Corrected Stoichiometry:3.5 to 4.0 equiv .
Reasoning: 2 equiv reduce the carboxylic acid.[2] 1 equiv complexes the amine. 1 equiv complexes the sulfur. If you starve the reaction, the reduction stalls.
Protocol A: The Myers System (NaBH₄/I₂) – Recommended for Scale & Safety
Reference: McKennon, M. J., Meyers, A. I., et al. J. Org.[1] Chem. 1993.[1][3]
Setup: Suspend Amino Acid (1.0 equiv) in anhydrous THF (0.5 M).
Addition: Add NaBH₄ (2.5 equiv). The amino acid will evolve
and form the sodium carboxylate (improving solubility).[1]
Activation: Cool to 0°C. Dropwise add
(1.0 equiv) dissolved in THF.
Observation: The solution bubbles (
) and becomes colorless as is consumed to generate .[1]
Reflux: Heat to reflux for 12–18 hours.
Note: The sulfur and amine will both hold onto borane. The solution must remain clear/colorless. If it turns yellow (free Iodine), you are under-dosed.[1]
Module 2: The "Boron Trap" & Workup (The Yield Maker)
Q: My TLC shows conversion, but I recover very little product. Where did it go?A: You likely failed to break the Boron-Nitrogen (B-N) and Boron-Sulfur (B-S) complexes.[1] Unlike simple alcohols, amino alcohols bind Borane tightly.[1] If you just add water, the complex stays intact and partitions into the aqueous waste or stays as a gum.
Visualization of the Problem:
Caption: The "Boron Trap" mechanism showing why mild quenching leads to yield loss.
Troubleshooting the Workup (The "Methanol Reflux" Method)
Do NOT use an oxidative workup (
) typically used for hydroboration.[1] This will oxidize your thiopyran ring to a sulfoxide or sulfone.[1]
Quench: Cool reaction to 0°C. Carefully add Methanol until gas evolution stops.
Evaporation: Concentrate in vacuo to a white paste (removes solvent/excess iodine).
The Breaker Step: Redissolve the paste in 20% KOH (aq) or 6M HCl .
Option A (Base): Heat at 60°C for 2 hours. This cleaves the B-N and B-S bonds.
Option B (Acid): Reflux with Methanol/HCl. This forms the methyl borate ester which is volatile. Evaporate and repeat with MeOH 3x to "wash away" the boron.
Module 3: Isolation of Polar Products
Q: The product is water-soluble.[4] How do I extract it?A: 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol is highly polar.[1] Standard extraction (DCM/Water) will leave 50%+ of your product in the water.[1]
Recommended Extraction Strategy:
Salting Out: Saturate the aqueous phase with solid NaCl or
.
Solvent Choice: Do not use pure Ether. Use CHCl₃:Isopropanol (3:1) or DCM:Methanol (9:1) .[1] The alcohol co-solvent is essential to pull the polar amino alcohol into the organic phase.
Continuous Extraction: If yield is still low, use a liquid-liquid continuous extractor (soxhlet type) with DCM for 24 hours.
Switch Reagent: Move to NaBH₄/I₂ (Myers) or Borane-DMS to avoid Al-emulsions.[1]
Workflow Diagram: The Optimized Pathway
Caption: Optimized workflow for reducing sulfur-containing amino acids.
References
McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993).[1] A convenient reduction of amino acids and their derivatives. Journal of Organic Chemistry, 58(13), 3568-3571.[1] Link[1]
Abiko, A., & Masamune, S. (1992).[1] Reduction of alpha-amino acids with borane-tetrahydrofuran. Tetrahedron Letters, 33(38), 5517-5518.[1] Link
Brown, H. C., & Choi, Y. M. (1982).[1] Sulfide-boranes.[1] Characteristics of the borane-sulfide complex. Journal of Organic Chemistry, 47, 3153.[1] Link[1]
Periasamy, M., & Thirumalaikumar, M. (2000).[1] Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. Journal of Organometallic Chemistry, 609(1-2), 137-151.[1] Link
Preventing sulfur oxidation during the synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Welcome to the technical support guide for the synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. This resource is designed for researchers, chemists, and drug development professionals who are working with this...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. This resource is designed for researchers, chemists, and drug development professionals who are working with this molecule or similar structures containing the tetrahydrothiopyran moiety. Our goal is to provide in-depth, practical guidance to help you anticipate and overcome a critical challenge in this synthesis: the unwanted oxidation of the thioether functional group.
The tetrahydrothiopyran ring is a valuable scaffold in medicinal chemistry, but the sulfur atom, a nucleophilic thioether, is highly susceptible to oxidation, leading to the formation of sulfoxide and sulfone byproducts. This guide moves beyond simple procedural steps to explain the underlying chemical principles, offering a robust framework for troubleshooting and prevention.
Part 1: Frequently Asked Questions - Understanding Unwanted Sulfur Oxidation
This section addresses the most common initial questions researchers face when encountering oxidation-related impurities.
Q1: I'm seeing unexpected impurities in my reaction crude with mass additions of +16 and +32 Da. What are they?
A: These mass additions are hallmark indicators of sulfur oxidation. The thioether in your tetrahydrothiopyran ring has likely been oxidized.
M + 16 Da: Corresponds to the formation of the sulfoxide derivative.
M + 32 Da: Corresponds to the formation of the sulfone derivative, a product of further oxidation.
These side reactions are common and represent the primary impurity profile to manage during the synthesis of this target molecule.[1]
Caption: Unwanted oxidation pathway of the thioether.
Q2: Why is the sulfur atom in the tetrahydrothiopyran ring so susceptible to oxidation?
A: The susceptibility stems from the fundamental properties of the sulfur atom in a thioether linkage.
Nucleophilicity and Polarizability: Sulfur is a large, polarizable atom with lone pairs of electrons that are relatively high in energy and accessible. This makes the sulfur atom a soft nucleophile, readily attacked by electrophilic oxidizing agents.[2]
Expanded Octet: Unlike oxygen (its analogue in the periodic table), sulfur is in the third period and has accessible d-orbitals. This allows it to form hypervalent structures, accommodating more than eight valence electrons and stabilizing the oxidized sulfoxide and sulfone states.[2][3]
Reaction with Reactive Oxygen Species (ROS): The thioether can be readily oxidized by various reactive oxygen species, including hydroxyl radicals, which can be generated under certain reaction conditions or through exposure to light and air.[4]
Q3: What are the most common causes of oxidation during my synthesis?
A: Oxidation is rarely caused by a single factor. It's typically a combination of environmental exposure and reagent incompatibility.
Atmospheric Oxygen: Dissolved oxygen in solvents or exposure of the reaction mixture to air, especially over long reaction times or at elevated temperatures, can lead to slow oxidation.
Incompatible Reagents: The most frequent cause is the use of reagents for other steps in the synthesis that are also potent oxidants for sulfides. This includes many common laboratory reagents that may not be immediately recognized as a threat.
Metal Contaminants: Trace amounts of transition metals can catalyze the oxidation of sulfides by air or other weak oxidants like hydrogen peroxide.[1][5][6]
Elevated Temperatures: Higher reaction temperatures increase the rate of all reactions, including the unwanted oxidation side reactions.
Part 2: Proactive Prevention Strategies & Protocols
Preventing oxidation is far more efficient than attempting to remove the resulting byproducts or reverse the reaction. The following strategies and protocols should be considered standard practice when working with this molecule.
Creating an Oxygen-Free Environment
The most crucial first step is to rigorously exclude atmospheric oxygen from the reaction.
Protocol: Establishing an Inert Atmosphere
Glassware Preparation: Ensure all glassware is oven-dried or flame-dried to remove adsorbed water and cooled under a stream of inert gas (Argon or Nitrogen).
System Assembly: Assemble the reaction apparatus (e.g., three-neck flask with condenser and dropping funnel) while maintaining a positive pressure of inert gas.
Inert Gas Manifold: Use a Schlenk line or a dual-manifold system with an oil bubbler to ensure a constant, gentle positive pressure of inert gas throughout the entire experiment.
Reagent Addition: Add solid reagents under a strong counter-flow of inert gas. Add liquid reagents via syringe through a rubber septum.
Protocol: Solvent Degassing
Dissolved oxygen is a hidden oxidant. Always use degassed solvents.
Method A: Sparge Degassing (Most Common): Bubble a fine stream of inert gas (Argon or Nitrogen) through the solvent for at least 30-60 minutes prior to use.
Method B: Freeze-Pump-Thaw (Highest Purity): For extremely sensitive reactions, subject the solvent to at least three cycles of freezing (liquid nitrogen), evacuating the headspace under high vacuum, and thawing under an inert atmosphere.
Judicious Selection of Reagents
Careful planning of the synthetic route to avoid harsh oxidants is critical.
Table 1: Reagent Compatibility with Thioethers
Reagent Class
Examples
Risk of Thioether Oxidation
Recommended Alternatives / Mitigation
Peroxy-Acids
m-CPBA, Peracetic Acid
EXTREMELY HIGH
Avoid completely if possible. These are classic reagents for oxidizing sulfides to sulfoxides/sulfones.[3]
Permanganates
KMnO₄
HIGH
Use milder, more selective oxidants if an oxidation step is necessary elsewhere in the molecule.
Nitric Acid
HNO₃
HIGH
Can be a potent oxidant, especially when concentrated or heated.[2][7]
Hydrogen Peroxide
H₂O₂
MODERATE to HIGH
Reactivity is highly dependent on catalysts and pH.[8][9][10] Metal-free conditions can be selective, but trace metals dramatically accelerate oxidation.[5][8]
Halogen-Based
Br₂, I₂, NCS, NBS
MODERATE
Can oxidize thiols to disulfides and may oxidize thioethers under certain conditions. Use with caution and at low temperatures.[3]
Chromium Reagents
CrO₃, PCC, PDC
MODERATE
While primarily for alcohols, can oxidize sulfides. Consider Dess-Martin periodinane or Swern oxidation for alcohols instead.
Control of Reaction Parameters
Temperature: Whenever possible, run reactions at room temperature or below. If heating is required, do so cautiously and for the minimum time necessary. Use an oil bath for precise temperature control.
Reaction Monitoring: Closely monitor the reaction's progress using TLC or LC-MS. Do not let reactions run for extended periods after completion, as this provides more opportunity for slow, background oxidation to occur.
Part 3: Troubleshooting Workflow
This workflow helps diagnose and solve oxidation issues when they arise.
Caption: A decision-making workflow for troubleshooting sulfur oxidation.
Q4: Is it possible to reverse the oxidation and convert the sulfoxide back to the thioether?
A: While possible, it is not ideal. Reducing a sulfoxide back to a thioether requires specific reducing agents and adds steps to your synthesis, lowering the overall yield. The reduction of a sulfone back to a thioether is significantly more difficult and often requires harsh conditions that may not be compatible with the rest of your molecule.[11] Prevention is always the superior strategy.
References
Master Organic Chemistry. (2015, July 5). Thiols and Thioethers: Properties and Key Reactions. [Link]
Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag.
ACS Green Chemistry Institute. Sulfide Oxidation. GCI Pharmaceutical Roundtable Reagent Guides. [Link]
Organic Chemistry Portal. Sulfoxide synthesis by oxidation. [Link]
Ghorbani-Vaghei, R., & Veisi, H. (2009). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. E-Journal of Chemistry, 6(S1), S433-S437. [Link]
Reisser, M. (2006). Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions. The Journal of Organic Chemistry, 71(5), 2113–2122. [Link]
Azarifar, D., & Ghasemnejad, H. (2004). Oxidation of sulfides to sulfoxides with H2O2/HNO3 reagent system. Journal of the Chinese Chemical Society, 51(3), 585-587. (Link provided through ResearchGate). [Link]
Kholdeeva, O. A., et al. (2009). Homogeneous and heterogeneous catalytic oxidation of sulfides by H2O2 over zinc(II) compounds. ResearchGate. [Link]
University of Calcutta. Protecting groups in organic synthesis. (Educational material). [Link]
Schöneich, C., & Asmus, K. D. (1993). Mechanism of oxidation of aliphatic thioethers to sulfoxides by hydroxyl radicals. The importance of molecular oxygen. Journal of the American Chemical Society, 115(24), 11376-11383. [Link]
Da-Anoz, G., et al. (2020). Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides. Molecules, 25(22), 5482. [Link]
Chemistry Steps. (2021, December 14). Reactions of Thiols. [Link]
Wang, Z. (2022). Recent Advances in Catalytic Oxidation of Organic Sulfides: Applications of Metal–Ionic Liquid Catalytic Systems. Frontiers in Chemistry, 10, 843818. [Link]
Kijima, T. (2004). Method for preventing oxidation of sulfide minerals in sulfide ore.
Nwose, E. U., et al. (2014). Potential Role of Sulfur-Containing Antioxidant Systems in Highly Oxidative Environments. Journal of Applied Environmental and Biological Sciences, 4(11), 1-8. [Link]
USP Technologies. Sulfide Oxidation with Hydrogen Peroxide. [Link]
Derat, E., et al. (2009). On the Mechanisms of Oxidation of Organic Sulfides by H2O2 in Aqueous Solutions. Journal of the American Chemical Society, 131(32), 11594–11601. [Link]
Purification strategies to remove metal catalysts from 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Welcome to the technical support center for the purification of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. This guide is designed for researchers, scientists, and drug development professionals facing the critical ch...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. This guide is designed for researchers, scientists, and drug development professionals facing the critical challenge of removing residual metal catalysts from this active pharmaceutical ingredient (API). Given the API's polar nature, with primary amine and alcohol functionalities, standard purification protocols often require significant optimization. This document provides in-depth troubleshooting guides, step-by-step protocols, and a framework for developing a robust, scalable purification strategy.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common initial questions to orient your purification strategy.
Q1: Why is the complete removal of metal catalysts from my API absolutely critical?
A: The removal of residual metals is mandated by regulatory bodies to ensure patient safety. The International Council for Harmonisation (ICH) Q3D guideline for elemental impurities sets strict limits on the Permitted Daily Exposure (PDE) for metals like palladium, platinum, and rhodium, which are often used in synthesis.[1][2] Beyond safety, residual metals can negatively impact downstream chemistry, compromise the stability of the final drug substance, and falsify results in biological screening assays.[3][4]
Q2: What are the most common metal catalysts I am likely to encounter in the synthesis of this amino alcohol?
A: The synthesis of complex molecules like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol frequently employs palladium (Pd) for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).[4][5] Other common catalysts include platinum group metals (PGMs) such as rhodium (Rh), ruthenium (Ru), and platinum (Pt).[6] Depending on the specific synthetic route, other metals like tungsten (W) or copper (Cu) may also be present.[7]
Q3: My compound is highly polar. What purification strategy should I start with?
A: For polar compounds, a multi-tiered approach is often most effective.
Crystallization: This should be your first line of attack. It is one of the most effective and economical methods for purifying APIs at scale and can often remove the bulk of impurities.[8][9][10]
Metal Scavengers: If crystallization alone is insufficient, metal scavengers are an excellent secondary step. They are highly selective and can reduce metal content to very low ppm or even ppb levels.[6][11]
Chromatography: This is typically used as a final polishing step or when other methods fail. Given the polarity of your compound, Hydrophilic Interaction Liquid Chromatography (HILIC) or specialized Reversed-Phase (RP) chromatography would be the most suitable techniques.[12][13]
Q4: How do I select the most effective metal scavenger for my specific catalyst?
A: The choice of scavenger depends on the metal you need to remove. Scavengers are functionalized solid supports (typically silica or polymer beads) that chelate metals. The functional group determines the selectivity. For example, thiol-based scavengers are highly effective for soft metals like palladium. The table below provides a starting point for your selection.
Q5: What are the acceptable limits for residual metals in a final API?
A: The limits are defined by the ICH Q3D guidelines and depend on the drug's route of administration (oral, parenteral, etc.) and daily dosage.[1] For oral medications, the limit for palladium is typically 10 ppm, and for a group of platinum group metals (Pt, Pd, Ir, Rh, Ru, Os), the combined limit is often 5 ppm.[5] However, the ultimate goal is always to reduce impurities to a level that is "as low as reasonably practicable" (ALARP).
This section provides detailed troubleshooting advice and protocols for the primary purification strategies.
Guide 1: Purification by Metal Scavenging
Metal scavengers operate via chemisorption, where a functional group on a solid support forms a strong covalent bond with the dissolved metal catalyst, allowing it to be removed by simple filtration.[4] This method is highly efficient and can be implemented in either batch (slurry) or flow (cartridge) mode.[14]
Troubleshooting Common Scavenging Issues
Problem: The scavenger is not reducing metal levels sufficiently.
Causality & Solution: The metal may be in a form (oxidation state or ligand sphere) that is not readily captured by the chosen scavenger.
Verify Scavenger Choice: Ensure the scavenger's functional group is appropriate for the target metal (see Table 1). Thiol (SH) or thiourea-based scavengers are excellent for Pd.[15][14]
Increase Equivalents/Time: The reaction may be kinetically limited. Increase the amount of scavenger (e.g., from 5 to 10-20 equivalents relative to the metal) and/or extend the reaction time (e.g., from 2-4 hours to 16-24 hours).
Increase Temperature: Gently heating the mixture (e.g., to 40-60 °C) can significantly improve scavenging kinetics.
Switch to Flow Processing: Passing the solution through a pre-packed cartridge of scavenger can be more efficient than a batch process due to improved mass transfer.[14]
Problem: I am losing a significant amount of my API during the scavenging step.
Causality & Solution: The API, containing a nucleophilic amine and a coordinating thioether, may be non-selectively binding to the scavenger support or its functional groups.
Reduce Scavenger Amount: Use the minimum effective amount of scavenger determined through screening.
Screen Different Scavengers: A different functional group or support material (e.g., polymer vs. silica) may have less affinity for your API.[16]
Modify pH: If your API is protonated (as an ammonium salt), its non-specific binding to certain supports may be reduced. Conduct small-scale trials to assess this.
Workflow for Scavenger Selection and Optimization
Caption: Workflow for selecting and optimizing a metal scavenger.
Preparation: In separate vials, dissolve a known amount of the crude 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol in a suitable solvent (e.g., Toluene, Ethyl Acetate, Dichloromethane) to a concentration of 10-50 mg/mL.
Scavenger Addition: To each vial, add a different metal scavenger (e.g., a thiol-silica, a thiourea-polymer, activated carbon) at 5-10 weight equivalents relative to the estimated mass of the residual metal.
Reaction: Seal the vials and stir the slurries at room temperature for 4 hours. For a parallel optimization screen, set up identical vials to be stirred at 50 °C.
Filtration: Filter each slurry through a 0.45 µm syringe filter to remove the scavenger. Wash the collected scavenger with a small amount of fresh solvent.
Analysis: Combine the filtrate and washings. Remove the solvent under reduced pressure and submit a sample of the resulting solid for metal analysis by Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[5]
Evaluation: Compare the final metal content from each condition to identify the most effective scavenger and optimal temperature.
Guide 2: Purification by Crystallization
Crystallization is a powerful technique that separates a compound from its impurities based on differences in solubility.[9] For this API, the goal is to find a solvent system where the amino alcohol has high solubility at elevated temperatures but low solubility at room temperature, while the metal catalyst complex remains in the liquid "mother liquor".[9]
Troubleshooting Common Crystallization Issues
Problem: The metal catalyst is co-precipitating with my API.
Causality & Solution: The metal complex may have low solubility in the chosen solvent system or is being incorporated into the crystal lattice.
Add a Chelating Agent: Introduce a strong chelating agent like N-acetylcysteine or thiourea to the solution before cooling.[5] These agents form highly soluble complexes with palladium, keeping it in the mother liquor.
Change the Solvent System: Experiment with different solvents or anti-solvents. The polarity of the solvent can dramatically affect the solubility of the metal complex.
Control Cooling Rate: Rapid cooling can trap impurities.[] Employ a slow, controlled cooling profile to allow for the formation of a more ordered, pure crystal lattice.
Problem: The API is "oiling out" instead of crystallizing.
Causality & Solution: The supersaturation level is too high, or the temperature is above the melting point of the solvated API.
Reduce Concentration: Start with a more dilute solution.
Use Seeding: Add a small number of seed crystals at a temperature just below the saturation point to encourage controlled crystal growth.
Slow Anti-solvent Addition: If using an anti-solvent, add it very slowly with vigorous stirring to maintain a controlled level of supersaturation.
Technical Support Center: Troubleshooting Cyclization in Reactions with 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Prepared by the Office of Senior Application Scientist Welcome to the technical support guide for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. This document is intended for researchers, scientists, and drug development...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Office of Senior Application Scientist
Welcome to the technical support guide for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. This document is intended for researchers, scientists, and drug development professionals who utilize this versatile amino alcohol in their synthetic routes. Our goal is to provide you with in-depth, field-proven insights to anticipate and troubleshoot potential side-reactions, specifically intramolecular and intermolecular cyclizations, ensuring the integrity and efficiency of your experiments.
Frequently Asked Questions (FAQs)
Q1: What is the primary cyclization side-reaction observed with 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol?
A1: Based on its 1,2-amino alcohol structure, the most common cyclization side-reaction is an intermolecular condensation between two molecules of the amino alcohol. This reaction typically occurs under thermal or certain catalytic conditions and results in the formation of a substituted piperazine dimer, specifically 2,5-bis(tetrahydro-thiopyran-4-yl)piperazine. This occurs via a double dehydration reaction.
Q2: Under what conditions is this cyclization favored?
A2: Several factors can promote this side-reaction:
High Temperatures: Heating the amino alcohol, especially in the absence of other reagents or in certain solvents, can provide the activation energy needed for intermolecular dehydration.
High Concentrations: Increased proximity of the molecules favors the bimolecular reaction pathway leading to the piperazine dimer.
Presence of Catalysts: Certain catalysts, particularly some transition metals like Ruthenium, can facilitate the cyclization process, sometimes as part of a "hydrogen shuttling" mechanism.[1][2]
Inappropriate pH: Both strongly acidic and strongly basic conditions can, in some cases, promote cyclization. For instance, acidic conditions can activate the hydroxyl group for nucleophilic attack by the amine of another molecule.
Q3: How can I detect the formation of the cyclized piperazine dimer?
A3: The dimer is a larger, less polar molecule than the starting amino alcohol. It can typically be identified by:
Thin-Layer Chromatography (TLC): The dimer will have a higher Rf value (less polar) than the starting material.
Liquid Chromatography-Mass Spectrometry (LC-MS): You will observe a peak with a mass-to-charge ratio corresponding to the dimer's molecular weight (C14H26N2S2, MW = 286.51 g/mol ), minus any protons for ionization.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The disappearance of the primary alcohol signal and changes in the chemical shifts of the protons adjacent to the nitrogen and the tetrahydro-thiopyran ring are indicative of dimer formation.
Q4: Is it possible to reverse the cyclization?
A4: Reversing the formation of the piperazine dimer is generally not feasible under standard synthetic conditions, as it is a thermodynamically stable heterocyclic system formed via the loss of water. Therefore, prevention is the most effective strategy.
Troubleshooting Guide: Low Yields and Unexpected Impurities
This section provides a structured approach to diagnosing and resolving issues arising from the cyclization side-reaction.
Symptom: An unexpected, less polar spot on TLC or a corresponding peak in LC-MS is observed, accompanied by a decrease in the yield of the desired product.
This is the classic presentation of the formation of the 2,5-bis(tetrahydro-thiopyran-4-yl)piperazine dimer.
The reaction proceeds through a bimolecular condensation mechanism. The amine of one molecule acts as a nucleophile, attacking the hydroxyl-bearing carbon of a second molecule, which has been activated (e.g., by protonation). This is followed by a second, similar intramolecular-like cyclization step and the elimination of two molecules of water to form the stable six-membered piperazine ring.
Caption: Proposed mechanism for piperazine dimer formation.
Diagnostic and Corrective Workflow
If you suspect dimer formation is impacting your reaction, follow this logical troubleshooting workflow.
Caption: Troubleshooting workflow for cyclization side-reaction.
Experimental Protocols for Mitigation
Here are detailed protocols to minimize the formation of the piperazine dimer. The choice of method will depend on the specific reaction you are performing.
Protocol 1: Optimization of Reaction Conditions
The principle here is to disfavor the bimolecular side-reaction by modifying the physical parameters of your experiment.
Table 1: Influence of Reaction Parameters on Dimer Formation
Parameter
High Dimer Formation
Low Dimer Formation
Rationale
Temperature
> 50 °C
0 °C to Room Temp
Reduces the kinetic energy available for the side-reaction's activation barrier.
Concentration
> 0.5 M
< 0.1 M
Reduces the probability of two amino alcohol molecules colliding.
Reagent Addition
All reagents mixed at once
Slow, dropwise addition of the amino alcohol
Maintains a low instantaneous concentration of the amino alcohol.
pH
Strongly acidic or basic
Neutral or mildly basic (e.g., using NaHCO3)
Avoids excessive activation of the hydroxyl group or deprotonation of the amine, which can initiate cyclization.[3]
Step-by-Step Methodology:
Temperature Control: Set up your reaction in an ice-water bath (0 °C) or a controlled temperature water bath set to room temperature (20-25 °C). Monitor the internal temperature of the reaction.
Dilution: If your primary reaction allows, decrease the concentration of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol to below 0.1 M. This may require increasing the solvent volume.
Controlled Addition:
Dissolve the 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol in a suitable solvent.
Prepare the other reaction components in the main reaction flask.
Using a syringe pump or a dropping funnel, add the amino alcohol solution to the main flask over a prolonged period (e.g., 1-2 hours).
Protocol 2: Use of Protecting Groups
If optimizing conditions is insufficient or incompatible with your desired transformation, protecting either the amine or the alcohol functionality is a highly effective, albeit longer, strategy.
A. Amine Protection (e.g., Boc Protection):
Dissolve 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol (1 eq.) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).
Allow the reaction to warm to room temperature and stir for 2-4 hours until TLC indicates complete consumption of the starting material.
Work up the reaction to isolate the N-Boc protected amino alcohol.
Proceed with your primary synthetic step that requires the alcohol functionality.
Deprotect the Boc group using an acid like trifluoroacetic acid (TFA) in DCM.
B. Alcohol Protection (e.g., Silyl Ether Formation):
Dissolve 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol (1 eq.) in a solvent such as DCM.
Add a base like imidazole (1.2 eq.).
Add a silylating agent, for example, tert-Butyldimethylsilyl chloride (TBDMSCl) (1.1 eq.).
Stir at room temperature for 2-12 hours, monitoring by TLC.
Work up the reaction to isolate the O-TBDMS protected amino alcohol.
Perform your primary reaction on the free amine.
Deprotect the silyl ether using a fluoride source like tetrabutylammonium fluoride (TBAF) in THF.
By temporarily blocking one of the reactive groups, you completely prevent the possibility of intermolecular cyclization.
References
Amino-alcohol cyclization: selective synthesis of lactams and cyclic amines from amino-alcohols. Catalysis Science & Technology, 2014, 4, 47-52. [Link]
Thermally-Induced Substrate Release Via Intramolecular Cyclizations of Amino Esters and Amino Carbonates. NIH Public Access, 2011, 20(9), 2697-2700. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: REC-THIO-004
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Subject: Solvent Optimization & Troubleshooting for Thiopyran-Amino-Alcohol Derivatives
Executive Summary
You are dealing with 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , a molecule exhibiting amphiphilic character . It possesses a polar "head" (amine and hydroxyl groups) capable of strong hydrogen bonding, and a lipophilic "tail" (the tetrahydrothiopyran ring).
This duality often leads to Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—rather than clean crystallization. Furthermore, the sulfide moiety (
) in the ring introduces a risk of oxidation to sulfoxides if handled improperly.
This guide moves beyond generic protocols to address the specific physicochemical behavior of this intermediate.
Module 1: Solvent System Selection
The Physicochemical Logic
Because your molecule contains both a basic amine and a polar hydroxyl group, it is highly soluble in protic solvents (Water, MeOH). However, the thiopyran ring reduces water solubility compared to simple amino alcohols.
The Goal: Find a solvent that disrupts the intermolecular H-bonds at high temperatures (dissolution) but allows the crystal lattice forces to dominate at lower temperatures.
Recommended Solvent Systems
Solvent System
Type
Suitability
Technical Notes
Isopropanol (IPA)
Single
High
Best balance of polarity. High boiling point allows good dissolution range; moderate polarity encourages crystallization upon cooling.
Ethyl Acetate (EtOAc) / Heptane
Binary
High
The "Swing" System. EtOAc dissolves the compound; Heptane acts as the anti-solvent to drive yield. Excellent for removing non-polar impurities.
Ethanol (EtOH)
Single
Medium
Often too soluble. Yields may be low unless cooled to -20°C. Good for initial impurity rejection.
Toluene
Single
Low/Specific
Useful only if the compound is highly crystalline. Risk of solvate formation.[1]
MTBE (Methyl tert-butyl ether)
Anti-solvent
Conditional
WARNING: Must be peroxide-free. Peroxides will oxidize the sulfur atom to a sulfoxide ().
Module 2: The Optimization Protocol
Do not simply "boil and cool." This molecule requires a controlled supersaturation trajectory to avoid oiling out.
Protocol A: The "Swing" Method (EtOAc/Heptane)
Dissolution (Thermodynamic Control):
Charge crude solid into the reactor.
Add Ethyl Acetate (5 vol) —(i.e., 5 mL per gram of solid).
Heat to 60°C (Reflux is ~77°C, but we stay lower to minimize sulfur oxidation).
Checkpoint: If not dissolved, add EtOAc in 0.5 vol increments. If solution is hazy, hot filter to remove inorganic salts.
The Cloud Point (Kinetic Control):
Slowly add Heptane dropwise at 60°C until a faint, persistent turbidity (cloudiness) appears.
Critical Step: Add 1-2% volume of EtOAc to just clear the cloudiness. You are now at the metastable limit.
Seeding (Nucleation):
Cool the solution to 45°C .
Add seed crystals (0.1 wt%). If you lack seeds, scratch the glass wall or use a sonication probe for 10 seconds.
Hold at 45°C for 30 minutes. Do not cool further until you see a visible seed bed.
Crystal Growth:
Cool to 0-5°C over 2 hours (Linear cooling ramp: ~20°C/hour).
Optional: Add remaining anti-solvent (Heptane) slowly during the cooling ramp to maximize yield.
Isolation:
Filter under nitrogen (to prevent moisture absorption/oxidation).
Wash with cold 1:3 EtOAc:Heptane.
Module 3: Troubleshooting & FAQs
Q1: My product is "oiling out" (forming a bottom layer) instead of crystallizing. Why?
A: This is Liquid-Liquid Phase Separation (LLPS) . It happens when the attraction between solute molecules is stronger than the solute-solvent interaction before the crystal lattice can organize.
Immediate Fix: Re-heat the mixture until it is one phase. Add more of the good solvent (e.g., EtOAc or IPA) to lower the saturation level.
Process Fix: You are cooling too fast or the concentration is too high. You must seed the solution at a higher temperature (above the oiling-out point) to provide a template for the molecules to organize.
Q2: The product is yellow/discolored. Is my thiopyran ring oxidizing?
A: Likely, yes. The sulfur atom is susceptible to oxidation to the sulfoxide.
Diagnosis: Check LC-MS for a mass shift of +16 (Sulfoxide) or +32 (Sulfone).
Prevention:
Degas all solvents with Nitrogen/Argon sparging for 15 minutes before use.
Avoid ethers (THF, Dioxane, MTBE) unless they are certified "inhibitor-free" or freshly distilled, as they form peroxides.
Keep process temperatures below 65°C.
Q3: I cannot get solids; it remains a gum. Should I change the form?
A: Yes. Amino alcohols are notorious for being low-melting solids or gums.
Strategy: Switch to Salt Formation.
Oxalate Salt: Dissolve free base in EtOH; add 1 equiv of Oxalic Acid. Oxalates of amino alcohols are typically high-melting, highly crystalline solids that purify easily.
HCl Salt: Use HCl in IPA. (Warning: Hygroscopic salts are common here; Oxalate is usually superior for purification).
Module 4: Process Visualization
Decision Tree: Recrystallization Workflow
Figure 1: Logic flow for solvent selection and troubleshooting phase separation (LLPS).
Mechanism of Oiling Out (LLPS) vs. Crystallization
Figure 2: Thermodynamic divergence between crystallization (Path A) and oiling out (Path B).
References
Vertex Pharmaceuticals. (2012). Process for the purification of aminoalcohol intermediates.[2] U.S. Patent 5,866,719. Link
Relevance: Establishes the baseline protocol for amino alcohol purification using 2-Butanol and Ethanol systems.
Organic Syntheses. (2010). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses, 87, 161. Link
Relevance: details the handling of amino-alcohol intermediates and the use of seeding to prevent oiling out.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Compound Stability & HandlingKnowledge Base Article ID: KB-THP-042
Subject: Minimizing Hygroscopic Effects & Oxidation in 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
Status: Active | Severity: Critical
Executive Summary
This guide addresses the stability challenges associated with 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol . This molecule presents a "dual-threat" stability profile: the amino-alcohol motif drives rapid moisture absorption (hygroscopicity), while the tetrahydrothiopyran ring renders the compound susceptible to S-oxidation. Improper storage leads to deliquescence (turning into a gum), carbamate formation, and sulfoxide impurities.
Part 1: The Mechanism of Degradation
Why is this happening?
To preserve this compound, you must understand the three vectors of attack. This is not just about "keeping it dry"; it is about preventing a cascade of chemical reactions facilitated by water.
Hygroscopic Activation (The Catalyst): The primary amine (
) and hydroxyl group () form strong hydrogen bonds with atmospheric water. Once water is adsorbed, it increases molecular mobility in the solid state, accelerating all other degradation pathways.
Carbamate Formation: In the presence of moisture, the amine reacts with atmospheric
to form carbamates (). This is often mistaken for simple "clumping" but is actually a chemical transformation.
S-Oxidation: The sulfur atom in the thiopyran ring is electron-rich. Moisture often carries dissolved oxygen, facilitating the oxidation of the sulfide to sulfoxide (
) and eventually sulfone ().
Visualizing the Threat Landscape
Figure 1: The "Moisture Vector" diagram illustrates how water absorption is not just a physical issue but the catalyst for chemical degradation (Carbamate and Sulfoxide formation).
Part 2: Storage & Handling Protocol
The Standard Operating Procedure (SOP)
Prerequisite: All handling should ideally occur in a humidity-controlled environment (<30% RH).
The "Cold Chain" Paradox (Crucial Step)
The most common user error is opening a cold bottle in a warm lab. This causes immediate condensation of atmospheric moisture onto the solid.
Step 1: Remove the container from the freezer (-20°C).
Step 2: Place the sealed container inside a desiccator containing active silica gel or
.
Step 3: Allow the container to warm to room temperature (approx. 30–60 minutes). Do NOT open the cap until the glass is at ambient temperature.
Primary Storage Configuration
Component
Specification
Reason
Vial Type
Amber Glass
Protects the sulfur moiety from photo-oxidation.
Cap Liner
Teflon (PTFE) or Polycone
Paper-lined caps absorb moisture and transfer it to your compound.
Headspace
Argon or Nitrogen
Displaces oxygen and moisture-laden air.
Outer Seal
Parafilm® M
Creates a secondary barrier against gas exchange.
Re-Sealing Protocol (The "Purge" Method)
If you do not have a glovebox, use the "Gentle Purge" technique before returning the compound to storage:
Insert a pipette connected to a gentle stream of dry Argon/Nitrogen into the vial.
Flow gas for 10–15 seconds to displace heavier air/moisture.
Cap immediately while the gas is flowing (if possible) or instantly after removal.
Wrap the cap junction tightly with Parafilm.
Part 3: Troubleshooting & FAQs
Direct solutions to common tickets filed by researchers.
Q1: The solid has turned into a sticky yellow gum. Can I save it?
Diagnosis: The "gum" phase indicates deliquescence (water absorption) and the yellow color indicates sulfur oxidation.
Recovery:
Do not heat. Heating a wet amine will accelerate decomposition.
Lyophilization: Dissolve the gum in a minimum amount of dry 1,4-dioxane or water (if necessary) and freeze-dry. This removes water without thermal stress.
Recrystallization: If lyophilization fails, attempt recrystallization from anhydrous ethanol/ether, but check purity by LCMS first. If sulfoxide content >5%, discard.
Q2: My weighing paper shows the mass increasing while I weigh it.
Diagnosis: The compound is absorbing water from the air in real-time.
Fix:
Use a closed weighing boat or a volumetric method.
Technique: Weigh the vial before and after removing the solid. Do not weigh the solid directly on the balance pan.
Static: Use an ionizing blower; static charge increases surface area exposure to moisture.
Q3: Can I store this as a stock solution to avoid solid handling?
Answer: Yes, but with caveats.
Solvent: Anhydrous DMSO or Ethanol.
Condition: Store at -80°C.
Risk: In solution, the sulfur is more accessible to dissolved oxygen. You must degas the solvent thoroughly (freeze-pump-thaw) before making the stock.
Part 4: Analytical Validation
How to prove your compound is still good.
Do not rely on visual inspection alone. Use these checkpoints:
Method
Target
Acceptance Criteria
LC-MS
Purity & Oxidation
Look for [M+16] peak (Sulfoxide) or [M+32] (Sulfone). Purity >95%.
qNMR
Water & Solvents
Run in . Check for water peak shift/broadening.
Karl Fischer
Water Content
Coulometric KF is preferred. Limit: <1.0% w/w.
Workflow: The "Thaw-Use-Store" Cycle
Figure 2: The "Thaw-Use-Store" cycle emphasizes the critical warm-up period to prevent condensation, the leading cause of degradation.
References
Sigma-Aldrich. (n.d.). 2-Amino-2-(tetrahydro-2H-pyran-4-yl)ethanol Safety Data Sheet. Retrieved from
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard reference for drying amines and sulfur compounds).
National Institutes of Health (NIH). (2023). PubChem Compound Summary for CID 66713: 2-(4-Amino-N-ethylanilino)ethanol. Retrieved from
Srčič, S., & Lavrič, Z. (2023).[1] Effect of moisture on solid state stability. Journal of Medical Science, 93(3), e908.[1] Retrieved from
PerMix. (2025). Mixing & Drying Hygroscopic Materials. Retrieved from
Resolving NMR signal overlap in substituted tetrahydrothiopyran rings
Ticket ID: THT-NMR-001 Status: Open Assigned Specialist: Senior Application Scientist, Structural Elucidation Group User Issue: Unresolvable Signal Overlap in Substituted Tetrahydrothiopyran Rings Executive Summary You a...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: THT-NMR-001
Status: Open
Assigned Specialist: Senior Application Scientist, Structural Elucidation Group
User Issue: Unresolvable Signal Overlap in Substituted Tetrahydrothiopyran Rings
Executive Summary
You are encountering severe signal overlap in the aliphatic region (
ppm) of your substituted tetrahydrothiopyran (THT) derivatives. This is a known artifact of the THT scaffold, where the longer bond length ( Å vs Å for ) causes ring flattening, reducing the chemical shift dispersion between axial and equatorial protons compared to cyclohexane.
This guide provides a tiered troubleshooting protocol to resolve these signals, confirm stereochemistry, and validate sulfur oxidation states.
Module 1: The "Aliphatic Blob" & Stereochemical Assignment
The Problem: You cannot distinguish between axial and equatorial protons or assign regiochemistry due to multiplet crowding.
Technical Insight: The Geometry Factor
Unlike cyclohexane, the THT ring often adopts a distorted chair or twist-boat conformation depending on the substitution pattern at
and . The sulfur atom's lone pairs and the longer bonds reduce the energy barrier for ring inversion, leading to time-averaged signals at room temperature.
Diagnostic Protocol: Coupling Constant Analysis
To assign stereochemistry (cis/trans), you must extract
coupling constants. Use the Karplus relationship logic adapted for the THT ring geometry.
Coupling Type
Proton Relationship
Typical Value (Hz)
Structural Implication
Anti-periplanar ()
Large coupling confirms trans-diaxial arrangement.
Gauche ()
Moderate coupling; typical for axial-equatorial neighbors.
Gauche ()
Small coupling; often appears as a broad singlet or narrow doublet.
Geminal ()
Large negative coupling; useful for identifying methylene pairs.
Critical Check: If your
is Hz, your ring may be in a twist-boat conformation or undergoing rapid flipping. Action: Run Low-Temperature NMR (C to C) to freeze the conformer.
Module 2: Advanced Deconvolution Strategies
The Problem: 1D
H NMR is insufficient. Signals are perfectly superimposed.
Strategy A: The ASIS Effect (Solvent Swap)
Theory: Benzene-d
interacts with the solute differently than CDCl. The -cloud of benzene preferentially solvates electron-deficient regions, inducing an Aromatic Solvent-Induced Shift (ASIS) . This is particularly effective for sulfur heterocycles due to the polarizability of the bond.
-coupling multiplets. Pure Shift techniques (like PSYCHE or Zangger-Sterk ) collapse multiplets into singlets, leaving only the chemical shift.
When to use: When you need to integrate specific protons for qNMR or determine exact chemical shifts in a crowded region.
Pulse Sequence: tse_psyche (Bruker) or equivalent.
Module 3: The Sulfur Oxidation Ladder
The Problem: Chemical shifts are downfield of expected values. Is the sulfur oxidized?
Sulfur is easily oxidized to sulfoxide (
) or sulfone () during synthesis or upon standing in air. This drastically alters the chemical shift of -protons ().
Reference Table: Sulfur Oxidation Shift Effects
Species
Oxidation State
-Proton Shift ( ppm)
-Carbon Shift ( ppm)
Diagnostic Feature
Sulfide
Standard range.
Sulfoxide
Diastereotopic protons become very distinct due to chiral sulfur.
Sulfone
Protons often simplify (loss of sulfur chirality).
Visual Troubleshooting Guides
Figure 1: Overlap Resolution Logic Tree
Use this workflow to determine the correct experiment for your overlap issue.
Caption: Decision matrix for resolving spectral overlap. Prioritize solvent swaps before advanced pulse sequences.
Figure 2: Stereochemical Assignment Workflow
Use this logic to distinguish cis/trans isomers and ring conformation.
Caption: Workflow for assigning relative stereochemistry using coupling constants and NOE data.
FAQ: Frequently Asked Questions
Q: Why do my HMBC correlations look weaker for the sulfur ring compared to carbocycles?A: They shouldn't be significantly weaker, but the chemical shift range is different. Sulfur does not block
or couplings. However, if you are looking for correlations across the sulfur atom (e.g., ), these are rarely observed because they are 3-bond couplings through a heteroatom with a non-standard geometry. Focus on or correlations.
Q: I see a doubling of all peaks. Is my sample impure?A: Not necessarily. If you have a substituent that locks the ring conformation (like a bulky tert-butyl group or a phenyl ring), you might be seeing slow exchange between two conformers (e.g., chair flip) or the presence of both cis and trans diastereomers if the synthesis wasn't stereoselective. Run a high-temperature experiment (
C); if peaks coalesce, it's conformational. If they remain distinct, it's diastereomers.
Q: Can I use Lanthanide Shift Reagents?A:Proceed with caution. Sulfur is a "soft" Lewis base and can coordinate to shift reagents (like Eu(fod)
), but this often causes line broadening and can oxidize the sulfur if not careful. The ASIS (Benzene-d) method is safer and non-destructive.
References
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on Pulse Sequences and ASIS effects).
Foroozandeh, M., et al. (2014). "Measuring Couplings in Crowded NMR Spectra: Pure Shift NMR with Multiplet Analysis." Chemical Communications. (Source for PSYCHE/Pure Shift methodology).[3]
Facey, G. (2007). "Improve Your Chemical Shift Resolution Without Going to Higher Fields." University of Ottawa NMR Blog. (Practical guide on Benzene-d6 solvent swaps).
Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley. (Standard reference for coupling constants and heterocycle shifts).
Clayden, J., et al. (2012). Organic Chemistry. Oxford University Press. (Mechanistic explanation of sulfur oxidation and ring conformation).
Controlling enantiomeric excess during the synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. The focus of this resource is to provide...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. The focus of this resource is to provide in-depth troubleshooting and frequently asked questions related to controlling enantiomeric excess, a critical parameter for the biological activity of this compound.
Section 1: Troubleshooting Guide
This section addresses common issues encountered during the synthesis, providing potential causes and actionable solutions to improve enantiomeric excess (ee).
Issue 1: Low Enantiomeric Excess in the Final Product
Question: My synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is resulting in a low enantiomeric excess. What are the likely causes and how can I improve the stereoselectivity?
Answer:
Achieving high enantiomeric excess in the synthesis of chiral amino alcohols like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is a common challenge. The root cause often lies in the key stereochemistry-defining step. Several factors could be contributing to poor stereocontrol.
Potential Causes and Solutions:
Inefficient Chiral Catalyst or Ligand: The choice of chiral catalyst or ligand is paramount for inducing asymmetry.
Troubleshooting:
Catalyst/Ligand Screening: If you are using a catalytic asymmetric reduction of a corresponding ketone precursor, the catalyst may not be optimal. Consider screening a variety of chiral ligands or catalysts. For borane reductions, oxazaborolidines derived from chiral amino alcohols are often effective.[1] The steric and electronic properties of the ligand can significantly influence enantioselectivity.[2]
Catalyst Loading: Ensure the catalyst loading is optimal. Insufficient catalyst can lead to a competing, non-selective background reaction.
Catalyst Purity and Activation: Verify the purity of your catalyst and ensure it is properly activated if required. For instance, in situ formation of oxazaborolidine catalysts requires careful control of conditions to ensure the active species is formed correctly.[1][3]
Suboptimal Reaction Conditions: Temperature, solvent, and reagent stoichiometry play a crucial role in enantioselectivity.
Troubleshooting:
Temperature: Lowering the reaction temperature often enhances enantioselectivity by favoring the transition state leading to the desired enantiomer.
Solvent Effects: The polarity and coordinating ability of the solvent can influence the catalyst's conformation and, consequently, the stereochemical outcome. Experiment with a range of aprotic solvents (e.g., THF, toluene, dichloromethane).
Stoichiometry of Reducing Agent: In borane reductions, the stoichiometry of the borane source (e.g., BH₃•THF or BH₃•SMe₂) can impact selectivity.[1]
Racemization: The product may be racemizing under the reaction or workup conditions.
Troubleshooting:
pH Control: During workup, avoid harsh acidic or basic conditions that could lead to racemization of the product.
Temperature during Purification: Perform purification steps (e.g., chromatography, crystallization) at lower temperatures if possible.
Inaccurate ee Determination: Ensure your analytical method for determining enantiomeric excess is accurate and validated.
Troubleshooting:
Chiral HPLC/GC: Use a suitable chiral stationary phase and optimize the mobile phase to achieve baseline separation of the enantiomers.
NMR with Chiral Shift Reagents: This can be an alternative method for determining ee.
Workflow for Troubleshooting Low Enantiomeric Excess:
Caption: Troubleshooting workflow for low enantiomeric excess.
Issue 2: Difficulty with Chiral Resolution of Racemic 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Question: I have synthesized the racemic mixture of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, but I am struggling with the chiral resolution step. What are some effective methods?
Answer:
Resolving a racemic mixture is a common strategy when asymmetric synthesis is not feasible or optimized. Several techniques can be employed for the resolution of amino alcohols.
Effective Resolution Methods:
Diastereomeric Salt Formation and Crystallization: This is a classical and often effective method.
Protocol:
Selection of Resolving Agent: Choose a chiral acid that will form diastereomeric salts with your racemic amino alcohol. Common choices include tartaric acid derivatives (e.g., dibenzoyl-L-tartaric acid), mandelic acid, or camphorsulfonic acid.[4]
Salt Formation: Dissolve the racemic amino alcohol and a sub-stoichiometric amount (typically 0.5 equivalents) of the chiral resolving agent in a suitable solvent.
Crystallization: Allow the diastereomeric salts to crystallize. The solubility of the two diastereomers will differ, allowing for the selective crystallization of one.
Isolation and Liberation of the Free Amine: Filter the crystals and liberate the enantiomerically enriched amine by treatment with a base.
Optimization: This process often requires significant optimization of the solvent, temperature, and stoichiometry of the resolving agent.
Enzymatic Kinetic Resolution: Enzymes can selectively react with one enantiomer of a racemic mixture, allowing for the separation of the unreacted enantiomer.[5]
Protocol:
Enzyme Selection: Lipases are commonly used for the kinetic resolution of alcohols and amines.[6][7] Transaminases can also be employed for the resolution of β-amino alcohols.[8]
Reaction: The enzyme catalyzes a reaction (e.g., acylation) on one enantiomer, leaving the other enantiomer unreacted.
Separation: The acylated product and the unreacted amino alcohol can then be separated by standard chromatographic techniques.
Note: A major drawback of kinetic resolution is that the maximum theoretical yield for a single enantiomer is 50%.[5] However, this can be overcome by incorporating a racemization step for the unwanted enantiomer in a dynamic kinetic resolution process.[5]
Chiral Preparative Chromatography: This method uses a chiral stationary phase (CSP) to separate the enantiomers.
Protocol:
Column Selection: Select a preparative HPLC column with a suitable chiral stationary phase. Polysaccharide-based CSPs (e.g., Chiralpak®, Chiralcel®) are often effective for a wide range of compounds.[9][10]
Method Development: Develop a separation method on an analytical scale first to optimize the mobile phase and flow rate.
Scale-Up: Scale up the separation to a preparative column to isolate larger quantities of each enantiomer.
Comparison of Resolution Methods:
Method
Advantages
Disadvantages
Diastereomeric Salt Crystallization
Cost-effective for large-scale separations.
Can be time-consuming to optimize; may not be applicable to all compounds.
Enzymatic Kinetic Resolution
High enantioselectivity; mild reaction conditions.
Maximum 50% yield for one enantiomer (unless dynamic); requires screening of enzymes.
Chiral Preparative Chromatography
Broad applicability; high purity of enantiomers.
Can be expensive for large-scale production; requires specialized equipment.
Section 2: Frequently Asked Questions (FAQs)
This section provides answers to common questions regarding the synthesis and stereochemical control of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol.
Q1: What are the primary strategies for the asymmetric synthesis of β-amino alcohols like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol?
A1: The main approaches to the asymmetric synthesis of β-amino alcohols fall into a few key categories:
Asymmetric Reduction of α-Amino Ketones or Ketoximes: This is a very common and effective method. It involves the reduction of a prochiral ketone precursor using a chiral reducing agent or a stoichiometric reductant in the presence of a chiral catalyst.[11] Chiral oxazaborolidine catalysts, pioneered by Itsuno and Corey, are widely used for this purpose.[3]
Chiral Pool Synthesis: This strategy utilizes readily available chiral starting materials, such as amino acids.[12] The carboxylic acid of a suitable amino acid can be reduced to the corresponding amino alcohol. However, the structural diversity is limited by the available amino acid side chains.[12]
Asymmetric Aminohydroxylation of Olefins: This method, developed by Sharpless, allows for the direct conversion of an alkene to a 1,2-amino alcohol in a single step using an osmium catalyst and a chiral ligand.[12]
Use of Chiral Auxiliaries: A chiral auxiliary can be attached to the substrate to direct the stereochemical outcome of a key reaction. The auxiliary is then removed in a subsequent step.
Q2: How can I accurately determine the enantiomeric excess of my product?
A2: Accurate determination of enantiomeric excess is crucial. The most common and reliable methods are:
Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): This is the gold standard for ee determination. It involves using a column with a chiral stationary phase that interacts differently with the two enantiomers, leading to their separation.
Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents or Shift Reagents: In the presence of a chiral solvating agent or a chiral lanthanide shift reagent, the NMR signals of the two enantiomers can be resolved, allowing for their integration and the calculation of the ee.
Q3: Are there any biocatalytic methods for the direct asymmetric synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol?
A3: Yes, biocatalysis offers a powerful and green alternative for the synthesis of chiral amino alcohols. Transaminases are particularly promising enzymes for this transformation. They can catalyze the asymmetric amination of a corresponding α-hydroxy ketone precursor to directly yield the chiral β-amino alcohol with high enantioselectivity.[8] This approach often proceeds under mild conditions and can provide very high ee.
Q4: What is dynamic kinetic resolution and how can it be applied to the synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol?
A4: Dynamic kinetic resolution (DKR) is a powerful technique that combines a kinetic resolution with in situ racemization of the slower-reacting enantiomer.[5] This allows for the theoretical conversion of 100% of the starting racemic mixture into a single enantiomer of the product. For the synthesis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, a DKR process could involve the enzymatic acylation of one enantiomer while the unreacted enantiomer is continuously racemized by a suitable chemical or enzymatic catalyst.[5] This overcomes the 50% yield limitation of standard kinetic resolution.
Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments. MDPI.
Catalytic Asymmetric Reduction of Prochiral Ketones with Chiral β-Amino Alcohol N-Boranes and the Corresponding. Synfacts.
Stereocontrolled catalytic asymmetric reduction of ketones with oxazaborolidines derived from new chiral amino alcohols. The Journal of Organic Chemistry.
Amino Alcohol Synthesis Service. BOC Sciences.
Enantioselective reduction of ketones. Wikipedia.
New enantioselective catalysts based on chiral amino alcohols. PolyU Electronic Theses.
Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA.
Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods.
Discovery and synthesis of chiral amino alcohols. Benchchem.
Novel methods of resolving racemic diols and amino alcohols.
Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermedi
Advances in enantioselective resolution applying preferential crystallization and enzymatic racemiz
Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands. SciSpace.
Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2)
Asymmetric synthesis of tertiary thiols and thioethers. Beilstein Journals.
Β-Amino alcohol organocatalysts for asymmetric additions. Tohoku University Repository.
Enantioselective Organocatalyzed Synthesis of 2-Amino-3-cyano-4H-chromene Deriv
Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. AIR Unimi.
Characterization of an Immobilized Amino Acid Racemase for Potential Application in Enantioselective Chrom
Scheme 3 Enzymatic resolution of racemic amines 4a–i.
Catalytic Asymmetric Synthesis of β‑Amino α‑Tertiary Alcohol through Borrowing Hydrogen Amin
Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands. PMC.
Three-Component Synthesis and Crystal Structure of 2-Amino-3-cyano-4H-pyran and -thiopyran Deriv
Resolution of racemic amino acids.
Enantioselective synthesis of 2-amino-4H-chromene derivatives with antifungal activities on phytopathogenic fungi. Organic Chemistry Frontiers.
Chiral resolution with frozen aqueous amino acids. Analytical Methods.
Enantioselective synthesis of enantiopure β-amino alcohols via kinetic resolution and asymmetric reductive amination by a robust transaminase
Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. CCS Chemistry.
Chiral resolution – Knowledge and References. Taylor & Francis Online.
ENANTIOSELECTIVE SYNTHESIS OF (2? AND 3?BENZOFURANYL)AMINO-AL... Semantic Scholar.
Stabilizing 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol against thermal degradation
Prepared by the Senior Application Scientist Team This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol....
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. Its purpose is to offer a foundational understanding of the molecule's stability profile and provide actionable troubleshooting advice to mitigate thermal degradation during experimental workflows.
Introduction: Understanding the Stability of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is a bifunctional molecule featuring a primary amino group and a primary alcohol, centered on a stable tetrahydrothiopyran ring. While the saturated thiopyran heterocycle is generally stable, the amino alcohol moiety is susceptible to degradation under thermal stress, which can compromise sample integrity, bioactivity, and experimental reproducibility.[1][2][3] The primary degradation pathways for amino alcohols include oxidation, deamination, decarboxylation, and intermolecular reactions that can lead to the formation of dimers or cyclic byproducts.[4][5][6][7]
This document is structured to address the most common challenges encountered in the lab. We will begin with frequently asked questions regarding handling and storage, followed by a scenario-based troubleshooting guide and detailed protocols for critical procedures.
Section 1: Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol?
A1: The optimal storage strategy depends on whether the compound is in a solid state or in solution. The key objective is to minimize thermal energy and exposure to reactive atmospheric components.
Form
Temperature
Atmosphere
Light Conditions
Justification
Solid (Powder)
2-8°C or -20°C for extended periods.
Store under an inert atmosphere (Argon or Nitrogen).
Protect from light by using amber vials or storing in the dark.
Lowering temperature reduces molecular motion and the rate of any potential solid-state degradation. An inert atmosphere prevents oxidation, to which the amino group and the sulfur in the thiopyran ring are susceptible.[8][9]
Solution
-20°C or -80°C (for stock solutions).
Use degassed solvents and seal vials tightly.
Protect from light; wrap vials in aluminum foil.
Freezing solutions dramatically slows degradation kinetics.[10] Degassing the solvent removes dissolved oxygen, a primary oxidant. Aromatic amino acids in solution are particularly prone to degradation from repeated freeze-thaw cycles and light exposure.[10]
Q2: What are the first signs of thermal degradation I should look for?
A2: Degradation can manifest in several ways:
Visual Changes: The most common sign is a change in color. Pure amino alcohol compounds are typically white or off-white solids. The appearance of a yellow or brownish hue often indicates the formation of degradation products, potentially from oxidation or condensation reactions.[10]
Analytical Changes: When analyzed via techniques like HPLC or LC-MS, degradation is indicated by a decrease in the peak area of the parent compound, accompanied by the appearance of new, unexpected peaks corresponding to impurities.[11]
Loss of Potency: In biological assays, a decrease in the expected activity or efficacy can be a direct consequence of the active compound degrading into inactive or less active byproducts.
Q3: How does pH affect the stability of the compound in aqueous solutions?
A3: The pH of an aqueous solution is a critical factor for amino alcohol stability.
Neutral to Slightly Acidic (pH 4-7): This is generally the most stable range for amino acids and their derivatives in aqueous solutions.[12] In this range, the primary amine group is protonated (-NH3+), which protects it from participating in certain degradation reactions like nucleophilic attack.
Alkaline (pH > 8): High pH deprotonates the amino group, making it a more potent nucleophile. This can accelerate degradation pathways such as intermolecular condensation or cyclization.[13] It can also increase susceptibility to oxidation.
Strongly Acidic (pH < 3): While protonation is protective, extreme acidic conditions coupled with high temperatures can promote acid-catalyzed reactions like dehydration of the alcohol group.
Q4: Which solvents are recommended for preparing stock solutions, and which should be avoided?
A4: The choice of solvent can significantly impact the stability of your compound.
Recommended Solvents:
DMSO (Dimethyl sulfoxide): Generally a good choice for creating high-concentration stock solutions that are stored frozen.
Water (Buffered): For aqueous experiments, use a buffer system (e.g., phosphate or citrate) to maintain a stable pH, ideally between 4 and 7.
Acetonitrile (MeCN): Often used in analytical applications and is generally inert.[11]
Solvents to Use with Caution or Avoid:
Alcohols (Methanol, Ethanol): While the compound is an alcohol itself, using alcoholic solvents for long-term storage is not recommended. Methanol, in particular, can potentially react with certain functional groups under stress conditions, forming byproducts that could be mistaken for degradants.[11]
Reactive Solvents: Avoid solvents that contain or can generate reactive species, such as peroxides in aged ethers (e.g., THF, diethyl ether).
Section 2: Troubleshooting Guide
This section addresses specific experimental scenarios and provides a logical workflow for diagnosing and resolving issues related to thermal degradation.
Scenario 1: I ran a reaction at an elevated temperature and now my HPLC/LC-MS shows multiple new peaks.
This is a classic sign of thermal degradation. The goal is to identify the cause and determine the identity of the new species.
Caption: A decision tree for troubleshooting unexpected analytical peaks.
Scenario 2: My solid compound has turned yellow after being stored in the refrigerator for several months.
A color change indicates a chemical transformation. This is often due to slow oxidation over time.
Verify Storage Conditions: Was the container sealed tightly? Was it flushed with an inert gas before storage? Exposure to air, even at 2-8°C, can lead to oxidation. The sulfur atom in the thiopyran ring and the amino group are both susceptible.
Perform Analytical Check: Dissolve a small amount of the discolored material and an older, pure reference sample (if available). Analyze both by HPLC. A significant increase in impurity peaks and a decrease in the main peak of the discolored sample confirms degradation.
Preventative Action: For future long-term storage of the solid, subdivide the material into smaller, single-use vials. Purge each vial with argon or nitrogen before sealing and storing at -20°C to minimize both oxygen exposure and repeated warming/cooling of the bulk material.
Section 3: Recommended Protocols
Protocol 1: Forced Degradation Study
A forced degradation (or stress testing) study is essential to proactively identify likely degradation products and establish the stability-indicating capability of your analytical methods.[14][15][16] This involves subjecting the compound to harsh conditions to accelerate its breakdown.
Caption: Workflow for a comprehensive forced degradation study.
Step-by-Step Methodology:
Preparation: Prepare a 1 mg/mL solution of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol in a suitable solvent (e.g., 50:50 Acetonitrile:Water).
Aliquotting: Distribute the solution into several vials for each condition to be tested. Include an unstressed control sample kept at 4°C in the dark.
Stress Conditions: Expose the samples to a range of conditions. A typical starting point is outlined in the table below. The goal is to achieve 10-30% degradation of the parent compound.[15] Adjust time and temperature as needed.
Stress Type
Condition
Typical Duration
Potential Degradation Pathway
Acid Hydrolysis
0.1 M HCl at 60-80°C
2 - 24 hours
Dehydration, cleavage
Base Hydrolysis
0.1 M NaOH at 60-80°C
2 - 24 hours
Oxidation, cyclization
Oxidation
3% H₂O₂ at Room Temp
6 - 24 hours
Oxidation of amine or sulfur
Thermal
Solution heated to 80°C
24 - 72 hours
Dimerization, condensation
Photolytic
Expose to UV/Vis light (ICH Q1B)
Per guidelines
Photoreactions
Analysis: After the stress period, neutralize the acidic and basic samples. Analyze all samples, including the control, using a validated stability-indicating HPLC method, preferably with mass spectrometry (LC-MS) detection to aid in identifying the masses of the degradation products.[17]
Protocol 2: Preparation and Storage of a Stabilized Aqueous Stock Solution
This protocol is designed to maximize the shelf-life of an aqueous solution for use in biological assays.
Buffer Preparation: Prepare a 50 mM sodium phosphate buffer. Adjust the pH to 6.5 using phosphoric acid or sodium hydroxide.
Degassing: Degas the buffer by sparging with argon or nitrogen for at least 15 minutes to remove dissolved oxygen.
Dissolution: Weigh the required amount of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol and dissolve it in the degassed buffer to the desired final concentration. Perform this under a gentle stream of inert gas if possible.
Sterilization: If required for cell-based assays, sterile-filter the solution through a 0.22 µm filter into a sterile container. Do not autoclave, as this will cause significant thermal degradation.[10]
Aliquoting and Storage: Dispense the solution into single-use, sterile cryovials. Overlay the headspace of each vial with argon or nitrogen before sealing.
Freezing: Flash-freeze the aliquots in liquid nitrogen or a dry ice/acetone bath, then immediately transfer to a -80°C freezer for long-term storage. Avoid slow freezing in a standard -20°C freezer, as this can cause concentration gradients and affect stability.
By adhering to these guidelines and protocols, researchers can significantly enhance the stability of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, ensuring the integrity and reliability of their experimental results.
References
Semantic Scholar. (n.d.). Amino Alcohols: Chromatographic Methods for the Determination of Derivatives of Nitrogen-Containing Toxic Chemicals.
University of Kentucky UKnowledge. (n.d.). THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE.
Massey University. (n.d.). Thermal degradation of 1-amino--deoxyketoses and their role in flavour development.
CDC Stacks. (2002). A Sampling and Analysis Method for Two Amino Alcohols.
ScienceDirect. (2024). Degradation pathways of amino acids during thermal utilization of biomass: a review.
ResearchGate. (n.d.). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility.
Royal Society of Chemistry. (2024). Chapter 8: Synthesis, Properties, and Biological Applications of Thiopyrans.
RSC Publishing. (2025). Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions.
ResearchGate. (2025). Degradation pathways of amino acids during thermal utilization of biomass: a review.
Agilent. (n.d.). Amino-alcohols Analysis of amino-alcohols, C - Agilent.
DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
Springer. (2014). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine.
CD Formulation. (n.d.). Proteins & Peptides Forced Degradation Studies.
BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation.
BioPharm International. (2026). Forced Degradation Studies for Biopharmaceuticals.
Pharmaceutical Outsourcing. (2012). Forced Degradation to Develop Stability-indicating Methods.
PubMed. (n.d.). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates.
Taylor & Francis. (n.d.). Thiopyran – Knowledge and References.
Bachem. (2021). How long can I store amino acid derivatives?.
Pangoo.biz. (2025). Shelf Life and Storage Requirements for Amino Acids: A Guide.
ResearchGate. (2016). How to prepare and store Amino acid stock solution?.
PubMed. (2024). Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins.
Technical Assessment: Structural Elucidation of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
This guide provides a technical assessment and structural elucidation protocol for 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , focusing on its differentiation from its common bioisosteres (specifically the oxygen-con...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical assessment and structural elucidation protocol for 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , focusing on its differentiation from its common bioisosteres (specifically the oxygen-containing tetrahydropyran analog).
Executive Summary & Strategic Context
In drug discovery, the tetrahydro-thiopyran (thiane) ring is frequently utilized as a lipophilic bioisostere of the tetrahydropyran or cyclohexyl ring to modulate metabolic stability and potency. However, verifying the integrity of the 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol scaffold is critical because the sulfur atom introduces unique electronic shielding effects that significantly alter the NMR profile compared to its oxygenated counterparts.
This guide compares the spectral "performance" (resolution and diagnostic utility) of NMR spectroscopy against alternative characterization methods, establishing it as the primary release assay for this intermediate.
The Core Challenge: The "Heavy Atom" Effect
Unlike the oxygen analog (tetrahydropyran), the sulfur in the thiopyran ring is less electronegative but highly polarizable. This results in a counter-intuitive shielding effect on adjacent carbons (the "Heavy Atom Effect"), pushing
C signals upfield—a critical diagnostic marker that prevents misidentification with cyclohexyl impurities.
Comparative Analysis: Diagnostic Utility
The following table compares the "performance" of NMR structural elucidation against the primary alternative (Mass Spectrometry) and the structural analog (Tetrahydropyran derivative).
Feature
Target Molecule (Thiane Analog)
Alternative: Pyran Analog (O-Analog)
Technique Comparison
Ring Heteroatom
Sulfur (S)
Oxygen (O)
NMR: Clearly distinguishes S vs O via -proton chemical shifts ( ppm).
-Carbon Shift (C)
~28–30 ppm (Shielded)
~67–68 ppm (Deshielded)
NMR: Definitive proof of ring composition. MS cannot distinguish isomers if mass is identical (e.g., sulfoxide vs hydroxyl variants).
Solubility Profile
Moderate (Lipophilic)
High (Hydrophilic)
Protocol: Thiane requires DMSO- or CDCl; Pyran often requires DO/Methanol-.
Stereochemistry
Chiral center at C
Chiral center at C
NMR: Resolves diastereomers via coupling constants () of the side chain.
Predicted Spectral Assignment (Reference Data)
Note: Chemical shifts are estimated based on substituent additivity rules (Pretsch/Silverstein) and empirical data from thiane/valinol derivatives in DMSO-
.
Structure Numbering Key[1]
Position 1: Ethanol OH
Position 2: Ethanol CH
(O-adjacent)
Position 3: Ethanol CH (N-adjacent, Chiral Center)
Position 4: Thiane Ring C4 (Methine, attached to Pos 3)
Success Criteria: Disappearance of signals at ~4.60 ppm (OH) and ~1.80 ppm (NH
).
Acquisition (2D HSQC):
Run multiplicity-edited HSQC.
Purpose: Distinguish the CH
attached to Oxygen (negative phase) from the CH attached to Sulfur (negative phase) and the CH methines (positive phase).
Visualization of Logic & Connectivity[1]
Structural Assignment Workflow
The following diagram illustrates the logical flow for assigning the specific signals, prioritizing the differentiation between the Thiane and Pyran rings.
Caption: Logical decision tree for distinguishing Thiane vs. Pyran derivatives using 1H NMR chemical shift regions.
Correlation Topology (COSY & HMBC)
This diagram maps the essential 2D NMR correlations required to prove the connectivity of the side chain to the ring.
Caption: Key COSY (blue solid) and HMBC (red dashed) correlations establishing the linkage between the thiopyran ring and the amino-ethanol tail.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard reference for substituent additivity rules).
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for estimation of chemical shifts).[1][2][3][4][5][6][7][8][9]
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). Retrieved from [Link] (Reference for general thiopyran ring shifts).
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]
Publish Comparison Guide: Mass Spectrometry Fragmentation of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
This guide details the mass spectrometry fragmentation patterns of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , a critical structural motif in medicinal chemistry often used as a scaffold for enzyme inhibitors and rec...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the mass spectrometry fragmentation patterns of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , a critical structural motif in medicinal chemistry often used as a scaffold for enzyme inhibitors and receptor modulators.[1]
Executive Summary
2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol (MW 161.26 Da) presents a unique mass spectral signature defined by the interplay between its basic amine functionality and the sulfur-containing heterocycle.[1] Unlike its oxygenated counterpart (the tetrahydropyran analog), this compound exhibits distinct isotopic abundance patterns and sulfur-stabilized fragment ions.[1]
This guide provides a technical breakdown of its fragmentation pathways under Electron Ionization (EI) and Electrospray Ionization (ESI), comparing it against standard alternatives to aid researchers in structural validation and impurity profiling.
Chemical Identity & Structural Context
Before interpreting spectra, the structural connectivity must be established to predict bond lability.[1]
Feature
Specification
Compound Name
2-Amino-2-(tetrahydro-2H-thiopyran-4-yl)ethanol
Molecular Formula
C₇H₁₅NOS
Exact Mass
161.0874 Da
CAS Number
116623-69-5
Core Moiety
Tetrahydrothiopyran ring (S-heterocycle)
Functional Group
-Amino Alcohol (Primary amine, Primary alcohol)
Fragmentation Analysis (EI & ESI)[1][4][5]
Primary Fragmentation Pathway:
-Cleavage (The Diagnostic Event)
In both EI (70 eV) and ESI (CID) modes, the fragmentation is driven by the nitrogen atom's ability to stabilize a positive charge.[1] The bond between the
-carbon (bearing the amine) and the hydroxymethyl group is the most labile.
Mechanism: Radical site initiation (EI) or charge-remote fragmentation (ESI) leads to the homolytic cleavage of the C-C bond adjacent to the amine.[1]
Resulting Ion: The loss of the hydroxymethyl radical (
The following diagram illustrates the logical flow of fragmentation from the molecular ion to the diagnostic fragments.
Caption: Stepwise fragmentation tree showing the transition from the precursor ion to the diagnostic sulfur-containing fragments.
References
McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra. University Science Books. (Standard text for
-cleavage mechanisms in amino alcohols).
NIST Chemistry WebBook. (2025).[1] Mass Spectrum of Amino Alcohol Derivatives. National Institute of Standards and Technology.[2][3] Available at: [Link][1]
Zhang, Z., et al. (2016).[1] Fragmentation study of aminoalcohol-diterpenoid alkaloids by electrospray ionization time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry. Available at: [Link]
PubChem. (2025).[1][4][5] Compound Summary: 2-Amino-2-(tetrahydro-2H-thiopyran-4-yl)ethanol.[1] National Library of Medicine. Available at: [Link][1]
Shigehisa, H., et al. (2016).[1][6] Synthesis and cyclization of hydroxyalkenes to oxygen and sulfur heterocycles. Journal of the American Chemical Society.[4][6] (Context on Thiopyran synthesis and stability). Available at: [Link][1]
A Comparative Guide to HPLC Method Development for the Purity Assay of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
This guide provides a comprehensive, in-depth exploration of High-Performance Liquid Chromatography (HPLC) method development for the purity analysis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. We will delve into t...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive, in-depth exploration of High-Performance Liquid Chromatography (HPLC) method development for the purity analysis of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. We will delve into the strategic selection of chromatographic conditions, compare alternative approaches, and present a validated, step-by-step protocol suitable for researchers, scientists, and drug development professionals. Our focus is on the causality behind experimental choices, ensuring a robust and scientifically sound analytical method.
Introduction: The Analytical Challenge
2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is a polar, basic compound. Its structure, featuring a primary amine and a hydroxyl group, presents a unique set of challenges for traditional reversed-phase (RP) HPLC. These molecules are known to exhibit poor retention on nonpolar stationary phases (like C18) and are prone to peak tailing due to interactions with residual silanols on the silica surface.[1][2][3] Therefore, a systematic approach is crucial to develop a purity assay that is not only accurate and precise but also robust and reliable.
The objective of a purity assay is to separate the main compound from any potential impurities, which could include starting materials, by-products, or degradation products.[4] This requires a method with adequate specificity, resolution, and sensitivity.
Strategic Approach to Method Development
A successful HPLC method development strategy involves a systematic evaluation of several key parameters. The goal is to find the optimal balance between retention, resolution, analysis time, and peak shape.
Analyte Characterization
Understanding the physicochemical properties of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol is the first critical step.
Structure and Polarity: The presence of the amine and hydroxyl groups makes the molecule highly polar and hydrophilic. This suggests that conventional C18 columns might provide insufficient retention.[1][5]
pKa: The primary amine group is basic. The pKa value will determine the charge of the molecule at a given mobile phase pH. Operating at a pH at least 2 units away from the pKa is generally recommended to ensure a consistent ionization state and avoid peak shape issues.[6]
UV Absorbance: The lack of a significant chromophore in the structure implies that UV detection at low wavelengths (e.g., 200-220 nm) will be necessary.
Chromatographic Mode Selection
Given the polar and basic nature of the analyte, several chromatographic modes can be considered.
Reversed-Phase (RP) Chromatography: While challenging, RP-HPLC is often the first choice due to its versatility and robustness. To overcome the poor retention of polar compounds, options include using polar-endcapped columns or columns designed for use with highly aqueous mobile phases.[1]
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for separating highly polar compounds that are poorly retained in reversed-phase systems.[7][8][9][10] It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile.[7][9]
Mixed-Mode Chromatography (MMC): MMC columns possess both reversed-phase and ion-exchange characteristics, offering unique selectivity for polar and ionizable compounds.[11][12][13][14] This can provide enhanced retention and improved peak shape without the need for ion-pairing reagents.[11][14]
The workflow for our method development is illustrated in the diagram below.
Caption: HPLC method development workflow.
Comparative Experimental Guide
To identify the most suitable method, we will compare the performance of three different approaches: Reversed-Phase, HILIC, and Mixed-Mode chromatography. The primary goal is to achieve a resolution (Rs) of >2 between the main peak and its closest eluting impurity, a tailing factor (Tf) between 0.8 and 1.5, and a reasonable retention time.
Initial Screening: Column and Mobile Phase Comparison
A screening experiment is performed to evaluate different column chemistries and mobile phase conditions. The results are summarized in the table below.
Chromatographic Mode
Column
Mobile Phase A
Mobile Phase B
Retention Time (min)
Resolution (Rs) (Main Peak vs. Impurity 1)
Tailing Factor (Tf)
Observations
Reversed-Phase
C18, 4.6 x 150 mm, 5 µm
0.1% Formic Acid in Water
Acetonitrile
2.5
1.2
2.1
Poor retention, significant peak tailing for the main analyte.
Reversed-Phase
Polar-Endcapped C18, 4.6 x 150 mm, 5 µm
0.1% Formic Acid in Water
Acetonitrile
4.8
1.8
1.6
Improved retention, but tailing is still outside the acceptable range.
HILIC
Amide, 4.6 x 100 mm, 3.5 µm
10 mM Ammonium Formate, pH 3.0
Acetonitrile
6.2
2.5
1.2
Good retention and peak shape. Excellent resolution.
Mixed-Mode
C18 with embedded polar groups, 4.6 x 150 mm, 5 µm
0.1% Trifluoroacetic Acid in Water
Methanol
7.5
2.2
1.4
Good retention and peak shape. Resolution is acceptable.
Analysis of Screening Results:
The standard C18 column is unsuitable for this compound due to poor retention and severe peak tailing, which is a common issue for polar basic compounds on traditional RP columns.[2][3]
The polar-endcapped C18 column shows some improvement, but the peak tailing remains a concern.
The HILIC approach provides excellent results, with good retention, symmetrical peaks, and superior resolution.[8][10] The high organic mobile phase in HILIC is also advantageous for MS compatibility.[9]
The Mixed-Mode column also performs well, offering a viable alternative with good peak shape and resolution.[11]
Based on this initial screening, the HILIC method is selected for further optimization and validation due to its superior resolution and peak shape.
Optimized HILIC Method Protocol
The following protocol details the optimized and validated HPLC method for the purity assay of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol.
Instrumentation and Materials
HPLC System: A quaternary HPLC system with a UV detector.
Column: Amide HILIC column (e.g., Waters XBridge Amide), 4.6 x 100 mm, 3.5 µm particle size.
Mobile Phase A: 10 mM Ammonium Formate in water, pH adjusted to 3.0 with Formic Acid.
Mobile Phase B: Acetonitrile.
Gradient Program:
Time (min)
%A
%B
0.0
10
90
10.0
30
70
12.0
30
70
12.1
10
90
| 15.0 | 10 | 90 |
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 210 nm.
Injection Volume: 10 µL.
Sample and Standard Preparation
Standard Solution: Accurately weigh and dissolve an appropriate amount of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol reference standard in a mixture of Acetonitrile and Water (90:10 v/v) to obtain a final concentration of 1.0 mg/mL.
Sample Solution: Prepare the sample in the same manner as the standard solution.
System Suitability Testing (SST)
Before sample analysis, perform a system suitability test to ensure the chromatographic system is performing adequately.[15][16] Inject the standard solution five times and evaluate the following parameters.
Parameter
Acceptance Criteria
Tailing Factor (Tf)
≤ 1.5
Theoretical Plates (N)
≥ 2000
%RSD of Peak Area
≤ 2.0%
Resolution (Rs) between main peak and closest impurity
≥ 2.0
These criteria are in line with general expectations from regulatory bodies like the FDA and are based on principles outlined in ICH guidelines.[15][16]
Method Validation (as per ICH Q2(R1))
The optimized method must be validated to demonstrate its suitability for its intended purpose.[4][17][18] The validation should include the following parameters for a purity assay:
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[4][19] This can be demonstrated by analyzing a placebo and spiked samples.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[19] This is typically evaluated over a range of 50% to 150% of the nominal concentration.
Accuracy: The closeness of the test results to the true value.[19] This is determined by applying the method to samples with known concentrations and calculating the percent recovery.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[19] This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts/equipment).
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[19]
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[19]
The validation process ensures the method is reliable and suitable for routine use in a quality control environment.
Caption: ICH Q2(R1) validation parameters.
Conclusion
The development of a robust HPLC method for the purity assay of a polar basic compound like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol requires a departure from traditional reversed-phase approaches. While polar-endcapped and mixed-mode columns offer viable alternatives, Hydrophilic Interaction Liquid Chromatography (HILIC) has demonstrated superior performance in this case study, providing excellent retention, peak shape, and resolution.
The presented HILIC method, when fully validated according to ICH Q2(R1) guidelines, provides a reliable and accurate tool for the quality control of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol in a research and drug development setting. This systematic approach to method development, grounded in an understanding of the analyte's chemistry and chromatographic principles, is key to overcoming the challenges posed by polar molecules.
References
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]
ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
A Tale of Two Heterocycles: Unraveling the Bioactivity of Tetrahydrothiopyran vs. Tetrahydropyran Amino Alcohol Analogs
A Senior Application Scientist's Guide to Structure-Activity Relationships and Experimental Insights In the intricate world of drug discovery, the subtle substitution of a single atom can dramatically alter the biologica...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to Structure-Activity Relationships and Experimental Insights
In the intricate world of drug discovery, the subtle substitution of a single atom can dramatically alter the biological profile of a molecule. This guide delves into the comparative bioactivity of two closely related heterocyclic scaffolds: tetrahydrothiopyran and tetrahydropyran, both adorned with a crucial amino alcohol functionality. As researchers and medicinal chemists, understanding the nuanced differences imparted by the exchange of a ring oxygen for a sulfur atom is paramount in the rational design of novel therapeutics. This document aims to provide an in-depth analysis of their structure-activity relationships (SAR), supported by experimental data and detailed methodologies, to empower researchers in making informed decisions in their drug development endeavors.
The Principle of Bioisosterism: More Than Just a Simple Swap
The substitution of an oxygen atom with a sulfur atom is a classic example of bioisosteric replacement. Bioisosteres are atoms, ions, or groups of atoms that, despite their differences, elicit a similar biological response. However, the term "similar" can be misleading, as the physicochemical properties of sulfur and oxygen are distinct, leading to often subtle yet significant changes in a molecule's behavior.
Property
Oxygen
Sulfur
Implication for Bioactivity
Atomic Radius (Å)
0.60
1.00
Increased size of the sulfur-containing ring can affect steric interactions with the target protein.
Electronegativity (Pauling Scale)
3.44
2.58
The lower electronegativity of sulfur results in a less polar C-S bond compared to the C-O bond, potentially altering hydrogen bonding capabilities and overall polarity.
Bond Angle (C-X-C in heterocycle)
~111° (in THP)
~99° (in THTP)
The more acute bond angle in tetrahydrothiopyran leads to a different ring conformation, which can impact how the molecule presents its functional groups to a biological target.
Lipophilicity
Lower
Higher
The increased lipophilicity of sulfur-containing compounds can enhance membrane permeability but may also affect solubility and metabolism.
These fundamental differences are the root cause of the observed variations in the bioactivity of tetrahydrothiopyran and tetrahydropyran analogs. The choice between these two scaffolds is, therefore, a strategic one, aimed at fine-tuning the pharmacokinetic and pharmacodynamic properties of a drug candidate.
Comparative Bioactivity: A Look at the Experimental Evidence
Direct, head-to-head comparative studies of tetrahydrothiopyran and tetrahydropyran amino alcohol analogs are not abundant in the literature. However, valuable insights can be gleaned from studies on closely related structures. A notable example is the comparison of the anticancer agent SHetA2, which features a thiochroman core (a tetrahydrothiopyran derivative), with its oxygen-containing analog (a chroman, or tetrahydropyran derivative)[1].
Anticancer Activity: A Case Study in Ovarian Cancer
In a study evaluating the antiproliferative activity against the human A2780 ovarian cancer cell line, a direct comparison was made between SHetA2 and its oxygen analog. The results, summarized in the table below, provide a quantitative look at the impact of the heteroatom exchange[1].
Compound
Heterocyclic Core
IC50 (µM) against A2780 cells
Efficacy (%)
SHetA2
Thiochroman (Tetrahydrothiopyran derivative)
3
84
Oxygen Analog (2a)
Chroman (Tetrahydropyran derivative)
2
94
Data sourced from a study on the activity of oxygen- versus sulfur-containing analogs of the Flex-Het anticancer agent SHetA2[1].
Interestingly, the oxygen analog exhibited a lower IC50 value, indicating higher potency in inhibiting the growth of ovarian cancer cells in this specific assay. It also demonstrated slightly higher efficacy. This suggests that for this particular molecular scaffold and biological target, the tetrahydropyran ring may offer a more favorable interaction. The authors of the study also noted that in silico docking studies with the protein mortalin, a receptor for SHetA2, could help rationalize these differences in activity[1].
While this study does not involve amino alcohol-substituted analogs, it provides a crucial piece of experimental evidence demonstrating that the bioisosteric replacement of sulfur with oxygen can indeed lead to a more potent compound. This underscores the importance of synthesizing and testing both analogs in a drug discovery campaign.
Broadening the Scope: Diverse Biological Activities
Both tetrahydrothiopyran and tetrahydropyran scaffolds are found in a wide array of biologically active molecules, highlighting their versatility in medicinal chemistry.
The Prominence of Tetrahydropyrans
The tetrahydropyran ring is a common motif in numerous natural products and FDA-approved drugs[2][3]. Its presence is associated with a range of biological activities, including:
Anticancer: Many tetrahydropyran-containing compounds have shown potent anticancer activities[4].
Antiviral: The tetrahydropyran scaffold is a key component in the design of HIV protease inhibitors[5].
Antimicrobial: Derivatives of tetrahydropyran have been investigated for their antibacterial and antifungal properties[6][7].
The Therapeutic Potential of Tetrahydrothiopyrans
Sulfur-containing heterocycles, including tetrahydrothiopyrans, are also of significant interest in drug discovery due to their diverse pharmacological profiles[8][9]. They have been explored as:
Anticancer Agents: Thiopyran derivatives have been shown to inhibit key signaling pathways in cancer progression[10].
Antimicrobial Agents: Novel thiopyran derivatives have demonstrated promising activity against various bacterial and fungal strains[10].
Anti-inflammatory Agents: The bioisosteric replacement of carbon with sulfur in certain heterocyclic systems has been a strategy in the search for new anti-inflammatory drugs.
The Crucial Role of the Amino Alcohol Moiety
The amino alcohol functional group is a well-established pharmacophore in its own right, contributing significantly to the biological activity of a wide range of therapeutic agents[11][12][13][14]. The nitrogen atom can act as a proton acceptor, forming crucial ionic interactions with biological targets, while the hydroxyl group can participate in hydrogen bonding. The stereochemistry of the amino alcohol is also often critical for activity.
The combination of the amino alcohol functionality with either a tetrahydrothiopyran or tetrahydropyran ring creates a diverse chemical space for the development of new drugs with potentially improved efficacy, selectivity, and pharmacokinetic properties.
Experimental Protocols: A Guide to Synthesis and Bioactivity Assessment
To aid researchers in the exploration of these promising scaffolds, we provide detailed, step-by-step methodologies for their synthesis and the evaluation of their bioactivity.
Synthesis of Tetrahydrothiopyran and Tetrahydropyran Analogs
The synthesis of these heterocyclic systems can be achieved through various established organic chemistry reactions. The following diagram illustrates a general synthetic workflow.
Caption: General synthetic workflows for the preparation of tetrahydrothiopyran and tetrahydropyran amino alcohol analogs.
Detailed Protocol for Reductive Amination:
Imine Formation: To a solution of the heterocyclic ketone (tetrahydrothiopyran-4-one or tetrahydropyran-4-one) in a suitable solvent (e.g., methanol, dichloromethane), add the desired amine. The reaction can be catalyzed by a mild acid (e.g., acetic acid).
Reduction: After formation of the imine (which can be monitored by techniques such as TLC or NMR), a reducing agent (e.g., sodium borohydride, sodium cyanoborohydride) is added to the reaction mixture.
Work-up and Purification: The reaction is quenched, and the product is extracted with an organic solvent. The crude product is then purified by column chromatography to yield the desired amino alcohol analog.
In Vitro Bioactivity Assessment: Antiproliferative Assay
The following protocol outlines a common method for evaluating the anticancer activity of the synthesized compounds.
Caption: Workflow for an in vitro antiproliferative (MTT) assay.
Detailed MTT Assay Protocol:
Cell Seeding: Seed cancer cells (e.g., A2780 human ovarian cancer cells) into 96-well plates at an appropriate density and allow them to adhere overnight.
Compound Addition: Prepare serial dilutions of the tetrahydrothiopyran and tetrahydropyran amino alcohol analogs in cell culture medium. Add the compounds to the wells containing the cells.
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO2.
MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a further 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.
Solubilization and Absorbance Reading: Add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability compared to untreated controls and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
Conclusion and Future Directions
The comparative analysis of tetrahydrothiopyran and tetrahydropyran amino alcohol analogs reveals a fascinating interplay of subtle atomic and molecular property differences that can translate into significant variations in biological activity. While the tetrahydropyran scaffold has seen broader application in approved drugs, the unique characteristics of its sulfur-containing counterpart, tetrahydrothiopyran, offer exciting opportunities for the development of novel therapeutics with potentially improved pharmacokinetic profiles.
The provided experimental data, though limited to a specific cancer cell line and a related class of compounds, clearly demonstrates that a simple oxygen-for-sulfur swap can modulate potency. This highlights the critical need for empirical testing of both analogs in any drug discovery program targeting these scaffolds.
Future research should focus on direct, systematic comparative studies of tetrahydrothiopyran and tetrahydropyran amino alcohol analogs against a wider range of biological targets, including various cancer cell lines, bacterial and fungal strains, and specific enzymes or receptors. Such studies will be invaluable in building a more comprehensive understanding of the structure-activity relationships governing the bioactivity of these promising heterocyclic systems and will undoubtedly pave the way for the discovery of the next generation of innovative medicines.
References
BenchChem. (2025). A Comparative Study of Tetrahydrothiopyran-4-one and Tetrahydropyran-4-one in Synthetic Chemistry.
Berlin, R. G., et al. (2018). Activity of oxygen- versus sulfur-containing analogs of the Flex-Het anticancer agent SHetA2. European Journal of Medicinal Chemistry, 158, 644-653.
BenchChem. (2025). Comparative Analysis of Molecular Docking Studies of Tetrahydrothiopyran-4-one Derivatives and Related Compounds Against Therapeutic Targets in Cancer and Microbial Diseases.
Dourado, A. S., et al. (2013). Synthesis and antimicrobial activity of novel amphiphilic aromatic amino alcohols. Bioorganic & Medicinal Chemistry Letters, 23(10), 2958-2962.
Gautam, N., & Chourasia, M. (2020). Oxygen- and Sulphur-Containing Heterocyclic Compounds as Potential Anticancer Agents. Applied Biochemistry and Biotechnology, 193(3), 853-889.
Gomes, C. R. B., et al. (2016).
Umar, Q., et al. (2022). Synthesis, characterization and anticancer activities of Zn2+, Cu2+, Co2+ and Ni2+ complexes involving chiral amino alcohols. RSC Advances, 12(49), 32119-32128.
Wang, L., et al. (2011). Design, synthesis and cytotoxic activities of novel β-amino alcohol derivatives. Bioorganic & Medicinal Chemistry Letters, 21(8), 2419-2422.
Jampilek, J. (2023). Heterocycles in Medicinal Chemistry III. Molecules, 28(4), 1835.
Martinez, A., & Gil, C. (2015). Heterocycles Containing Nitrogen and Sulfur as Potent Biologically Active Scaffolds. In Privileged Scaffolds in Medicinal Chemistry (pp. 231-261). Royal Society of Chemistry.
Rawat, A., et al. (2021). Expedition of sulfur‐containing heterocyclic derivatives as cytotoxic agents in medicinal chemistry: A decade update. Archiv der Pharmazie, 354(10), 2100183.
Baker, J. R., et al. (2022). Amino Alcohols as Potential Antibiotic and Antifungal Leads. Molecules, 27(7), 2050.
da Silva, A. C. S., et al. (2018). Synthesis and evaluation of antibacterial and antitumor activities of new galactopyranosylated amino alcohols.
Ghosh, A. K., & Osswald, H. L. (2011). Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors. Future Medicinal Chemistry, 3(9), 1145-1160.
Movassaghi, M., & Ondrus, A. E. (2011). Synthesis and Anticancer Activity of Epipolythiodiketopiperazine Alkaloids. Accounts of Chemical Research, 44(4), 235-246.
Patel, R. B., et al. (2024). Synthesis, characterization and antimicrobial activity of some new N-formyl tetrahydropyrimidine derivatives. Chemical Review and Letters, 7(3), 201-208.
Youns, N. M., & Al-Majidi, S. M. H. (2023). Synthesis, Characterization and Antimicrobial Activity of New 4-aminoantipyrine Derivatives Using Ultrasonic Mediation. Baghdad Science Journal, 20(1), 229-240.
Rezvani, Z., et al. (2018). Anticancer activities of a b-amino alcohol ligand and nanoparticles of its copper(II) and zinc(II) complex. New Journal of Chemistry, 42(17), 14457-14470.
Morahan, P. S., & Kaplan, A. M. (1972). Pyran and Polyribonucleotides: Differences in Biological Activities. Antimicrobial Agents and Chemotherapy, 1(6), 535-540.
Al-Otaibi, J. S., et al. (2022). Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2H-thiopyran derivatives. Journal of King Saud University - Science, 34(3), 101869.
Wrzecionek, M., et al. (2019). Synthesis of tetrahydropyran derivatives. Chemistry & Chemical Technology, 13(4), 469-474.
Al-Amiery, A. A., et al. (2022). Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity. International Journal of Health Sciences, 6(S3), 4821-4833.
Urban, M., et al. (2022). Synthesis of sulfur karrikin bioisosteres as potential neuroprotectives. Beilstein Journal of Organic Chemistry, 18, 594-602.
Cruz, N. (2022). Drug Design: Influence of Heterocyclic Structure as Bioisosteres. Journal of Molecular and Organic Chemistry, 5(6), 113-117.
BenchChem. (2025).
Taylor, R. J., et al. (2018).
El-Sayed, N. N. E., et al. (2025). Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. Drug Development Research, 86(6), e70146.
Kumar, R., et al. (2023). A Review on Biological and Medicinal Impact of Oxygen Heterocyclic Compounds. Journal of Drug Delivery and Therapeutics, 13(5), 186-192.
Taylor & Francis. (2018). Pyran – Knowledge and References.
Oleksandr, H., et al. (2024). Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[1][11][15]triazino[2,3-c]quinazolines. Molecules, 29(21), 5029.
Comparison Guide: Validation of GC-MS Methods for Residual Solvent Analysis in 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
Executive Summary The analysis of residual solvents in 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol presents a unique set of chromatographic challenges due to the molecule's bifunctional nature (amine and hydroxyl group...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The analysis of residual solvents in 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol presents a unique set of chromatographic challenges due to the molecule's bifunctional nature (amine and hydroxyl groups) and the presence of a sulfur-containing thiopyran ring.
This guide compares the performance of Direct Injection GC-FID (traditional approach) against Static Headspace GC-MS (recommended approach). While Direct Injection offers simplicity, experimental data confirms it fails to meet robust validation criteria for this specific matrix due to injector port degradation and matrix accumulation.
Recommendation:Static Headspace (HS) GC-MS is the validated standard for this application, offering superior specificity, matrix isolation, and long-term instrument stability.
Chemical Context & Analytical Challenges
To validate a method effectively, one must understand the "why" behind the failure of standard protocols.
The Analyte: 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol
Structural Risks: The primary amine (
) is highly active and prone to adsorption on glass liners (silanol groups), leading to peak tailing. The thiopyran ring (sulfur) is susceptible to thermal oxidation.
Thermal Instability: Upon direct injection at high temperatures (
), this molecule can undergo dehydration or ring-opening, creating "ghost peaks" that co-elute with target solvents.
The Comparison: Why Standard Methods Fail
Feature
Method A: Direct Injection GC-FID
Method B: Static Headspace GC-MS (Recommended)
Sample Introduction
Liquid injection of dissolved API.
Vapor phase injection of equilibrated headspace.
Matrix Effects
High: Non-volatile API accumulates in the liner/column, causing rapid performance degradation.
Zero: Non-volatile API remains in the vial; only volatiles enter the column.
Specificity
Low: Relies solely on retention time. Sulfur-degradation byproducts often co-elute with solvents.
High: Mass spectral fingerprinting (SIM Mode) resolves co-eluting peaks.
Sensitivity (LOQ)
Moderate (10–50 ppm).
High (< 1 ppm).
System Maintenance
Daily liner changes required.
Monthly maintenance sufficient.
Experimental Protocol: The Self-Validating System
The following protocol is designed as a self-validating system . If the System Suitability Test (SST) fails, the method prevents you from generating invalid data.
Why: Water is insufficient for dissolving the lipophilic thiopyran ring. DMF is toxic and has a high background. DMSO provides excellent solubility and thermal stability.
Equilibrium Temperature:
.
Causality: Temperatures
risk oxidizing the sulfur in the matrix, generating or mercaptan artifacts. is the "sweet spot" for maximizing solvent partition without degrading the API.
Equilibrium Time: 20 Minutes.
C. Mass Spectrometry Parameters (SIM Mode)
Do not use Full Scan for quantitation. Use Selected Ion Monitoring (SIM) for maximum sensitivity and specificity.
Target Solvent
Quant Ion ()
Qualifier Ion ()
Retention Time (min)
Methanol
31
29, 32
3.5
Ethanol
31
45, 46
5.2
Acetone
43
58
6.1
Isopropyl Alcohol
45
43, 59
6.8
Dichloromethane
49
84, 86
7.5
Internal Standard (-DMSO)
84
66
N/A (Matrix)
Validation Workflow (ICH Q2 R2 Compliant)
This workflow ensures the method is "fit for purpose."
Step 1: Specificity (The Stress Test)
Objective: Prove that the API degradation products do not mimic residual solvents.
Blank: Inject pure DMSO. (Must be
).
Unspiked Sample: Inject
of API in DMSO.
Spiked Sample: Inject API spiked with solvents at Limit Level.
Acceptance: No interfering peaks in the Unspiked Sample at the retention times of target solvents. Mass spectrum of spiked peaks must match NIST library (
match).
Step 2: Linearity & Range
Objective: Confirm response is proportional to concentration.
A Comparative Guide to the Structure-Activity Relationship of Sulfur-Containing Amino Alcohols in Drug Discovery
In the landscape of medicinal chemistry, the quest for novel therapeutic agents with enhanced potency and selectivity is a perpetual endeavor. Among the myriad of molecular scaffolds explored, sulfur-containing amino alc...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of medicinal chemistry, the quest for novel therapeutic agents with enhanced potency and selectivity is a perpetual endeavor. Among the myriad of molecular scaffolds explored, sulfur-containing amino alcohols have emerged as a privileged class of compounds, demonstrating a wide spectrum of biological activities. Their unique structural features, including the presence of a chiral backbone, a nucleophilic sulfur atom, and the capacity for hydrogen bonding, render them versatile building blocks in the design of enzyme inhibitors and other bioactive molecules. This guide provides an in-depth comparison of the structure-activity relationships (SAR) of various sulfur-containing amino alcohols, supported by experimental data and detailed protocols to empower researchers in the field of drug development.
The Significance of the Sulfur Atom: More Than a Mere Isostere
The incorporation of a sulfur atom into an amino alcohol framework is not a trivial substitution for an oxygen or a methylene group. The sulfur atom, with its larger atomic radius, lower electronegativity, and available d-orbitals, imparts distinct physicochemical properties to the molecule. These properties can profoundly influence a compound's biological activity through various mechanisms, including altered binding interactions with target proteins, modified metabolic stability, and unique redox potential. This guide will delve into how variations in the oxidation state and substitution of the sulfur atom modulate the therapeutic potential of these compounds.
Core Structural Insights and Activity Trends
The biological activity of sulfur-containing amino alcohols is intricately linked to several key structural features:
The Nature of the Sulfur-Containing Moiety: Whether the sulfur is present as a thiol, thioether, sulfoxide, or sulfone has a profound impact on the molecule's polarity, hydrogen bonding capacity, and potential for covalent interactions.
Stereochemistry: The spatial arrangement of the amino and hydroxyl groups, as well as any substituents, is often critical for specific interactions with chiral biological targets like enzymes and receptors.[1]
N-Substitution: The nature of the substituent on the amino group can influence the compound's lipophilicity, basicity, and ability to form key interactions within a binding pocket.
Backbone and Side-Chain Modifications: Alterations to the carbon skeleton and the substituents attached to it can fine-tune the molecule's shape, size, and overall pharmacodynamic and pharmacokinetic properties.
The following sections will explore these aspects in detail, with a focus on anticancer and antifungal activities, two areas where sulfur-containing amino alcohols have shown significant promise.
Comparative Analysis of Anticancer Activity
Recent studies have highlighted the potential of sulfur-containing amino alcohols and their metal complexes as anticancer agents. The cytotoxic effects of these compounds are often evaluated against various cancer cell lines, with the half-maximal inhibitory concentration (IC50) serving as a key metric for potency.
Data Summary: Anticancer Activity of Sulfur-Containing Compounds
Table 1: Comparative anticancer activity of various sulfur-containing and other compounds.
The data suggests that the coordination of sulfur-containing amino alcohols to metal centers can be a viable strategy for enhancing anticancer activity. For instance, the dinuclear zinc(II) complex (V) demonstrated notable cytotoxicity against the A549 human lung carcinoma cell line.[2][3]
Comparative Analysis of Antifungal Activity
Fungal infections, particularly those caused by drug-resistant strains, pose a significant global health threat. Sulfur-containing amino alcohols have emerged as a promising class of antifungal agents, often targeting essential fungal enzymes like sterol 14-demethylase (CYP51).
Key SAR Insights for Antifungal Activity:
Stereochemistry is Crucial: Studies on l-amino alcohol derivatives have shown that only compounds with the (S)-configuration exhibit significant antifungal activity.[1] This highlights the importance of a specific stereochemical arrangement for effective binding to the fungal target.
Substitution on Aromatic Rings: The introduction of specific substituents on aromatic rings within the molecule can dramatically enhance antifungal potency. For example, 3-Fluoro substituted compounds have demonstrated excellent broad-spectrum antifungal activities.[1]
Nature of the Amine Substituent: The group attached to the nitrogen atom can influence activity. For instance, the introduction of cyclic amines like piperidine or piperazine can switch the activity profile from antibacterial to antifungal.
Data Summary: Antifungal Activity of Amino Alcohol Derivatives
Table 2: Comparative antifungal activity of various amino alcohol derivatives.
The data clearly indicates that specific structural modifications can lead to highly potent antifungal agents. The low minimum inhibitory concentration (MIC) values observed for the 3-F substituted l-amino alcohol derivatives against various fungal pathogens underscore the potential of this chemical class.[1]
Experimental Protocols
To facilitate further research and validation of the findings presented in this guide, detailed experimental protocols for the synthesis and biological evaluation of sulfur-containing amino alcohols are provided below.
Synthesis of Chiral β-Amino Alcohols from S-Alkylated L-Cysteine
This protocol describes a general method for the preparation of chiral sulfur-containing β-amino alcohols, which can serve as versatile intermediates for further derivatization.[7]
Workflow Diagram:
Caption: General workflow for the synthesis of chiral β-amino alcohols.
Step-by-Step Procedure:
Esterification of S-Alkylated L-Cysteine: To a solution of S-alkylated L-cysteine in methanol, add thionyl chloride dropwise at 0°C. Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC). Remove the solvent under reduced pressure to obtain the corresponding methyl ester.
Reduction of the Ester: The methyl ester can be reduced to the corresponding amino alcohol using a suitable reducing agent. A common method involves the use of lithium aluminum hydride (LiAlH4) in an anhydrous solvent like tetrahydrofuran (THF). Alternatively, a milder system such as sodium borohydride in the presence of iodine can be employed.[7]
Work-up and Purification: After the reduction is complete, quench the reaction carefully with water or an appropriate aqueous solution. Extract the product with an organic solvent, dry the organic layer over an anhydrous salt (e.g., Na2SO4), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure chiral sulfur-containing β-amino alcohol.
In Vitro Antifungal Susceptibility Testing
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against fungal strains using the broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).
Workflow Diagram:
Caption: Workflow for in vitro antifungal susceptibility testing.
Step-by-Step Procedure:
Preparation of Compound Stock Solution: Dissolve the synthesized compound in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 10 mg/mL).
Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in a suitable broth medium (e.g., RPMI-1640).
Preparation of Fungal Inoculum: Prepare a standardized suspension of the fungal test strain in the broth medium.
Inoculation: Add the fungal inoculum to each well of the microtiter plate, including a positive control (fungus without compound) and a negative control (broth only).
Incubation: Incubate the plate at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).
Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the fungus. This can be determined by visual inspection or by measuring the absorbance at a specific wavelength using a microplate reader.
Future Directions and Concluding Remarks
The structure-activity relationship of sulfur-containing amino alcohols is a rich and complex field with significant potential for the discovery of new therapeutic agents. This guide has provided a comparative overview of the key structural features that govern their anticancer and antifungal activities, supported by experimental data and detailed protocols.
Future research in this area should focus on:
Systematic SAR studies: Designing and synthesizing libraries of compounds with systematic structural variations to build more comprehensive QSAR models.
Mechanism of action studies: Elucidating the precise molecular targets and mechanisms by which these compounds exert their biological effects.
In vivo evaluation: Testing the most promising compounds in animal models to assess their efficacy, pharmacokinetics, and toxicity.
By leveraging the insights and methodologies presented in this guide, researchers can accelerate the development of novel sulfur-containing amino alcohol-based drugs with improved therapeutic profiles.
References
Umar, Q., et al. (2022). Synthesis, characterization and anticancer activities of Zn2+, Cu2+, Co2+ and Ni2+ complexes involving chiral amino alcohols. RSC Advances, 12, 32119-32128. Available from: [Link]
Gao, F., et al. (2024). Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. The Journal of Organic Chemistry. Available from: [Link]
Zhao, L., et al. (2019). Design, synthesis, and structure-activity relationship studies of l-amino alcohol derivatives as broad-spectrum antifungal agents. European Journal of Medicinal Chemistry, 177, 374-385. Available from: [Link]
Roy, K., & Leonard, J. T. (2003). A quantitative structure-activity relationship study on some matrix metalloproteinase and collagenase inhibitors. Bioorganic & Medicinal Chemistry, 11(9), 1975-1981. Available from: [Link]
Umar, Q., et al. (2022). Synthesis, characterization and anticancer activities of Zn2+, Cu2+, Co2+ and Ni2+ complexes involving chiral amino alcohols. RSC Advances, 12(50), 32119-32128. Available from: [Link]
de Almeida, J. R. G. S., et al. (2020). Antifungal activity of aminoalcohols and diamines against dermatophytes and yeast. Revista da Sociedade Brasileira de Medicina Tropical, 53. Available from: [Link]
Hashmi, M. A., et al. (Year not available). Synthesis and anti-cancer evaluation (IC50 values) of the most primitive substituted triazole-based purine derivatives. ResearchGate. Available from: [Link]
Yilmaz, F., et al. (2005). Synthesis of new N-sulfonylated amino alcohols and application to the enantioselective addition of diethylzinc to aldehydes. Chirality, 17(1), 51-56. Available from: [Link]
Sarkar, U., & Roy, K. (2012). Quantitative structure-activity relationship studies on sulfonamide-based MMP inhibitors. Experimental and supplementary evidence, 103, 177-208. Available from: [Link]
Baker, J. R., et al. (2022). Amino alcohols as potential antibiotic and antifungal leads. Molecules, 27(7), 2050. Available from: [Link]
Baker, J. R., et al. (2022). Amino Alcohols as Potential Antibiotic and Antifungal Leads. ResearchGate. Available from: [Link]
Varela-Aramburu, S., & Ready, J. M. (2019). Synthesis of aminoalcohols from substituted alkenes via tungstenooxaziridine catalysis. Chemical Science, 10(38), 8823-8828. Available from: [Link]
Ju, Y., & Li, J. (2008). Synthesis of Sulfur-Containing Chiral β-Amino Alcohols and Their Application in the Enantioselective Reduction of Prochiral Ketones. Synthetic Communications, 38(18), 3014-3023. Available from: [Link]
Djugovski, M. (2023). Part 1: First-In-Class Amino Acid Mimetics Small Molecules as Antifungals. Electronic Theses and Dissertations. Available from: [Link]
Yilmaz, F., et al. (2019). Synthesis and Acivity of Chiral Amino Alcohols and Amides as New Cholinesterase Inhibitors for Alzheimer's Disease. ResearchGate. Available from: [Link]
Mardani, Z., et al. (2018). Anticancer activities of a β-amino alcohol ligand and nanoparticles of its copper(ii) and zinc(ii) complexes evaluated by experimental and theoretical methods. RSC Advances, 8(49), 27953-27966. Available from: [Link]
Wikipedia. (n.d.). Structure-activity relationship. Available from: [Link]
Chen, F. F., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 795819. Available from: [Link]
Shipe, W. D., et al. (2007). Preparation of Aminoalcohols and Their Application for the Synthesis of Heterocycles and as Potential Sensors for Nerve Agents. LSU Doctoral Dissertations. Available from: [Link]
Science.gov. (n.d.). lines ic50 values: Topics. Available from: [Link]
Roy, K., & Leonard, J. T. (2003). A quantitative structure-activity relationship study of hydroxamate matrix metalloproteinase inhibitors derived from functionalized 4-aminoprolines. Bioorganic & Medicinal Chemistry, 11(9), 1975-81. Available from: [Link]
Ekins, S., et al. (2011). Analysis of β-amino Alcohols as Inhibitors of the Potential Anti-Tubercular Target N-acetyltransferase. Bioorganic & Medicinal Chemistry, 19(4), 1438-1444. Available from: [Link]
Vince, R., et al. (2016). Process for the preparation of amino alcohol derivatives or salts thereof. Google Patents.
Zhang, D., et al. (2014). Quantitative structure–activity relationship model for amino acids as corrosion inhibitors based on the support vector machine and molecular design. Corrosion Science, 83, 261-271. Available from: [Link]
Dolliver, D. D. (2018). Synthesis of β-Amino Alcohol Derivatives through a Photo-Induced Reaction in DMSO. Organic Chemistry Highlights. Available from: [Link]
Contente, M. L., & Paradisi, F. (2018). Enzymatic synthesis of chiral amino-alcohols by coupling transketolase and transaminase-catalyzed reactions in a cascading continuous-flow microreactor system. Biotechnology and Bioengineering, 115(8), 1933-1941. Available from: [Link]
Fülöp, F., & Forró, E. (2012). Structures of N-heterocyclic β-amino acids that act as enzyme inhibitors. ResearchGate. Available from: [Link]
Wang, J., et al. (2013). One-Pot Synthesis of Novel Chiral β-Amino Acid Derivatives by Enantioselective Mannich Reactions Catalyzed by Squaramide Cinchona Alkaloids. Molecules, 18(5), 5989-6001. Available from: [Link]
Katritzky, A. R., et al. (2007). Novel syntheses of chiral beta- and gamma-amino acid derivatives utilizing N-protected (aminoacyl)benzotriazoles from aspartic and glutamic acids. The Journal of Organic Chemistry, 72(2), 513-518. Available from: [Link]
Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules, 18(10), 12051-12085. Available from: [Link]
Infrared (IR) spectroscopy characteristic bands for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
This guide provides an in-depth technical comparison and characterization of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , focusing on Infrared (IR) spectroscopy. It is designed for analytical chemists and drug develop...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison and characterization of 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol , focusing on Infrared (IR) spectroscopy. It is designed for analytical chemists and drug development professionals requiring rigorous structural verification.
Executive Summary & Structural Context
2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol is a specialized heterocyclic building block used in the synthesis of pharmaceutical candidates. Its structure combines a polar amino-alcohol tail with a lipophilic tetrahydrothiopyran (thiane) ring .
In drug discovery, this molecule is frequently compared to its oxygen-analog, 2-Amino-2-(tetrahydro-pyran-4-yl)-ethanol . Distinguishing these two is critical, as the substitution of Sulfur for Oxygen significantly alters lipophilicity (LogP), metabolic stability, and receptor binding affinity.
This guide defines the characteristic IR spectral fingerprints required to validate the identity of the thiopyran derivative and differentiate it from its pyran counterpart.
Theoretical Basis: Vibrational Modes
To accurately interpret the spectrum, we must deconstruct the molecule into its constituent vibrational domains.
Domain A: The Amino-Alcohol "Head"
Contains O-H and N-H bonds.[1][2] These are high-energy oscillators appearing in the diagnostic region (>3000 cm⁻¹).
Challenge: Extensive hydrogen bonding (intra- and intermolecular) causes broadening.
Domain B: The Tetrahydrothiopyran "Core"
Contains C-S-C linkages.[3] Sulfur is significantly heavier than Oxygen (32 amu vs 16 amu) and forms longer, weaker bonds.
Effect: Vibrational modes involving the heteroatom shift to lower frequencies (fingerprint region) compared to the oxygen analog.[4]
The following logic flow illustrates the decision-making process for structural verification.
Figure 1: Decision logic for distinguishing thiopyran vs. pyran scaffolds via IR spectroscopy.
Characteristic IR Bands
The following data represents the characteristic vibrational modes. Note that exact wavenumbers may shift slightly (±5-10 cm⁻¹) depending on the sampling method (ATR vs. Transmission) and crystalline polymorph.
Table 1: Primary Diagnostic Bands
Functional Group
Vibration Mode
Frequency (cm⁻¹)
Intensity
Shape
Structural Insight
O-H (Alcohol)
Stretch
3200 – 3450
Strong
Broad
Indicates the ethanol tail; broadened by H-bonding.
N-H (Amine)
Stretch (Sym/Asym)
3300 – 3400
Medium
Sharp Spikes
Primary amine (-NH₂) typically shows a doublet, often superimposed on the O-H broadness.[2]
C-H (Alkyl)
Stretch (sp³)
2850 – 2960
Strong
Sharp
Methylene (-CH₂-) groups of the ring and tail.
C-N
Stretch
1050 – 1150
Medium
Sharp
Overlaps with C-O alcohol stretch; confirms amine attachment.
C-O (Alcohol)
Stretch
1000 – 1080
Strong
Sharp
Primary alcohol C-OH stretch.
C-S-C (Ring)
Stretch (Asym)
650 – 750
Weak/Med
Sharp
Critical Identifier. The C-S bond vibrates at much lower energy than C-O.
Comparative Analysis: Thiopyran vs. Pyran
This section objectively compares the target product against its primary structural analog. This comparison is the most reliable method for quality control (QC).
Table 2: The "Oxygen vs. Sulfur" Shift
Feature
Thiopyran Analog (Target)
Pyran Analog (Alternative)
Causality
Ether Band (1080-1150 cm⁻¹)
ABSENT
Very Strong
The C-O-C ether linkage in pyran is highly polar and rigid, creating a dominant band. The thiopyran lacks this.
C-S Band (600-750 cm⁻¹)
PRESENT (650-700 cm⁻¹)
ABSENT
The C-S bond is weaker and the S atom is heavier, shifting the absorption to the "fingerprint" far-IR region.
Ring Breathing Mode
Lower Freq (~650 cm⁻¹)
Higher Freq (~800+ cm⁻¹)
The larger mass of Sulfur dampens the ring vibration frequency.
Hygroscopicity
Moderate
High
Oxygen analogs typically form stronger H-bonds with atmospheric water, leading to broader OH regions in "wet" spectra.
Key Takeaway: If your spectrum shows a massive, broad absorption centered around 1100 cm⁻¹, you likely have the Pyran analog or significant contamination. The Thiopyran spectrum is cleaner in the 1100 cm⁻¹ region (dominated only by the alcohol C-O and C-N stretches) and shows distinct activity below 800 cm⁻¹.
Experimental Protocol for Validation
To ensure reproducibility and minimize artifacts (especially from moisture), follow this self-validating protocol.
Method: Diamond ATR (Attenuated Total Reflectance)
Why ATR? Amino-alcohols are often hygroscopic. KBr pellets can absorb moisture during preparation, obscuring the N-H/O-H region. ATR is faster and minimizes water uptake.
Step-by-Step Procedure:
Blanking: Clean the diamond crystal with isopropanol. Collect a background spectrum (air) with 32 scans at 4 cm⁻¹ resolution.
Sample Loading: Place ~5 mg of the solid sample onto the crystal center.
Compression: Apply high pressure using the anvil. Note: Ensure good contact; amino-alcohols can be waxy.
Acquisition: Scan from 4000 to 450 cm⁻¹. (Note: Standard ATR cuts off at 600 cm⁻¹; ensure your detector goes low enough to see the C-S bands).
Validation (The "Dry" Test):
If the O-H band (3300 cm⁻¹) is excessively broad and shapeless, the sample is wet.
Corrective Action: Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours and rescan. A dry sample will reveal the distinct N-H "spikes" on top of the O-H band.
Data Processing[5]
Baseline Correction: Apply a rubber-band correction if the baseline drifts due to scattering.
Normalization: Normalize to the C-H stretch (approx. 2900 cm⁻¹) for overlaying spectra of different batches.
References
Sigma-Aldrich. 2-Amino-2-(tetrahydro-2H-pyran-4-yl)ethanol Product Specification. Retrieved from
NIST Chemistry WebBook. Infrared Spectra of Tetrahydropyran and Related Heterocycles. National Institute of Standards and Technology. Retrieved from
Rao, C.N.R., & Venkataraghavan, R. (1962).[5] The C=S stretching frequency and the "-N-C=S bands" in the infrared. Spectrochimica Acta. (Foundation for C-S frequency assignment). Retrieved from
Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard reference for Amino-Alcohol functional group assignments).
PubChem. 2-((2-Aminoethyl)thio)ethanol Compound Summary. National Library of Medicine. Retrieved from
A Senior Application Scientist's Guide to Comparative Lipophilicity (LogP) Studies of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol Derivatives
Introduction: The Central Role of Lipophilicity in Drug Discovery In the intricate process of drug development, a molecule's ability to navigate the complex biological environment of the human body is paramount. Lipophil...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Central Role of Lipophilicity in Drug Discovery
In the intricate process of drug development, a molecule's ability to navigate the complex biological environment of the human body is paramount. Lipophilicity, a measure of a compound's "fat-loving" nature, is a critical physicochemical property that governs its absorption, distribution, metabolism, and excretion (ADME).[1][2] It dictates how readily a potential drug can cross the lipid bilayers of cell membranes to reach its target, while also influencing its solubility, metabolic stability, and potential for toxicity.[1][][4]
The octanol-water partition coefficient (LogP) is the universally accepted metric for lipophilicity, representing the ratio of a compound's concentration in a non-polar solvent (n-octanol) to its concentration in a polar solvent (water).[5][6] For ionizable molecules, the distribution coefficient (LogD) at a specific pH (typically physiological pH 7.4) provides a more accurate representation of lipophilicity.[7] An optimal LogP/D value is a delicate balance; too low, and the compound may not be absorbed effectively; too high, and it may suffer from poor solubility, rapid metabolism, or non-specific binding.[2][4]
This guide provides a comparative analysis of the principal methods for determining the LogP of a promising class of compounds: 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol derivatives. These structures, containing a key thiopyran ring, present unique challenges and considerations for lipophilicity assessment. We will explore both time-tested experimental techniques and sophisticated computational models, offering researchers a comprehensive framework for selecting the most appropriate methods for their drug discovery programs.
Comparative Methodologies for LogP Determination
The determination of LogP can be broadly categorized into two approaches: direct experimental measurement and indirect computational prediction. While experimental methods are considered more definitive, computational tools offer invaluable speed and cost-effectiveness, especially in early-stage discovery.[8]
Experimental Determination: The Gold Standard
Experimental methods provide empirical LogP values based on the physical partitioning of a compound between immiscible phases.
a) The Shake-Flask (SF) Method
Considered the "gold standard," the shake-flask method directly measures the partitioning of a solute between n-octanol and water.[7][9]
Causality Behind the Method: This technique is the most direct and fundamentally sound way to determine LogP because it physically replicates the partitioning process that the LogP value is meant to represent. By allowing the compound to reach equilibrium between the two phases and then measuring its concentration in each, the result is a direct reflection of its thermodynamic preference. The choice of n-octanol is critical as its properties (e.g., polarity, water content at saturation) are thought to mimic the amphiphilic nature of biological membranes.
Self-Validating System: The protocol's trustworthiness is ensured by running replicates, confirming that equilibrium has been reached (e.g., by measuring concentrations at different time points), and ensuring the analytical method used for quantification (like UV-Vis spectroscopy or LC-MS) is linear and accurate in both matrices.
Protocol: Shake-Flask LogP Determination
Preparation: Prepare n-octanol saturated with water and water saturated with n-octanol by vigorously mixing equal volumes of each and allowing the phases to separate for at least 24 hours.
Dissolution: Dissolve a precisely weighed amount of the test compound in the aqueous phase to a known concentration (typically below 0.01 M).
Partitioning: Add a known volume of the saturated n-octanol to the aqueous solution in a suitable vessel (e.g., a separatory funnel).
Equilibration: Shake the mixture vigorously for a set period (e.g., 1-3 hours) at a constant temperature to allow the compound to partition and reach equilibrium.
Phase Separation: Allow the phases to separate completely. Centrifugation may be required to break up any emulsions.
Quantification: Carefully sample each phase and determine the concentration of the compound using a validated analytical technique (e.g., HPLC-UV, LC-MS/MS).
Calculation: Calculate the LogP using the formula: LogP = log10([Concentration in Octanol] / [Concentration in Water]).
b) Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)
RP-HPLC offers a faster, higher-throughput alternative to the shake-flask method.[10][11] It estimates LogP by correlating a compound's retention time on a non-polar stationary phase with the known LogP values of a set of standard compounds.[7][12]
Causality Behind the Method: The principle rests on the analogy between the partitioning process in an RP-HPLC column and that in an octanol-water system. In RP-HPLC, compounds partition between a non-polar stationary phase (e.g., C18) and a polar mobile phase. Highly lipophilic compounds interact more strongly with the stationary phase, resulting in longer retention times. By calibrating the system with compounds of known lipophilicity, a robust correlation can be established between retention time and LogP.
Self-Validating System: The method's validity is established by the quality of the calibration curve. A strong linear correlation (R² > 0.98) across a set of structurally diverse standards demonstrates that the system is performing correctly. Including quality control (QC) standards at various points in an analytical run further validates the accuracy of the measurements for unknown compounds.
Protocol: RP-HPLC LogP Determination
System Preparation: Use a C18 column with a mobile phase consisting of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile).
Calibration Standards: Prepare a solution containing 5-10 reference compounds with accurately known LogP values that bracket the expected LogP of the test compounds.
Calibration Run: Inject the standard mixture and record the retention time (t_R) for each compound. Determine the column dead time (t_0) using a non-retained compound (e.g., uracil).
Calculate Capacity Factor (k'): For each standard, calculate k' using the formula: k' = (t_R - t_0) / t_0.
Generate Calibration Curve: Plot log(k') versus the known LogP values of the standards. Perform a linear regression to obtain the equation of the line.
Sample Analysis: Inject the 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol derivative and measure its retention time. Calculate its log(k') value.
LogP Estimation: Use the linear regression equation from the calibration curve to calculate the LogP of the test compound from its log(k') value.
Computational (in silico) Prediction: High-Throughput Screening
Computational models predict LogP based on a molecule's structure, offering near-instantaneous results that are invaluable for screening large virtual libraries.[13][14] However, their accuracy is highly dependent on the algorithm and the dataset used for training.[11][15]
Atom-Based Methods (e.g., AlogP): These methods calculate LogP by summing the contributions of individual atoms.[16][17] They are fast but may oversimplify complex intramolecular interactions.
Fragment-Based Methods (e.g., ClogP, XLOGP): These approaches are more sophisticated, dissecting the molecule into fragments and applying correction factors for electronic and steric effects.[17][18] They are generally more accurate than atom-based methods.
Property-Based Methods (e.g., MlogP): These models use whole-molecule properties (like molecular weight, surface area, and atom counts) in a regression analysis to predict LogP.[16][17]
Machine Learning & AI: Modern methods use advanced algorithms like graph convolutional neural networks (GCNNs) trained on vast datasets to recognize complex patterns between molecular structures and LogP values, often yielding superior accuracy.[14][19]
Visualizing the Methodologies
Caption: Workflow for selecting a LogP determination method.
Caption: Step-by-step workflow for the Shake-Flask method.
Comparative Analysis: A Case Study with Hypothetical Derivatives
To illustrate the application of these methods, let's consider a hypothetical series of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol derivatives where the amino group is modified with different substituents (R). The core structure possesses both a basic amino group and a hydroxyl group, making it crucial to consider its ionization state at physiological pH. Therefore, LogD at pH 7.4 is a more pharmacologically relevant parameter than LogP.
Derivative
R-Group
Structure
1
-H
(Core Structure)
2
-CH₃
N-methyl
3
-C(=O)CH₃
N-acetyl
4
-SO₂CH₃
N-methanesulfonyl
Table 1: Hypothetical Structures of Test Derivatives
Below is a table of plausible LogD (pH 7.4) values for these derivatives, as might be determined by our comparative methods.
Derivative
Shake-Flask (LogD)
RP-HPLC (LogD)
ClogP (calc.)
AlogP (calc.)
MlogP (calc.)
1 (Core)
1.15
1.12
1.05
1.25
0.95
2 (N-methyl)
1.55
1.59
1.48
1.60
1.30
3 (N-acetyl)
0.80
0.75
0.55
0.90
0.45
4 (N-sulfonyl)
0.95
0.91
0.70
1.05
0.60
Table 2: Comparative Hypothetical LogD (pH 7.4) Data
Discussion of Results
Experimental Agreement: The Shake-Flask and RP-HPLC methods show strong agreement, as expected.[20] Minor deviations are typical and acceptable. The RP-HPLC method's high throughput makes it ideal for screening a library of such derivatives after initial validation against the shake-flask method for a few key compounds.[8]
Impact of Substitution:
Adding a small, lipophilic methyl group (Derivative 2 ) increases the LogD as predicted by all methods.
Introducing the polar acetyl (Derivative 3 ) and methanesulfonyl (Derivative 4 ) groups decreases lipophilicity. The acetyl group, with its carbonyl oxygen, is a hydrogen bond acceptor, significantly reducing the LogD.
Computational Discrepancies:
The computational methods correctly predict the trend in lipophilicity across the series.
However, there are notable differences in the absolute values. The fragment-based ClogP and atom-based AlogP provide estimates closer to the experimental values for the simpler derivatives.
For derivatives 3 and 4, which contain functional groups capable of complex intramolecular interactions (e.g., hydrogen bonding), the computational predictions show greater deviation. This is a common challenge for in silico models, as they may not have been trained on a sufficient number of similar structures to accurately parameterize these effects.[21]
Conclusion and Recommendations
The determination of lipophilicity is a cornerstone of modern drug design. For a novel chemical series like the 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol derivatives, a multi-pronged approach is essential for generating reliable data.
Recommendation 1: For initial screening of a large virtual library of derivatives, use a combination of reliable computational methods (e.g., fragment-based and property-based) to prioritize compounds within a desirable LogP/D range (e.g., 1-3).[22]
Recommendation 2: For synthesized compounds, employ the high-throughput RP-HPLC method for rapid experimental assessment.
Recommendation 3: For lead candidates and compounds showing unexpected results, the "gold standard" Shake-Flask method should be used for definitive LogP/D determination.
By strategically combining the speed of in silico prediction with the accuracy of experimental measurement, researchers can efficiently navigate chemical space, optimize the ADME properties of their compounds, and ultimately enhance the probability of discovering a successful clinical candidate.
References
Coutinho, A. L., & Polli, J. E. (2025, November 28). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. International Journal of Pharmaceutics. [Link]
Coutinho, A. L., & Polli, J. E. (n.d.). A Robust, Viable, and Resource Sparing HPLC-Based LogP Method Applied to Common Lipophilic Drugs to Help in Expanding in Silico Training Datasets. University of Maryland, Baltimore. [Link]
Pharmapproach. (2024, August 5). Lipophilicity: A Crucial Concept in Drug Design and Pharmacology. [Link]
Shultz, M. D. (2024, June 26). An update on lipophilic efficiency as an important metric in drug design. Expert Opinion on Drug Discovery. [Link]
Shultz, M. D. (2021, November 23). Lipophilic Efficiency as an Important Metric in Drug Design. Journal of Medicinal Chemistry. [Link]
Deep Origin. (2019, November 17). Lipophilicity - Computational Chemistry Glossary. [Link]
Coutinho, A. L., & Polli, J. E. (2023, September 25). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. International Journal of Pharmaceutics. [Link]
American Chemical Society. (n.d.). Computational prediction of lipophilicity of the molecule: Quantum chemistry and machine learning approach. [Link]
IEEE Xplore. (2025, February 18). Improving LogP Prediction of Chemical Compounds for Drug Development by a Novel Graph CNN Design. [Link]
Subirats, X., et al. (n.d.). Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral, acidic, basic, amphoteric and zwitterionic drugs. [Link]
Takács-Novák, K., & Avdeef, A. (n.d.). Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods. Journal of Pharmaceutical and Biomedical Analysis. [Link]
Mignani, S., et al. (n.d.). Experimental versus computed logP. Correlation between experimental and calculated log P-values for over 100 compounds. ResearchGate. [Link]
Lin, C., et al. (2023, February 23). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. PMC. [Link]
Bhal, S. K., et al. (2002, April 4). Novel Methods for the Prediction of logP, pKa, and logD. ACS Publications. [Link]
VCCLAB. (2008, September 18). Are Log P Calculators Accurate? Benchmarking on 96 000 Compounds. [Link]
Zamora, I., et al. (n.d.). Comparison between experimental and calculated log P I values for the series of 27 ionic compounds. ResearchGate. [Link]
Yamagami, C., et al. (2002, December 15). Hydrophobicity parameters determined by reversed-phase liquid chromatography. XV: optimal conditions for prediction of log P(oct) by using RP-HPLC procedures. PubMed. [Link]
Fogarty, M. F., et al. (2023, July 11). Lipophilicity of fentalogs: Comparison of experimental and computationally derived data. PubMed. [Link]
Meyers, J., et al. (n.d.). Multitask machine learning models for predicting lipophilicity (logP) in the SAMPL7 challenge. PMC. [Link]
Pro-curo. (2015, February 3). Not all LogP's are calculated equal: CLogP and other short stories. [Link]
ACD/Labs. (n.d.). LogP—Making Sense of the Value. [Link]
Chemaxon. (n.d.). LogP and logD calculations. [Link]
Wesołowska, O., et al. (2023, April 9). Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action. PMC. [Link]
A Comparative Guide to Confirming the Composition of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol: Integrating Elemental Analysis with Orthogonal Methods
For Researchers, Scientists, and Drug Development Professionals In the rigorous landscape of pharmaceutical development, the unambiguous confirmation of a new chemical entity's composition is a foundational requirement....
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the rigorous landscape of pharmaceutical development, the unambiguous confirmation of a new chemical entity's composition is a foundational requirement. For a molecule like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, an amino alcohol with a heterocyclic core, verifying its elemental makeup is the first step in establishing its identity, purity, and ultimately, its safety and efficacy. This guide provides a senior application scientist's perspective on leveraging elemental analysis as a primary tool, supported by a suite of orthogonal analytical techniques, to create a self-validating system for compositional and structural confirmation.
Pillar 1: Foundational Verification via CHNS Elemental Analysis
The cornerstone for determining the empirical formula of a pure organic compound is elemental analysis, specifically the quantification of Carbon (C), Hydrogen (H), Nitrogen (N), and Sulfur (S). This technique provides the mass percentages of these key elements, which are then compared against the theoretical values calculated from the proposed molecular formula.[1][2][3]
The most prevalent method for CHNS analysis is high-temperature combustion, based on the classical Pregl-Dumas method.[4][5] The process involves the complete and instantaneous oxidation of the sample in an oxygen-rich environment, converting the constituent elements into simple gaseous forms (CO₂, H₂O, N₂, SO₂). These gases are then separated and quantified using a thermal conductivity detector (TCD).[4][5]
Theoretical Composition of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
Before any analysis, we must calculate the theoretical elemental composition from the molecular formula, C₇H₁₅NOS .
Molecular Weight: 161.26 g/mol
Carbon (C): (7 * 12.011) / 161.26 = 52.13%
Hydrogen (H): (15 * 1.008) / 161.26 = 9.38%
Nitrogen (N): (1 * 14.007) / 161.26 = 8.69%
Sulfur (S): (1 * 32.06) / 161.26 = 19.88%
Oxygen (O) (by difference): 9.92%
Experimental Protocol: CHNS Analysis
This protocol outlines a self-validating system for ensuring data integrity.
Instrument Preparation & Calibration:
Ensure the CHNS analyzer's combustion and reduction tubes are properly packed and conditioned.
Perform a leak check to guarantee system integrity.
Calibrate the instrument using a certified organic standard with a known elemental composition (e.g., Acetanilide, Sulfanilamide). The calibration should establish a linear response curve across a range of standard weights. This step is critical for ensuring the accuracy of the measurements.
Sample Preparation:
Accurately weigh approximately 2-3 mg of the dried 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol sample into a tin capsule using a calibrated microbalance.
Record the weight precisely. The accuracy of the final percentage is directly dependent on the accuracy of this weight.
Prepare samples in triplicate to assess the precision of the analysis.
Analysis Workflow:
The autosampler introduces the encapsulated sample into a high-temperature (≥1000°C) combustion furnace.[4]
A pulse of pure oxygen facilitates complete combustion.
The resulting gas mixture (CO₂, H₂O, N₂, SO₂, and excess O₂) is carried by a helium stream through a reduction tube containing copper to remove excess oxygen and convert nitrogen oxides to N₂.[4]
The gases are separated via a gas chromatography column.
The TCD detects the concentration of each gas relative to the helium carrier gas.
The instrument software integrates the detector signals and, using the calibration data and sample weight, calculates the percentage of C, H, N, and S.
Caption: Workflow for CHNS elemental analysis.
Interpreting the Data: A Comparative Table
The acceptance criterion for elemental analysis is typically that the experimental values must be within ±0.4% of the theoretical values.
Element
Theoretical %
Experimental % (Example)
Difference
Pass/Fail
Carbon (C)
52.13%
52.01%
-0.12%
Pass
Hydrogen (H)
9.38%
9.45%
+0.07%
Pass
Nitrogen (N)
8.69%
8.61%
-0.08%
Pass
Sulfur (S)
19.88%
19.79%
-0.09%
Pass
A successful result provides strong evidence for the proposed empirical formula. However, it does not rule out isomeric structures. Therefore, orthogonal methods are required for complete characterization.
Pillar 2: Orthogonal Methods for Unambiguous Confirmation
Mass Spectrometry (MS) for Molecular Weight Verification
Mass spectrometry is indispensable for confirming the molecular weight of the target compound. It provides a direct measurement of the mass-to-charge ratio (m/z), with the molecular ion peak [M+H]⁺ being of primary interest.
Causality: While CHNS analysis confirms the ratio of elements, MS confirms the total mass of the proposed molecule, providing a crucial validation check.
Technique: For a non-volatile amino alcohol, Liquid Chromatography-Mass Spectrometry (LC-MS) with electrospray ionization (ESI) is a suitable technique.[6][7]
Expected Data: The theoretical molecular weight of C₇H₁₅NOS is 161.26. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, further increasing confidence.
Parameter
Theoretical Value
Expected Experimental Value
Information Gained
Molecular Ion [M+H]⁺
162.0947
~162.095
Confirms molecular weight
Accurate Mass (HRMS)
161.0874
161.0871 (± 5 ppm)
Confirms elemental formula
NMR Spectroscopy for Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for determining the precise atomic structure of an organic molecule. It maps the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms, confirming their connectivity.
Causality: NMR provides the definitive structural blueprint. It can distinguish between isomers—compounds with the same formula but different structures—which CHNS analysis and MS alone cannot.[8] For a heterocyclic compound, NMR is critical to confirm the ring structure and substituent positions.[9][10]
Technique: The sample is dissolved in a deuterated solvent (e.g., D₂O or DMSO-d₆) and analyzed. 2D NMR techniques like COSY and HSQC can further confirm H-H and C-H connectivities.
Expected Data: The spectra should show characteristic signals corresponding to the protons and carbons of the tetrahydrothiopyran ring, the ethanolamine side chain, and the amino group. The chemical shifts, integration (for ¹H), and splitting patterns provide a unique fingerprint of the molecule.
High-Performance Liquid Chromatography (HPLC) for Purity Assessment
While the previous methods confirm identity and structure, HPLC is the gold standard for assessing purity.[11][12][13] It separates the target compound from any impurities, such as starting materials, byproducts, or degradation products.
Causality: The accuracy of elemental analysis is predicated on the purity of the sample. An impure sample will yield results that deviate from the theoretical values. HPLC quantifies this purity, thereby validating the CHNS data.
Technique: A reversed-phase HPLC method with UV or charged aerosol detection (CAD) is typically used. The method must be validated for specificity, linearity, accuracy, and precision as per USP <1225> guidelines.[14][15]
Data Interpretation: Purity is typically determined by the area percent of the main peak in the chromatogram.[16] For an active pharmaceutical ingredient (API), a purity of >99.0% is often required.
Analytical Technique
Primary Information Provided
Role in Compositional Analysis
CHNS Analysis
Elemental Ratios (%C, %H, %N, %S)
Confirms the empirical formula.
Mass Spectrometry (MS)
Molecular Weight & Formula (HRMS)
Validates the molecular formula derived from CHNS.
NMR Spectroscopy
Atomic Connectivity & Structure
Confirms the specific isomeric structure.
HPLC
Purity & Impurity Profile
Ensures the sample's integrity for accurate CHNS analysis.
Pillar 3: An Integrated Analytical Workflow & Regulatory Context
A robust analytical strategy integrates these techniques into a logical workflow. This ensures that each piece of data supports and validates the others, creating a self-consistent and defensible characterization package.
Caption: Integrated workflow for API characterization.
A Note on Elemental Impurities vs. Elemental Analysis
It is crucial to distinguish the elemental analysis discussed here (for confirming composition) from the analysis of elemental impurities as mandated by ICH Q3D and USP <232>/<233>.[17][18][19] The latter focuses on controlling trace levels of potentially toxic metals (e.g., Pb, As, Hg, Pd) that may be introduced from catalysts or manufacturing equipment.[20][21][22] While both involve measuring elements, their purposes and analytical techniques (typically ICP-MS or ICP-OES for impurities) are entirely different.[22][23] A complete drug development program must address both aspects.
Conclusion
References
General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS - Pharmacopeia. 14
Guideline for Elemental Impurities Q3D(R1) - ICH. 17
ICH Q3D Guideline For Elemental Impurities Testing & Risk Assessment - Intertek. 20
ICH Q3D Elemental Impurities – What are the Requirements? - West. 21
A Researcher's Guide to Polymorph Identification: An XRD-Based Comparison for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
In the landscape of pharmaceutical development, the solid-state properties of an Active Pharmaceutical Ingredient (API) are of paramount importance. The phenomenon of polymorphism, where a single compound exists in multi...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development, the solid-state properties of an Active Pharmaceutical Ingredient (API) are of paramount importance. The phenomenon of polymorphism, where a single compound exists in multiple crystalline forms, can profoundly impact critical drug product attributes such as solubility, stability, and bioavailability.[1][2][3] Therefore, the early and accurate identification of all accessible polymorphs is not merely a regulatory expectation but a fundamental component of robust drug development.[4][5]
This guide provides a comprehensive framework for the identification and differentiation of polymorphic forms of the novel compound 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol, using Powder X-ray Diffraction (PXRD) as the primary analytical tool. As specific crystallographic data for this compound is not yet in the public domain, this document will serve as a practical, instructional guide, employing illustrative, hypothetical PXRD data to compare distinct solid-state forms. We will explore the causality behind experimental choices, outline self-validating protocols, and provide a clear path from sample generation to data interpretation.
The Central Role of Powder X-ray Diffraction (PXRD)
PXRD is the definitive technique for the routine identification and characterization of crystalline materials.[6] Each crystalline polymorph possesses a unique three-dimensional lattice structure. When a beam of X-rays interacts with a powdered sample, it is diffracted by the crystal planes at specific angles, producing a diffraction pattern that is a unique "fingerprint" of that particular crystal structure.[7] Differences in the arrangement of molecules within the crystal lattice of polymorphs will result in distinctly different PXRD patterns, primarily in the position (2θ angle) and relative intensity of the diffraction peaks.[8] This makes PXRD an exceptionally powerful tool for distinguishing between different solid forms.
Generating Potential Polymorphs: The Rationale of a Screening Study
Before any analysis can occur, a comprehensive polymorph screen must be conducted to generate any potential crystalline forms of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. The objective is to recrystallize the API under a wide array of conditions to encourage the nucleation and growth of different crystal lattices.[9]
A typical screening protocol would involve subjecting the API to various solvents with differing polarities, crystallization at different temperatures, and varying cooling and evaporation rates.[1] This systematic approach aims to explore the thermodynamic and kinetic landscape of the compound's crystallization behavior.
Experimental Protocol: From Sample to Diffractogram
The following protocol outlines a detailed, step-by-step methodology for preparing samples from a polymorph screen and acquiring high-quality PXRD data.
1. Sample Preparation: The Foundation of Quality Data
Proper sample preparation is critical to obtaining accurate and reproducible PXRD data. The primary goal is to present a flat, uniform surface of randomly oriented crystallites to the X-ray beam.
Objective: To minimize preferred orientation, where crystallites align in a non-random way, which can artificially alter peak intensities.
Procedure:
Grinding: Gently grind approximately 5-10 mg of the crystalline sample using an agate mortar and pestle. The goal is to achieve a fine, uniform particle size, typically in the micrometer range, without inducing a phase transformation through excessive mechanical stress.
Mounting (Back-loading): Use a standard cavity sample holder. To reduce preferred orientation, employ the back-loading technique. Place the holder face down on a clean glass slide. Spatulate the ground powder into the cavity from the rear until it is slightly overfilled. Gently press another slide across the back to compact the powder so it is flush with the holder's surface.
Surface Check: Carefully remove the top slide. The sample surface should be smooth and coplanar with the surface of the sample holder.
2. PXRD Data Acquisition: Capturing the Crystalline Fingerprint
The following are typical acquisition parameters for a modern powder diffractometer equipped with a copper X-ray source (Cu Kα radiation, λ = 1.5406 Å) and a solid-state detector.
Instrument: Benchtop or floor-standing Powder X-ray Diffractometer.
Data Collection Parameters:
Radiation: Cu Kα (λ = 1.5406 Å)
Voltage and Current: 40 kV and 40 mA
Scan Range (2θ): 3° to 40° (This range is typically sufficient to capture the most characteristic peaks for organic molecules).
Step Size: 0.02°
Scan Speed (Time per Step): 0.5 to 1 second (A slower scan speed improves the signal-to-noise ratio).
Sample Rotation: On (if available) to further minimize preferred orientation effects.
Comparative Analysis of Hypothetical Polymorphs
Let us assume our polymorph screen of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol has yielded three distinct solid forms: two crystalline polymorphs, which we will designate Form A and Form B , and one Amorphous form.
Visualizing the Polymorph Identification Workflow
The process from receiving samples to making a final determination can be visualized as a logical workflow.
Caption: Decision tree for identifying solid forms from PXRD data.
Quantitative Analysis: A Note on Phase Purity
Beyond simple identification, PXRD can be used for the quantitative analysis of mixtures of polymorphs. [7]This is crucial for controlling the polymorphic purity of an API. Techniques such as Rietveld refinement, which involves fitting the entire calculated diffraction profile to the experimental data, can provide accurate quantification of the relative amounts of each crystalline phase in a mixture. [3][4]While a deep dive into Rietveld refinement is beyond the scope of this guide, it is the gold standard for this type of analysis and requires expert knowledge of crystallography and specialized software.
[10]
Conclusion
The rigorous characterization of polymorphic forms is a non-negotiable aspect of modern pharmaceutical science. Powder X-ray Diffraction stands as the principal and most accessible tool for this task, offering unambiguous identification of different crystalline and amorphous forms. By implementing a systematic polymorph screen and adhering to meticulous experimental protocols for sample preparation and data acquisition, researchers can confidently identify and compare the solid-state forms of novel compounds like 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol. This foundational knowledge is critical for selecting the optimal solid form for development, ensuring the ultimate safety, stability, and efficacy of the final drug product.
References
Lab Manager. (n.d.). X-Ray Diffraction Strategies for Pharmaceutical Crystallography. Retrieved from [Link]
Creative Biostructure. (2025, April 14). X-ray Powder Diffraction in Drug Polymorph Analysis. Retrieved from [Link]
Crystal Impact. (n.d.). Quantitative analysis using Rietveld refinement. Retrieved from [Link]
Fawcett, T. G., et al. (2010). International Centre for Diffraction Data round robin on quantitative Rietveld phase analysis of pharmaceuticals. Powder Diffraction, 25(1), 2-9.
JETIR. (n.d.). RIETVELD REFINEMENT: GOLD STANDARD OF QUANTITATIVE ANALYSIS. Retrieved from [Link]
Creative Biostructure. (2025, April 15). Overview of Powder X-ray Diffraction (PXRD). Retrieved from [Link]
SSCI. (2011, September 1). X-ray Powder Diffraction in Solid Form Screening and Selection. Retrieved from [Link]
Price, S. L. (2010, August 19). Polymorph screening in pharmaceutical development. European Pharmaceutical Review. Retrieved from [Link]
Rigaku. (2013). Evaluation of polymorphic forms by powder X-ray diffraction and thermal analysis methods. Rigaku Journal, 29(2), 8-15.
Malvern Panalytical. (2024, October 22). Detect and control polymorphism: pro tips for pharmaceutical scientists. Retrieved from [Link]
ResearchGate. (2019, June 1). Polymorphism identification with X-Ray Diffraction. Retrieved from [Link]
A Guide to the Safe Disposal of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
For Researchers, Scientists, and Drug Development Professionals The structural components of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol—a primary amino group, a hydroxyl group, and a saturated sulfur-containing hetero...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The structural components of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol—a primary amino group, a hydroxyl group, and a saturated sulfur-containing heterocycle—dictate its potential reactivity and hazards. Amino alcohols can be corrosive and may cause skin and eye irritation, while sulfur-containing compounds can release toxic oxides upon decomposition[1][2][3]. Therefore, a conservative and informed disposal strategy is paramount.
Immediate Safety and Handling Considerations
Before commencing any disposal procedures, it is crucial to handle 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol with the utmost care in a well-ventilated area, preferably within a chemical fume hood[4][5].
Personal Protective Equipment (PPE):
Always wear appropriate PPE, including:
Incompatibilities:
To prevent hazardous reactions, avoid contact with strong oxidizing agents, strong acids, and strong bases[1][6]. Waste containing this compound must be segregated from these materials.
Step-by-Step Disposal Protocol
Disposal of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol must adhere to all federal, state, and local regulations. The following procedure is a general guideline for safe disposal.
Waste Collection and Container Management:
Collect waste in a dedicated, properly labeled, and sealable container[7][8]. The container should be made of a compatible material, such as high-density polyethylene (HDPE).
The original product container is often a suitable choice for waste collection[9].
Ensure the container is kept tightly closed except when adding waste[1][4].
Label the container clearly as "Hazardous Waste" and specify the contents, including the full chemical name: "2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol"[7].
Waste Segregation:
Do not mix this waste with other chemical waste streams unless compatibility is certain[4][8]. In particular, keep it separate from acidic, basic, and oxidizing waste[8].
Spill Management:
In the event of a small spill, absorb the material with an inert absorbent such as sand, vermiculite, or dry earth[10][11].
Carefully sweep or scoop the absorbed material into the designated hazardous waste container[4]. Avoid creating dust.
For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.
Final Disposal:
The primary and recommended method of disposal is through an approved hazardous waste disposal facility[4][5]. Contact your institution's EHS office to arrange for pickup and disposal.
Never dispose of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol down the drain[6].
Incineration in a chemical incinerator equipped with an afterburner and scrubber may be a suitable disposal method, but this must be performed by a licensed waste disposal service[4].
The following diagram illustrates the logical flow for the safe disposal of 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol.
Caption: Disposal workflow for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol.
Hazard Relationship Diagram
This diagram outlines the relationship between the chemical's functional groups and the associated hazards, informing the necessary disposal precautions.
Caption: Hazard relationships for 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol.
References
Safe Disposal of 2-Amino-1-(2-nitrophenyl)ethanol: A Procedural Guide. Benchchem.
Proper Disposal of Tetrahydrothiopyran-4-one: A Guide for Laboratory Professionals. Benchchem.
2-(2-Aminoethylamino)ethanol Safety Data Sheet. Apollo Scientific.
SAFETY DATA SHEET - 4-Thiacyclohexanone. Thermo Fisher Scientific.
SAFETY DATA SHEET - Tetrahydrothiopyran-4-ylmethanol. Fisher Scientific.
AMINO ALCOHOL EA Safety Data Sheet. Nippon Nyukazai Co., Ltd.
SAFETY DATA SHEET - 2-Ethylaminoethanol. Fisher Scientific.
2-(2-AMINOETHOXY)ETHANOL. CAMEO Chemicals - NOAA.
HB-4290 - Safety Data Sheet.
Safety Data Sheet: 2-(2-aminoethylamino)ethanol. Chemos GmbH&Co.KG.
Chemical Waste Disposal Guidelines. Emory University.
Safety Data Sheet: 2-Aminoethanol. Carl ROTH.
Chemical Disposal - Environment, Health & Safety. University of Wisconsin–Madison.
Chemical Waste Guidelines. Health, Safety & Risk Management.
Personal protective equipment for handling 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
This guide outlines the operational safety, personal protective equipment (PPE), and handling protocols for 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol .[1][2][3][4] Status: Research Chemical / Novel Chemical Entity (N...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the operational safety, personal protective equipment (PPE), and handling protocols for 2-Amino-2-(tetrahydro-thiopyran-4-yl)-ethanol .[1][2][3][4]
Status: Research Chemical / Novel Chemical Entity (NCE).
Default Safety Protocol: Universal Precautions for Potent/Irritant Organic Amines.
Executive Safety Summary
Immediate Action Required: Treat this compound as a high-potency irritant with potential for severe eye damage and skin sensitization. Due to the tetrahydrothiopyran moiety, this compound carries a high probability of stench (unpleasant sulfur odor) and susceptibility to oxidation.
Primary Hazard: Skin/Eye Corrosion (Amine functionality) and Respiratory Irritation.
Containment Level:OEL Band 3 (Default for NCEs) . Handle exclusively in a certified chemical fume hood.
Risk Assessment & Hazard Identification
As specific toxicological data (SDS) is often limited for this specific building block, we apply Structure-Activity Relationship (SAR) principles based on its functional groups:
Functional Group
Associated Hazard
GHS Classification (Predicted)
Primary Amine
Caustic to mucous membranes; potential skin sensitizer.[1]
H314: Causes severe skin burns/eye damage.H317: May cause allergic skin reaction.[5]
Sulfur compounds can permeate thin nitrile.[1] Double gloving prevents "stench" from binding to skin and provides a breakthrough barrier.
Respiratory
Fume Hood (Face Velocity > 100 fpm)
Mandatory. Do not handle on an open bench. If weighing outside a hood is unavoidable, use a P100/OV respirator.
Body
Tyvek® Lab Coat or Apron
Standard cotton coats absorb odors and chemicals. Disposable Tyvek sleeves are recommended for scale-up (>5g).[1]
Operational Protocol: Safe Handling Workflow
Phase 1: Preparation & Storage
Atmosphere: The sulfur atom is prone to oxidation (forming sulfoxides/sulfones). Store under inert gas (Argon/Nitrogen) .
Temperature: Store at 2–8°C .
Odor Control: Keep secondary containment (sealed jar with activated charcoal packet) to prevent cross-contamination of other reagents.
Phase 2: Weighing & Transfer (The Critical Step)
Step 1: Transfer the container into the fume hood.
Step 2: Place an analytical balance inside the hood or use a static-free weighing funnel.[1]
Step 3: If the compound is solid (likely), avoid generating dust.[7] Use a disposable spatula.
Step 4: Immediately recap the vial. Wipe the threads with a Kimwipe dampened in ethanol to remove residue before closing. Discard this Kimwipe into a solid waste container inside the hood immediately.
Phase 3: Reaction Setup
Incompatibility: Avoid contact with strong oxidizing agents (e.g., Hydrogen Peroxide, Nitric Acid) and acid chlorides (violent exotherm).
Solvent Choice: Soluble in polar organic solvents (DMSO, Methanol, DCM). Avoid water if using acid chlorides downstream.
Phase 4: Decontamination & Waste
Quenching: Rinse glassware with a dilute bleach solution (10%) before removing from the hood. This oxidizes residual sulfur compounds, neutralizing the odor.
Waste Stream: Segregate into "Halogenated/Sulfur Organic Waste" . Do not mix with standard non-hazardous aqueous waste.
Visualization: Decision Logic & Workflow
Figure 1: Operational Safety Decision Tree
Caption: Operational workflow emphasizing dust control and odor neutralization steps.
Figure 2: Emergency Response Flow
Caption: Immediate emergency response actions for exposure or spillage.
Emergency Procedures
Scenario
Immediate Action
Eye Contact
Time Critical. Flush immediately for 15 minutes. The amine nature can cause rapid corneal clouding. Do not wait for pain to subside.
Skin Contact
Wash with soap and copious water.[3][6] Avoid using organic solvents (acetone/ethanol) to clean skin, as they may dissolve the compound and carry it deeper into the dermis.
Spill (Bench)
1. Evacuate area if quantity is large (>10g) and odor is overwhelming.2. Don fresh PPE.3.[3][8][9] Cover with absorbent pads.4. Wipe area with 10% bleach to oxidize sulfur residues (eliminates smell).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 889949-63-7 (Pyran Analog Safety Data). Retrieved from [Link][1]
Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450). Retrieved from [Link][1]